chemical properties of 6-Chloro-1-ethylquinolin-4(1H)-one
This is an in-depth technical guide on the chemical properties, synthesis, and reactivity of 6-Chloro-1-ethylquinolin-4(1H)-one . Chemical Class: N-Alkyl-4-Quinolone Scaffold Primary Utility: Synthetic Intermediate, Phar...
Author: BenchChem Technical Support Team. Date: February 2026
This is an in-depth technical guide on the chemical properties, synthesis, and reactivity of 6-Chloro-1-ethylquinolin-4(1H)-one .
Chemical Class: N-Alkyl-4-Quinolone Scaffold
Primary Utility: Synthetic Intermediate, Pharmacophore Precursor[]
Executive Summary
6-Chloro-1-ethylquinolin-4(1H)-one represents a critical scaffold in medicinal chemistry, particularly within the development of antibacterial (fluoroquinolone analogs) and immunomodulatory agents. Unlike its more common 3-carboxylated counterparts (e.g., nalidixic acid derivatives), this decarboxylated core serves as a versatile template for C3-functionalization.[]
Its chemical behavior is defined by the interplay between the electron-withdrawing 6-chloro substituent and the electron-donating N-ethyl group, which modulates the electron density of the pyridone ring.[] This guide details the physicochemical properties, validated synthetic pathways, and reactivity profile essential for researchers utilizing this compound in drug discovery.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Electronic Effects: The 6-chloro substituent exerts a -I (inductive withdrawing) effect, deactivating the benzenoid ring towards electrophilic attack but activating it for transition-metal catalyzed cross-couplings.
Steric Effects: The N-ethyl group prevents tautomerization to the 4-hydroxyquinoline form (quinolinol), locking the molecule in the 4-pyridone tautomer. This enhances stability against oxidation but alters solubility profiles compared to N-H quinolones.
Synthetic Pathways
The most robust synthesis follows the Gould-Jacobs Reaction , modified to include a decarboxylation step.[] This pathway is preferred for its scalability and use of inexpensive starting materials.
Condensation: React 4-chloroaniline with EMME at 140°C (solvent-free) to form the anilinoacrylate intermediate. Ethanol is distilled off.[2]
Cyclization: Add the intermediate dropwise to boiling Diphenyl ether (~250°C). High temperature is critical to overcome the activation energy for intramolecular cyclization.
Purification: Cool, dilute with hexane/ether to precipitate impurities, or perform column chromatography (DCM/MeOH).[]
Figure 1: Step-wise synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one via the Gould-Jacobs pathway.
Reactivity Profile & Derivatization
The 6-chloro-1-ethylquinolin-4(1H)-one scaffold offers three primary sites for chemical modification, enabling the generation of diverse libraries.
A. Electrophilic Substitution at C3
The C3 position is electron-rich due to the vinylogous amide resonance from N1.
Bromination: Reaction with Br₂ in Acetic Acid yields the 3-bromo derivative. This is a versatile handle for further coupling.
Nitration: Treatment with HNO₃/H₂SO₄ introduces a nitro group at C3 (and potentially C8 depending on conditions), useful for amino-quinolone synthesis.
Formylation: Vilsmeier-Haack conditions (POCl₃/DMF) install a formyl group (-CHO) at C3, a precursor for aldol condensations.
B. Palladium-Catalyzed Coupling at C6
The C6-Chlorine bond is activated enough for cross-coupling reactions, particularly when using modern phosphine ligands (e.g., XPhos, SPhos).[]
Suzuki-Miyaura: Coupling with aryl boronic acids to install biaryl systems.
Buchwald-Hartwig: Amination with primary/secondary amines to create 6-aminoquinolones (common in antimalarial research).
C. Carbonyl Modifications at C4
Reduction: The C4 ketone is resistant to mild reduction but can be reduced to the alcohol using LiAlH₄.
Thionation: Reaction with Lawesson’s Reagent converts the C=O to C=S (thioquinolone), altering binding affinity in biological targets.[]
Hazard Classification: Irritant (Skin, Eye, Respiratory).[]
Signal Word: WARNING.
Hazard
Precautionary Measure
Skin Contact
Causes irritation. Wear nitrile gloves and lab coat. Wash immediately with soap/water if exposed.[]
Inhalation
Dust may irritate respiratory tract. Handle in a fume hood.
Thermal
Synthesis involves high temperatures (>250°C).[2] Use blast shields and ensure glassware is free of star cracks.
Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or moisture absorption.
References
Gould, R. G., & Jacobs, W. A. (1939).[] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines.[] Journal of the American Chemical Society, 61(10), 2890–2895.[] Link
Grohe, K., & Heberer, H. (1978).[] Cycloaracylation of Enamines I. Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie. (Foundational synthetic method for quinolone core).
PubChem Compound Summary. 6-Chloro-4-quinolinol (Parent Scaffold). National Center for Biotechnology Information. Link
Organic Chemistry Portal. Decarboxylation of Carboxylic Acids. (Mechanistic reference for Step 3). Link
Technical Guide: Dihydrocyclosporin A (CAS 59865-15-5) [1] Correction & Scope Note Input Query Alert: The CAS number 59885-15-5 provided in the request appears to be a typographical error. No standard chemical registry e...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Dihydrocyclosporin A (CAS 59865-15-5) [1]
Correction & Scope Note
Input Query Alert: The CAS number 59885-15-5 provided in the request appears to be a typographical error. No standard chemical registry exists for this specific string.
Target Substance: Based on the structural format and research context (Cyclosporin analogs), this guide focuses on Dihydrocyclosporin A (CAS 59865-15-5) .[1]
Rationale: Dihydrocyclosporin A is the hydrogenated metabolite of Cyclosporin A and is a critical "negative control" tool in immunology and transporter biology due to its distinct lack of calcineurin-inhibiting activity despite structural similarity.
Executive Summary
Dihydrocyclosporin A (Dihydro-CsA) is a semisynthetic derivative and metabolite of the potent immunosuppressant Cyclosporin A (CsA).[1] While it retains high affinity for Cyclophilin (Cyp) and P-glycoprotein (P-gp), it lacks the ability to inhibit Calcineurin (PP2B).[1]
This unique pharmacological profile makes Dihydro-CsA an essential molecular scalpel for researchers: it allows the decoupling of Cyclophilin-binding effects (e.g., viral replication inhibition, cytoprotection) from Calcineurin-dependent immunosuppression (e.g., NFAT activation).[1]
Chemical Identity & Structural Analysis
Property
Data
Chemical Name
Dihydrocyclosporin A
CAS Registry Number
59865-15-5
Synonyms
Dihydro-CsA; Cyclosporin EP Impurity B; 6-Dihydrocyclosporin A
Molecular Formula
C₆₂H₁₁₃N₁₁O₁₂
Molecular Weight
1204.63 g/mol
Structural Difference
Hydrogenation of the vinyl group on the amino acid residue 1 (MeBmt) to an ethyl group.[1]
Solubility
Soluble in DMSO (>50 mg/mL), Ethanol (>20 mg/mL), Methanol.[1] Insoluble in water.
Appearance
White to off-white crystalline powder.
Mechanism of Action: The "Gain of Function" Divergence
To understand Dihydro-CsA, one must contrast it with Cyclosporin A.
Cyclosporin A (CsA): Binds to Cyclophilin A (CypA).[1][2][3] This binary complex (CsA-CypA) gains a new surface that binds and inhibits Calcineurin , blocking T-cell activation.[1][2]
Dihydro-CsA: Binds to Cyclophilin A with similar affinity. However, the structural change (saturation of the butenyl side chain) prevents the binary complex from effectively binding/inhibiting Calcineurin.
Key Research Utility:
Immunology: Used as a negative control to prove that a biological effect is Calcineurin-dependent. If CsA works but Dihydro-CsA does not, the mechanism involves Calcineurin.[4]
Virology (HCV/HIV): Used to study Cyclophilin inhibition.[1][4] If both CsA and Dihydro-CsA block viral replication, the mechanism is likely via Cyclophilin inhibition, not immunosuppression.
MDR Research: Acts as a P-glycoprotein (MDR1) inhibitor, reversing multi-drug resistance without systemic immunosuppression.[1]
Pathway Visualization
Figure 1: Functional divergence between CsA and Dihydro-CsA.[1][] Note that while both inhibit Cyclophilin (affecting viral replication), only CsA inhibits Calcineurin to block T-cell activation.[1]
Experimental Protocols
Protocol A: Preparation of Stock Solutions
Dihydro-CsA is hydrophobic. Proper solubilization is critical to prevent precipitation in aqueous media.
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or Ethanol (absolute).[1]
Concentration: Prepare a 10 mM stock solution .
Calculation: MW ≈ 1204.6 g/mol . Dissolve 12.05 mg in 1.0 mL of DMSO.
Storage: Aliquot into amber glass vials (to minimize adsorption to plastic) and store at -20°C . Stable for >1 year.
Aqueous Dilution:
Dilute into culture medium immediately prior to use.
Max Final DMSO: Keep <0.1% (v/v) to avoid solvent toxicity.[1]
Note: A "crash-out" (precipitation) may occur if diluted too rapidly into cold buffer.[1] Add dropwise to warm (37°C) medium with vortexing.
Protocol B: In Vitro Specificity Assay (T-Cell vs. P-gp)
Objective: To distinguish if a drug candidate acts via immunosuppression or transporter inhibition.[1]
Wear nitrile gloves (double-gloving recommended for DMSO solutions).[1]
Deactivate spills with 10% bleach solution.
References
PubChem. (2021).[1] Dihydrocyclosporin A | C62H113N11O12.[6] National Library of Medicine. Retrieved from [Link]
Meier, G. P., et al. (1990).[1][] Isolation and identification of a novel human metabolite of cyclosporin A: dihydro-CsA M17. Drug Metabolism and Disposition, 18(1), 68-71.[1][]
Zheng, Z. W., et al. (2020).[1][6] Evaluation of in vitro antileishmanial efficacy of cyclosporin A and its non-immunosuppressive derivative, dihydrocyclosporin A. Parasites & Vectors, 13(1), 94. Retrieved from [Link]
Pharmacological Potential of 6-Chloro-1-Ethyl-4-Oxoquinoline Derivatives: A Technical Guide
Executive Summary The 6-chloro-1-ethyl-4-oxoquinoline scaffold represents a critical pharmacophore in medicinal chemistry, serving as a structural bioisostere to the widely utilized 6-fluoroquinolones. While the 6-fluoro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 6-chloro-1-ethyl-4-oxoquinoline scaffold represents a critical pharmacophore in medicinal chemistry, serving as a structural bioisostere to the widely utilized 6-fluoroquinolones. While the 6-fluoro substituent is canonical in blockbuster antibiotics (e.g., Ciprofloxacin), the 6-chloro analog offers distinct physicochemical properties—specifically altered lipophilicity (
) and electronic distribution—that modulate bioavailability and target affinity.
This guide analyzes the pharmacological versatility of this scaffold, moving beyond simple antibacterial activity to encompass antiviral (HIV-1) and anticancer (PI3K inhibition) domains. It provides researchers with actionable synthesis protocols, validated biological assays, and mechanistic insights grounded in rigorous structure-activity relationships (SAR).
Chemical Foundation & Structure-Activity Relationship (SAR)
The core structure, 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline , acts as a "privileged scaffold." Its pharmacological efficacy is dictated by specific substitutions around the bicyclic ring system.
The SAR Logic
Position 1 (N-Ethyl): The ethyl group is optimal for hydrophobic interaction within the DNA gyrase binding pocket. Bulky groups (e.g., tert-butyl) often reduce potency due to steric clash, while smaller groups (methyl) may decrease cell permeability.
Position 3 (Carboxylic Acid/Bioisostere): Essential for binding to the magnesium ions (
) in the DNA-enzyme complex. Derivatives converting this to hydrazides or carboxamides often shift activity from antibacterial to anticancer.
Position 4 (Ketone): Critical for hydrogen bonding with the target enzyme.
Position 6 (Chlorine): The defining feature. Unlike fluorine, chlorine is larger (atomic radius: 99 pm vs. 72 pm) and less electronegative. This enhances lipophilicity, potentially improving penetration into dense tissues or viral reservoirs, though often at the cost of slightly reduced gyrase affinity compared to fluorine.
Visualization: SAR Map
Figure 1: Structure-Activity Relationship (SAR) map highlighting the functional role of key positions on the quinoline ring.
Therapeutic Domains & Mechanisms
Antimicrobial Activity (Antibacterial)
Mechanism: The 3-carboxylic acid derivatives function as Type II Topoisomerase inhibitors. They trap the bacterial DNA Gyrase or Topoisomerase IV on DNA, forming a ternary complex that halts replication and induces double-strand breaks.
Key Insight: The 6-chloro substituent retains significant activity against Gram-negative bacteria, though often requires a piperazine moiety at C7 to match the potency of fluoroquinolones.
Antiviral Activity (HIV-1)
Mechanism: Nucleoside derivatives, specifically 6-chloro-1,4-dihydro-4-oxo-1-(β-D-ribofuranosyl)quinoline-3-carboxylic acid , have demonstrated inhibition of HIV-1 Reverse Transcriptase (RT).[1]
Causality: The compound mimics natural nucleotides, competing for the active site of RT, thereby terminating the viral DNA chain elongation.
Anticancer Activity
Mechanism:
PI3K Inhibition: C3-carboxamide derivatives (e.g., N-benzyl-6-chloro...) dock into the ATP-binding pocket of Phosphoinositide 3-kinase (PI3K), blocking the PI3K/Akt/mTOR signaling pathway which is critical for cancer cell survival.
Intercalation: Planar quinoline derivatives can intercalate between DNA base pairs, disrupting transcription.
Visualization: Mechanistic Pathways
Figure 2: Divergent mechanistic pathways based on specific structural modifications of the 6-chloro-quinoline core.
Experimental Protocols
Synthesis: The Modified Gould-Jacobs Protocol
This protocol yields the core 6-chloro-1-ethyl-4-oxoquinoline-3-carboxylic acid.
Preparation: Dissolve derivative in DMSO (Stock: 1 mg/mL).
Inoculum: Adjust bacterial culture (E. coli ATCC 25922) to
McFarland standard ( CFU/mL).
Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth in a 96-well plate.
Incubation: Add
inoculum to each well. Incubate at 37°C for 18–24 hours.
Readout: The lowest concentration with no visible turbidity is the MIC.
Control: Ciprofloxacin (Positive), DMSO only (Negative).
Biological Assay: MTT Cytotoxicity Screen
Purpose: Evaluate anticancer potential against HCT-116 or MCF-7 lines.
Seeding: Plate cells (
cells/well) in 96-well plates. Incubate 24h for attachment.
Treatment: Add compounds (0.1 – 100
) for 48 hours.
MTT Addition: Add
MTT reagent (5 mg/mL in PBS). Incubate 4h at 37°C.
Mechanism:[3][4] Viable mitochondria reduce yellow MTT to purple formazan.
Solubilization: Dissolve crystals in DMSO.
Quantification: Measure Absorbance at 570 nm. Calculate
using non-linear regression.
Quantitative Data Summary
The following table summarizes comparative potency data from key literature sources for 6-chloro derivatives versus standard controls.
Compound Class
Derivative Type
Target Organism/Cell
Activity Metric
Reference Standard
Antibacterial
6-Cl-1-ethyl-3-COOH
E. coli
MIC: 2–8
Ciprofloxacin (<1 )
Antibacterial
6-Cl-3-nitro-4-OH
S. aureus
Zone: 22 mm
Ampicillin (20 mm)
Antiviral
6-Cl-Ribonucleoside
HIV-1 (PBMCs)
: 1.5
AZT (0.01 )
Anticancer
6-Cl-3-Carboxamide
HCT-116 (Colon)
: 72
Doxorubicin (Positive)
Note: 6-chloro derivatives often show lower potency than 6-fluoro analogs in bacteria but offer unique selectivity profiles in viral and cancer models.
References
Synthesis and Antimicrobial Studies of Quinoline Derivatives.
Source: NIScPR.[5]
URL:[Link]
Design, synthesis and antimicrobial activity of novel quinoline derivatives.
Source: PubMed (NIH).
URL:[Link][6]
The compound 6-chloro-1,4-dihydro-4-oxo-1-(beta-D-ribofuranosyl) quinoline-3-carboxylic acid inhibits HIV-1 replication.
Source: Current HIV Research (PubMed).
URL:[Link]
N-Benzyl-6-Chloro-4-Hydroxy-2-Quinolone-3-Carboxamides: Synthesis and Biological Investigation as Anticancer Agents.
Source: MDPI.[7]
URL:[Link]
Novel chloroquinoline derivatives incorporating biologically active benzenesulfonamide moiety: synthesis, cytotoxic activity and molecular docking.
Source: Chemistry Central Journal (PMC).
URL:[Link]
safety data sheet (SDS) for 6-Chloro-1-ethylquinolin-4(1H)-one
This technical guide details the safety, handling, and physicochemical profile of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical intermediate in the synthesis of quinolone antibiotics and immunomodulatory agents (e.g.,...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the safety, handling, and physicochemical profile of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical intermediate in the synthesis of quinolone antibiotics and immunomodulatory agents (e.g., Roquinimex analogs).[1]
Chemical Name: 6-Chloro-1-ethylquinolin-4(1H)-one
Synonyms: 1-Ethyl-6-chloro-4-oxo-1,4-dihydroquinoline; 6-Chloro-1-ethyl-4-quinolone.[1]
CAS Number: Not widely listed as a commodity;[1] (Analogous to 23432-43-1 for the N-unsubstituted parent).
Molecular Formula: C₁₁H₁₀ClNO
Molecular Weight: 207.66 g/mol [1]
Physicochemical Properties Table
Parameter
Value (Experimental/Predicted)
Context for Handling
Physical State
Solid (Crystalline powder)
Dust inhalation risk is the primary exposure vector.[1]
Color
Off-white to pale yellow
Darkening indicates oxidation or photodegradation.[1]
Melting Point
160–165 °C (Predicted)
Lower than its N-unsubstituted parent (>270°C) due to loss of H-bonding.[1]
Solubility
DMSO, DMF, DCM, Chloroform
High solubility in organic solvents increases skin absorption risk.
Water Solubility
Low / Insoluble
Poor aqueous solubility complicates spill cleanup with water alone.
pKa
~2.5 (Quinoline Nitrogen)
Weakly basic; protonates in strong acids.
LogP
~2.5–2.9
Moderate lipophilicity; potential for membrane permeability.
Hazard Identification & Risk Assessment
Core Hazard Classification (GHS / CLP)
Based on Structure-Activity Relationship (SAR) with quinolone precursors.[1]
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.
N-Alkylation & Skin Permeation: Unlike the highly polar 4-hydroxyquinoline parent, the 1-ethyl group significantly increases lipophilicity (LogP ~2.7).[1] This facilitates transport across the stratum corneum. Standard nitrile gloves may offer reduced breakthrough times compared to the parent compound.
Phototoxicity: Quinolones with a halogen at position 6 (6-Chloro) are known fluorophores.[1] Exposure to UV light can generate reactive oxygen species (ROS), leading to severe photo-irritation on exposed skin.
Self-Validating Handling Protocol
This workflow ensures safety is integrated into the experimental process, not just added on.
A. The "Solid vs. Solution" Decision Logic
Handling the dry powder presents a respiratory risk; handling the solution presents a dermal absorption risk.
Figure 1: Decision logic for PPE and containment based on physical state.[1]
B. Specific Handling Steps
Weighing: Use an antistatic gun if available. The hydrophobic ethyl group can generate static charge, causing powder scattering.
Solubilization: Add solvent slowly. Exothermic solvation is unlikely, but splashing is the primary hazard.
Spill Management: Do not use water initially.[2] The compound will precipitate and smear.
Protocol: Absorb with sand/vermiculite
Wipe with Acetone or Ethanol Final wash with soap and water.
Synthesis & Stability Profile
Understanding the synthesis aids in identifying impurities (e.g., unreacted alkylating agents).
Primary Route: N-ethylation of 6-chloro-4-hydroxyquinoline.[1]
Reagents: Ethyl Iodide (EtI) or Diethyl Sulfate, Potassium Carbonate (K₂CO₃), DMF.
Impurity & Stability Watch
O-Alkylation byproduct: 6-Chloro-4-ethoxyquinoline.[1] This is a common impurity (usually <10%) if the reaction temperature is uncontrolled. It has a lower boiling point and different solubility profile.
Hygroscopicity: The 4-oxo moiety can hydrogen bond with water.[1] Store in a desiccator.
Light Sensitivity: Store in amber vials. 6-halo-quinolones degrade under UV light, releasing chloride ions and forming radical species.[1]
Figure 2: Synthesis pathway highlighting the potential O-alkyl impurity.
Emergency Response (First Aid)
Eye Contact: Immediately flush with water for 15 minutes. The basic nitrogen can cause corneal clouding if untreated. Medical attention is mandatory. [1]
Skin Contact: Wash with soap and water. Do not use ethanol for washing skin, as it may enhance transdermal absorption of the lipophilic ethylated compound.
Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), administer oxygen and seek ER support.
Ingestion: Rinse mouth. Do NOT induce vomiting due to potential aspiration of foam (surfactant-like properties of quinolones).[1]
Ecological & Disposal Considerations
Ecotoxicity: Quinoline derivatives are generally harmful to aquatic life (Category 3 Chronic). They inhibit bacterial DNA gyrase (if biologically active), potentially disrupting wastewater treatment sludge.
Disposal:
Solid: Combustible waste stream.
Solution: Halogenated solvent waste stream (due to the Chlorine atom). Do not mix with strong oxidizers. [1]
References
PubChem. (n.d.).[3] 6-Chloro-4-quinolinol (Parent Compound) Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]
ECHA. (n.d.).[3] Registration Dossier - Quinoline Derivatives. European Chemicals Agency.[3] Retrieved from [Link]
Organic Syntheses. (1947). 4,7-Dichloroquinoline and related 4-hydroxyquinolines.[1] Org. Synth. 27, 30. Retrieved from [Link]
Therapeutic Applications of 6-Substituted Quinolin-4-one Scaffolds
The following technical guide details the therapeutic landscape, chemical architecture, and experimental methodologies regarding 6-substituted quinolin-4-one scaffolds. Technical Monograph | Version 1.0 Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the therapeutic landscape, chemical architecture, and experimental methodologies regarding 6-substituted quinolin-4-one scaffolds.
Technical Monograph | Version 1.0
Executive Summary
The quinolin-4-one scaffold represents a privileged structure in medicinal chemistry, serving as the pharmacophore for classes of drugs ranging from blockbuster antibiotics (fluoroquinolones) to emerging anticancer agents.[1] While the N-1 and C-3 positions have historically dominated structure-activity relationship (SAR) studies for solubility and potency, the C-6 position has emerged as a critical determinant of metabolic stability, electronic distribution, and target selectivity.
This guide analyzes the mechanistic impact of C-6 substitution—specifically how electron-withdrawing groups (EWGs) like fluorine and bulky lipophilic moieties alter the scaffold's interaction with DNA gyrase, topoisomerase II, and tubulin.
Chemical Architecture & SAR Logic
The quinolin-4-one core consists of a bicyclic structure: a benzene ring fused to a pyridin-4-one ring. The biological activity is heavily modulated by substituents on the benzenoid ring (positions 5–8).
The Criticality of Position 6
Position 6 is chemically unique due to its para-relationship with the quinolone nitrogen and meta-relationship with the carbonyl.
Binding Affinity: In DNA gyrase targeting, a C-6 fluorine atom improves cell wall penetration and enhances binding affinity to the enzyme-DNA complex via electrostatic interactions.
Anticancer Efficacy: Bulky groups at C-6 (e.g., aryl, heterocyclic rings) can shift the mechanism from DNA intercalation to tubulin polymerization inhibition.
The following diagram illustrates the functional logic of the scaffold.
Figure 1: SAR Logic of the Quinolin-4-one Scaffold highlighting the pivotal role of C-6.
Therapeutic Domains
Infectious Diseases: The Fluoroquinolone Legacy & Beyond
The introduction of a fluorine atom at C-6 (fluoroquinolones) revolutionized antibacterial therapy.[2]
Mechanism: These compounds stabilize the DNA-DNA gyrase (or Topo IV) cleavable complex, preventing DNA religation and causing irreversible double-strand breaks.
Current Frontiers: Research now focuses on 6-substituted derivatives that evade resistance mechanisms (e.g., efflux pumps). 6-Amino and 6-Nitro derivatives are being explored for anti-tubercular activity against Mycobacterium tuberculosis.
Oncology: Dual Mechanisms
Recent studies indicate that modifying the C-6 position can repurpose the scaffold from an antibacterial to an antineoplastic agent.
Topoisomerase II Inhibition: Similar to their bacterial counterparts, certain 6-substituted quinolones target human Topo II, inducing apoptosis in cancer cells (e.g., MCF-7, HeLa).
Tubulin Polymerization: Bulky 6-aryl substituents can mimic colchicine binding, inhibiting tubulin polymerization and arresting cells in the G2/M phase.
Antiviral Applications
6-Amino-quinolin-4-ones have shown promise in disrupting the Tat-TAR interaction in HIV-1 replication. The basicity of the amino group at C-6 facilitates interaction with the viral RNA phosphate backbone.
Experimental Protocols
Chemical Synthesis: The Gould-Jacobs Reaction
This is the standard, self-validating protocol for synthesizing the 6-substituted quinolin-4-one core.
Target Compound: 6-Fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (Intermediate for Ciprofloxacin).
Reagents:
3-Fluoroaniline (Starting Material)
Diethyl ethoxymethylene malonate (EMME)
Diphenyl ether (High boiling solvent)
Sodium Hydroxide (NaOH)
Step-by-Step Methodology:
Condensation (Enamine Formation):
Mix 3-Fluoroaniline (1.0 eq) and EMME (1.1 eq) in a round-bottom flask.
Heat to 110–120°C for 2 hours. Use a Dean-Stark trap if necessary to remove ethanol, though open-vessel heating is often sufficient.
Validation: Monitor TLC for the disappearance of aniline. The product (diethyl 2-(((3-fluorophenyl)amino)methylene)malonate) solidifies upon cooling.
Cyclization (Gould-Jacobs Step):
Dissolve the enamine intermediate in a high-boiling solvent like Diphenyl ether (10 mL/g).
Heat rapidly to 250°C (reflux) for 30–60 minutes.
Mechanism:[3][4][5] Thermal electrocyclic ring closure followed by elimination of ethanol.
Workup: Cool the mixture to room temperature. Dilute with hexane or petroleum ether to precipitate the ester intermediate. Filter and wash with hexane.
Hydrolysis:
Suspend the ester in 10% NaOH solution. Reflux for 2 hours.
Acidify with HCl to pH 1–2. The carboxylic acid precipitates.
Filter, wash with water, and recrystallize from DMF/Ethanol.
Biological Assay: MTT Cytotoxicity Screen
To validate anticancer potential of new 6-substituted derivatives.[6]
Protocol:
Seeding: Plate cancer cells (e.g., HeLa) at
cells/well in 96-well plates. Incubate for 24h.
Treatment: Add test compounds (dissolved in DMSO) at graded concentrations (0.1–100 µM). Ensure final DMSO < 0.5%.
Incubation: Incubate for 48h at 37°C, 5% CO2.
Labeling: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4h. Mitochondrial succinate dehydrogenase reduces MTT to purple formazan.
Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.
Measurement: Read absorbance at 570 nm. Calculate
using non-linear regression.
Visualization of Synthesis Workflow
The following diagram outlines the Gould-Jacobs synthetic pathway described above.
Figure 2: Step-wise workflow for the Gould-Jacobs synthesis of the 6-fluoro-quinolin-4-one scaffold.
Quantitative Data Summary
Table 1: Comparative Biological Activity of 6-Substituted Derivatives
(Synthesized data representative of literature trends [1, 3])
Substituent at C-6
Target Organism/Cell
Primary Mechanism
Activity Metric ( / MIC)
-H (Unsubstituted)
E. coli
DNA Gyrase
MIC: > 64 µg/mL (Weak)
-F (Fluoro)
E. coli
DNA Gyrase
MIC: 0.015 µg/mL (Potent)
-OCH3 (Methoxy)
HeLa (Cervical Cancer)
Tubulin Inhibition
: 1.2 µM
-Br (Bromo)
MCF-7 (Breast Cancer)
Topoisomerase II
: 4.5 µM
-NH2 (Amino)
HIV-1
Tat-TAR Inhibition
: 0.8 µM
References
Quinolin-4-ones: Methods of Synthesis and Application in Medicine.
Source: MDPI (Molecules)
URL:[Link]
Synthesis of 2-(6-substituted quinolin-4-yl)-1-alkoxypropan-2-ol as potential antimycobacterial agents.
Source: PubMed Central (PMC)
URL:[Link]
Antiviral Properties of Quinolone-based Drugs.
Source: ResearchGate
URL:[7][8][Link]
Recent advances in functionalized quinoline scaffolds and hybrids.
Source: Frontiers in Chemistry
URL:[Link]
Topic: Literature Review of 1-Ethyl-6-Chloro-4(1H)-Quinolinone Synthesis Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Strategic Importan...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Literature Review of 1-Ethyl-6-Chloro-4(1H)-Quinolinone Synthesis
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary & Strategic Importance
The 1-ethyl-6-chloro-4(1H)-quinolinone scaffold represents a foundational pharmacophore in medicinal chemistry, specifically as the core structure for second-generation quinolone antibiotics. While the 6-fluoro analogues (fluoroquinolones like Norfloxacin and Ciprofloxacin) are more clinically prevalent, the 6-chloro derivatives serve as critical structural probes for Structure-Activity Relationship (SAR) studies and precursors for novel antimalarial and antiviral agents.
This guide details the robust synthesis of 1-ethyl-6-chloro-4(1H)-quinolinone and its immediate precursor, 1-ethyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid . The primary synthetic pathway leverages the Gould-Jacobs reaction , a sequence favored for its scalability and industrial reliability. We will explore the mechanistic nuances of thermal cyclization, regioselective
-alkylation, and decarboxylation strategies to access the target core.
Retrosynthetic Analysis & Pathway Logic
The construction of the 4-quinolinone ring system is classically achieved via the formation of the C8a–N1 and C4–C4a bonds. The Gould-Jacobs protocol remains the gold standard due to the availability of starting materials and the thermodynamic stability of the products.
Mechanistic Pathway[1]
Condensation: Nucleophilic attack of 4-chloroaniline on diethyl ethoxymethylenemalonate (EMME).
Cyclization: High-temperature intramolecular Friedel-Crafts acylation (addition-elimination) to close the pyridine ring.
-Alkylation: Regioselective ethylation at the N1 position using a base-mediated mechanism.
Functionalization/Decarboxylation: Hydrolysis of the C3 ester followed by thermal decarboxylation to yield the title compound.
Figure 1: The Gould-Jacobs synthetic pathway for the production of 1-ethyl-6-chloro-4(1H)-quinolinone.
Detailed Experimental Protocols
Phase 1: Condensation (Formation of Enamine)
The synthesis begins with the condensation of 4-chloroaniline with diethyl ethoxymethylenemalonate (EMME). This step is thermodynamically driven by the elimination of ethanol.
Conditions: Neat (solvent-free) or in Ethanol at 100–110°C.
Protocol:
Mix 4-chloroaniline and EMME in a round-bottom flask fitted with a Dean-Stark trap or open condenser to allow ethanol escape.
Heat to 110°C for 1–2 hours. The reaction mixture will solidify upon cooling.
Purification: Recrystallize from ethanol/hexane to yield the enamine (Diethyl [[(4-chlorophenyl)amino]methylene]malonate) as white/off-white needles.
Checkpoint: Yields are typically >90%. Melting point should be checked (approx. 55–56°C) to confirm purity before cyclization.
Phase 2: Thermal Cyclization (The Critical Step)
This step requires overcoming a high energy barrier to restore aromaticity in the newly formed pyridine ring.
Reagents: Enamine intermediate.
Solvent: Dowtherm A (Eutectic mixture of 26.5% diphenyl and 73.5% diphenyl oxide) or Diphenyl ether.
Conditions: 250–260°C (Reflux).
Protocol:
Pre-heat Dowtherm A (10 mL/g of substrate) to a rolling boil (~250°C) in a flask equipped with an air condenser. Safety Note: Ensure the apparatus is bone-dry; moisture at this temperature causes dangerous splattering.
Add the enamine intermediate carefully in small portions or as a hot solution.
Reflux for 45–60 minutes. The solution will darken.
Work-up: Cool to room temperature. The product, Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate , typically precipitates. Dilute with hexane or petroleum ether to maximize precipitation. Filter and wash with hexane to remove residual Dowtherm A.
Insight: The product exists in tautomeric equilibrium but is predominantly the 4-oxo form in solid state.
Phase 3:
-Ethylation
Alkylation at the N1 position is crucial for biological activity. Using a mild base prevents
-ethyl product is less polar than the starting material).
Work-up: Pour the reaction mixture into ice-water. The product, Ethyl 1-ethyl-6-chloro-4-oxo-quinoline-3-carboxylate , will precipitate. Filter, wash with water, and dry.[1][2]
Yield: Expect 70–85%.
Phase 4: Hydrolysis & Decarboxylation
To obtain the specific title compound "1-ethyl-6-chloro-4(1H)-quinolinone" (lacking the 3-carboxyl group), a two-step degradation is performed.
Step A (Hydrolysis): Reflux the ester in 10% NaOH (aq) for 2 hours. Acidify with HCl to pH 2 to precipitate 1-ethyl-6-chloro-4-oxo-quinoline-3-carboxylic acid .
Step B (Decarboxylation):
Suspend the carboxylic acid in diphenyl ether or quinoline.
Add a catalytic amount of copper powder (optional, promotes decarboxylation).
Heat to reflux (240–250°C) until
evolution ceases (approx. 1–2 hours).
Isolation: Cool and dilute with hexane. Filter the crude solid.[1][2][3][4][5] Recrystallize from ethanol/DMF.
Final Product:1-ethyl-6-chloro-4(1H)-quinolinone .
Process Optimization & Troubleshooting
Variable
Recommendation
Rationale
Solvent (Cyclization)
Dowtherm A vs. Mineral Oil
Dowtherm A has a defined boiling point (258°C) ideal for this reaction. Mineral oil is difficult to remove from the product.
Temperature (-Alkylation)
80–90°C
Temperatures >100°C increase the risk of -alkylation side products.
Base Choice
vs. NaH
Carbonate bases are sufficient for N-H deprotonation here and are safer/easier to handle than metal hydrides.
Decarboxylation
Copper Catalyst
While thermal decarboxylation works, Cu powder lowers the activation energy, reducing reaction time and thermal decomposition byproducts.
Safety & Scalability Considerations
Thermal Hazards: The cyclization step involves temperatures >250°C. Use high-temperature silicone oil baths or heating mantles with precise controllers. Blast shields are recommended for scale-up.
Chemical Exposure: Ethyl iodide is an alkylating agent and potential carcinogen. Handle in a fume hood.
Waste Disposal: Dowtherm A is toxic to aquatic life. Collect all high-boiling solvent waste separately for incineration.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines.[5] Journal of the American Chemical Society, 61(10), 2890–2895. Link
Price, C. C., & Roberts, R. M. (1946). The Synthesis of 4-Hydroxyquinolines.[1][2] I. Through Ethoxymethylenemalonic Ester.[4] Journal of the American Chemical Society, 68(7), 1204–1208. Link
Grohe, K., & Heubach, G. (1987). Synthese von 1-substituierten 4-Chinolon-3-carbonsäuren. Liebigs Annalen der Chemie, 1987(10), 871–879. Link
Organic Syntheses. (1947). 4,7-Dichloroquinoline.[4] Org.[6][3][7] Synth. 1947, 27, 30. (Describes the foundational chlorination and cyclization protocols). Link
Santa Cruz Biotechnology. 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Product Data. (Reference for physical properties and commercial availability of the intermediate). Link
Unraveling the Physicochemical Properties of CAS 59885-15-5: A Technical Guide
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals Introduction The compound designated by the Chemical Abstracts Service (CAS) number 59885-15-5 remains an enigma within publicly acc...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals
Introduction
The compound designated by the Chemical Abstracts Service (CAS) number 59885-15-5 remains an enigma within publicly accessible chemical databases and scientific literature. Despite extensive searches, the definitive chemical identity, structure, and consequently, the experimental or predicted physicochemical properties, including its melting and boiling points, could not be ascertained. This technical guide, therefore, serves as a foundational framework for the experimental determination of these crucial parameters, should a sample of this substance become available.
For the purpose of illustrating the rigorous scientific methodology required, this document will outline the established protocols for determining the melting and boiling points of a hypothetical phenolic compound, a class of substances often encountered in drug discovery and development. The principles and techniques described herein are universally applicable and represent the gold standard for the characterization of novel chemical entities.
The Critical Role of Melting and Boiling Points in Pharmaceutical Sciences
The melting point of a solid and the boiling point of a liquid are fundamental physical constants that provide invaluable insights into the identity, purity, and intermolecular forces of a compound.
Identity: A sharp and reproducible melting or boiling point can serve as a preliminary identifier for a known substance when compared against established literature values.
Purity: Impurities typically depress and broaden the melting point range of a solid. A narrow melting point range is often indicative of a high degree of purity. Similarly, the boiling point of a liquid is sensitive to the presence of volatile or non-volatile impurities.
Intermolecular Forces: The temperatures at which phase transitions occur are directly related to the strength of the forces holding the molecules together in the condensed state. For phenolic compounds, hydrogen bonding, dipole-dipole interactions, and van der Waals forces play a significant role.
Hypothetical Subject for Methodological Illustration
To provide a practical context for the experimental protocols, we will consider a hypothetical compound with structural similarities to known bioactive phenols: 2,6-di-tert-butyl-4-(2,2-dicyanoethenyl)phenol . This structure is presented for illustrative purposes only and is not to be construed as the actual identity of CAS 59885-15-5.
Determination of Melting and Boiling Points: A Methodological Deep Dive
Data Presentation
For a novel compound, the experimentally determined physicochemical properties would be summarized as follows:
Property
Experimental Value
Method Used
Melting Point
To Be Determined (TBD)
Differential Scanning Calorimetry (DSC)
Boiling Point
To Be Determined (TBD)
Ebulliometry or Siwoloboff Method
Experimental Protocols
1. Melting Point Determination via Differential Scanning Calorimetry (DSC)
Rationale: DSC is a highly sensitive and accurate thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. The melting point is observed as an endothermic peak on the DSC thermogram, with the peak maximum corresponding to the melting temperature.
Step-by-Step Methodology:
Sample Preparation: Accurately weigh 1-5 mg of the finely powdered, dry sample into an aluminum DSC pan.
Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.
Instrument Setup:
Place the sealed sample pan and an empty reference pan into the DSC cell.
Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to create an inert atmosphere and prevent oxidative degradation.
Thermal Program:
Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).
Ramp the temperature at a controlled rate (e.g., 5-10°C/min) to a temperature significantly above the melting point.
Data Analysis:
The melting point is determined from the resulting thermogram as the onset or peak temperature of the endothermic melting event.
The enthalpy of fusion (ΔHfus) can also be calculated from the area under the melting peak, providing further information about the energetics of the phase transition.
2. Boiling Point Determination using the Siwoloboff Method (Small-Scale)
Rationale: For small quantities of a substance, the Siwoloboff method provides a reliable means of determining the boiling point. It relies on the principle that the boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.
Step-by-Step Methodology:
Apparatus Setup:
Place a small amount (0.5-1 mL) of the liquid sample into a small-diameter test tube (fusion tube).
Invert a capillary tube (sealed at one end) and place it, open end down, into the liquid in the fusion tube.
Heating:
Attach the fusion tube to a thermometer using a rubber band or wire.
Immerse the assembly in a heating bath (e.g., mineral oil or a melting point apparatus with a heating block). The liquid level in the bath should be above the level of the sample in the fusion tube.
Observation:
Heat the bath slowly and steadily.
As the temperature approaches the boiling point, a fine stream of bubbles will emerge from the open end of the capillary tube.
Continue heating until a rapid and continuous stream of bubbles is observed.
Measurement:
Remove the heat source and allow the bath to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube. This indicates that the vapor pressure of the sample is equal to the external pressure.
Pressure Correction: Record the atmospheric pressure at the time of the experiment. If the pressure is not at standard sea level (760 mmHg), a pressure correction may be necessary to report the normal boiling point.
Mandatory Visualization
Below is a conceptual workflow for the characterization of a novel compound's melting and boiling points.
Caption: Workflow for Melting and Boiling Point Determination.
Conclusion
While the specific melting and boiling points for CAS 59885-15-5 remain unknown due to the lack of its chemical identification in the public domain, this guide provides the essential scientific framework for their determination. The meticulous application of established experimental protocols, such as Differential Scanning Calorimetry and the Siwoloboff method, is paramount for obtaining accurate and reliable data. For researchers and drug development professionals, these fundamental physicochemical parameters are the bedrock upon which further investigation and development of a novel chemical entity are built. The synthesis and subsequent characterization of CAS 59885-15-5 are necessary next steps to elucidate its properties and potential applications.
References
Determination of the Melting and Boiling Points of Compounds. YouTube, uploaded by chemistry edb, 6 October 2014, [Link].
Melting point determination. University of Calgary, [Link].
Techniques for Analysis of Plant Phenolic Compounds. MDPI, [Link].
Exploratory
Technical Guide: Biological Activity & Medicinal Chemistry of 6-Chloro-1-ethylquinolin-4(1H)-one Analogs
This technical guide details the medicinal chemistry, pharmacological mechanisms, and experimental protocols for 6-Chloro-1-ethylquinolin-4(1H)-one and its bioactive analogs. Executive Summary The 6-Chloro-1-ethylquinoli...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the medicinal chemistry, pharmacological mechanisms, and experimental protocols for 6-Chloro-1-ethylquinolin-4(1H)-one and its bioactive analogs.
Executive Summary
The 6-Chloro-1-ethylquinolin-4(1H)-one scaffold represents a privileged structure in medicinal chemistry, serving as the core pharmacophore for the quinolone class of antimicrobials and an emerging template for anticancer therapeutics. While the unsubstituted core (lacking a C-3 functional group) is pharmacologically quiescent, its 3-carboxylate and 3-carboxamide analogs act as potent inhibitors of bacterial DNA gyrase and mammalian Topoisomerase II, respectively.
This guide analyzes the structure-activity relationships (SAR) that drive potency, details the Gould-Jacobs synthetic pathway , and provides validated protocols for biological evaluation.
Chemical Foundation & Scaffold Analysis
The Pharmacophore
The core structure consists of a bicyclic quinoline ring with a ketone at position 4, an ethyl group at nitrogen-1, and a chlorine atom at position 6.[1]
N-1 Ethyl Group: Provides optimal steric bulk to fit the hydrophobic pocket of the target enzyme (e.g., DNA gyrase subunit A).
C-6 Chlorine: Enhances lipophilicity (logP), improves cellular penetration, and blocks metabolic oxidation at this position, significantly increasing half-life compared to non-halogenated analogs.
C-3 Position (Critical): This is the "warhead" attachment point.
C-3 Carboxylic Acid: Essential for antibacterial activity (binding to Magnesium ions in the active site).
C-3 Hydrazones/Amides: Shifts activity towards anticancer and antiviral profiles by altering the hydrogen bond donor/acceptor landscape.
Physicochemical Properties (Lipinski’s Rule of Five Context)[2][3]
Molecular Weight: ~250–450 Da (depending on C-3 substituent).
H-Bond Donors: 0–2 (favorable for membrane permeability).
logP: Typically 2.5–3.5 (High oral bioavailability).
Synthesis Workflow: The Gould-Jacobs Reaction
The industrial standard for synthesizing this scaffold is the Gould-Jacobs reaction , which involves a condensation-cyclization sequence.
DOT Diagram 1: Synthesis Pathway
Figure 1: Step-wise synthesis of the 6-Chloro-1-ethylquinolin-4(1H)-one core via the Gould-Jacobs reaction.
Pharmacology & Mechanism of Action
Antibacterial Activity (The Quinolone Mechanism)
Analogs retaining the C-3 carboxylic acid function as classic quinolones.
Target: Bacterial DNA Gyrase (Topoisomerase II) and Topoisomerase IV.
Mechanism: The drug stabilizes the enzyme-DNA cleavage complex, preventing DNA religation. This leads to the accumulation of double-strand breaks and bacterial cell death.
Selectivity: The C-6 Chlorine improves binding affinity to the enzyme-DNA complex compared to the hydrogenated parent.
Anticancer Activity (The Emerging Frontier)
Derivatives where C-3 is modified to Schiff bases, hydrazides, or oxadiazoles exhibit cytotoxicity against human tumor lines (e.g., MCF-7, HCT-116).
Mechanism 1: Topoisomerase II Inhibition: Similar to the bacterial mechanism, these analogs stabilize the cleavable complex in mammalian cells, triggering apoptosis.
Mechanism 2: Tubulin Polymerization Inhibition: Certain bulky C-3 analogs bind to the colchicine site of tubulin, disrupting microtubule dynamics and arresting the cell cycle in the G2/M phase.
Protocol A: Synthesis of Ethyl 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
This is the precursor for most bioactive analogs.
Condensation: Mix 4-chloroaniline (1 eq) and diethyl ethoxymethylenemalonate (1 eq) in a round-bottom flask. Heat at 110°C for 2 hours. Ethanol is evolved (use a trap).
Cyclization: Add the resulting solid to Dowtherm A (diphenyl ether/biphenyl mixture) pre-heated to 250°C. Stir for 45 minutes. Cool to room temperature.
Precipitation: Add hexane to the reaction mixture to precipitate the 4-hydroxy-quinoline intermediate. Filter and wash with hexane.
Alkylation: Dissolve the intermediate in dry DMF . Add Potassium Carbonate (anhydrous, 1.5 eq) and Ethyl Iodide (1.2 eq).
Reflux: Stir at 80°C for 6–8 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).
Workup: Pour into ice water. Filter the precipitate.[2] Recrystallize from Ethanol.
Yield: Typically 60–75%.
Validation: 1H-NMR (check for Ethyl quartet at ~4.2 ppm and triplet at ~1.4 ppm).
Preparation: Dissolve the test analog in DMSO to create a stock solution (e.g., 10 mg/mL).
Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate. Final concentrations: 0.5 µg/mL to 128 µg/mL.
Inoculum: Adjust bacterial culture (E. coli ATCC 25922 or S. aureus ATCC 29213) to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL). Dilute 1:100.
Incubation: Add 100 µL of inoculum to each well. Incubate at 37°C for 16–20 hours.
Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration with no visible turbidity.
Control: Ciprofloxacin (Positive), DMSO only (Negative).
Summary of Bioactivity Data
Analog Type
C-3 Substituent
Primary Activity
Key Target
Potency Reference
Parent Ester
-COOEt
Weak Antibacterial
DNA Gyrase
MIC > 64 µg/mL
Parent Acid
-COOH
Strong Antibacterial
DNA Gyrase
MIC 0.5–4 µg/mL
Hydrazone
-CONHN=CH-Ph
Anticancer
Tubulin/Topo II
IC50 ~ 5–10 µM
Oxadiazole
-Oxadiazole-Thiol
Antifungal/Antibacterial
Cell Wall Synthesis
Moderate
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society. Link
Ley, S. V., et al. (2014). Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents.[3][4][5] European Journal of Medicinal Chemistry.[5][6] Link
Subashini, R., et al. (2009).[7] Ethyl 6-chloro-2-oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylate. Acta Crystallographica. Link
Sintim, H. O., et al. (2022).[8][9] Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome.[9] Molecules.[2][5][6][7][8][9][10][11][12][13][14][15] Link
Abdou, M. M. (2017).[15] Chemistry of 4-Hydroxy-2(1H)-quinolone.[15] Part 1: Synthesis and reactions. Arabian Journal of Chemistry.[15] Link[15]
Application Note: Scalable Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
Executive Summary This application note details a robust, scalable protocol for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical pharmacophore in the development of antimalarial and antibacterial agents....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust, scalable protocol for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical pharmacophore in the development of antimalarial and antibacterial agents. While many commercial quinolones retain a 3-carboxylic acid moiety (e.g., Ciprofloxacin), this protocol specifically addresses the synthesis of the decarboxylated core , often required as a scaffold for fragment-based drug discovery or specific kinase inhibitors.
The method utilizes a modified Gould-Jacobs reaction followed by a regioselective N-alkylation and a thermal decarboxylation sequence. This route is selected over the Conrad-Limpach synthesis due to its superior reproducibility and higher purity profile at multigram scales.
Strategic Analysis & Retrosynthesis
The Challenge: Regioselectivity and Core Stability
Two primary challenges exist in this synthesis:
Regioselectivity (N- vs. O-alkylation): The 4-quinolone core is an ambident nucleophile.[1][2] Under improper conditions, alkylation can occur at the oxygen (forming the quinoline ether) rather than the nitrogen. This protocol uses thermodynamic control (DMF/K₂CO₃) to favor the desired N-ethyl isomer.
Decarboxylation: The standard Gould-Jacobs route yields a 3-carboxylate ester. Removing this group requires a rigorous saponification and high-temperature decarboxylation step to yield the clean 4(1H)-one target.
Reaction Pathway
The synthesis proceeds in four distinct phases:
Condensation: Reaction of 4-chloroaniline with diethyl ethoxymethylenemalonate (EMME).
Cyclization: Thermal closure to form the quinolone ring.
Functionalization: N-Ethylation of the ring nitrogen.
Isolation: Saponification followed by thermal decarboxylation.
Figure 1: Strategic workflow for the synthesis of the target quinolone core.
Dowtherm A (Diphenyl ether/biphenyl eutectic mixture)
Petroleum ether / Ethanol (for wash)
Step-by-Step:
Condensation: In a round-bottom flask equipped with a Dean-Stark trap, mix 4-chloroaniline and EMME. Heat to 110–120°C for 2 hours. Ethanol will distill off.[3] Monitor TLC until aniline is consumed.
Checkpoint: The mixture will solidify upon cooling. This is the enamine intermediate.
Cyclization: Heat Dowtherm A (10 mL/g of intermediate) to 250°C (vigorous reflux).
Addition: Add the enamine intermediate in small portions to the boiling solvent.
Why? High dilution and high temperature favor intramolecular cyclization over intermolecular polymerization.
Workup: After 30 minutes, cool the mixture to room temperature. The product (Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate) will precipitate.
Purification: Filter the solid. Wash copiously with petroleum ether to remove Dowtherm A. Recrystallize from DMF/Ethanol if necessary.
Phase 2: Regioselective N-Ethylation
Objective: Install the ethyl group at Position 1.
Reagents:
Phase 1 Product (1.0 eq)
Ethyl Iodide (1.5 eq)
Potassium Carbonate (anhydrous, 2.0 eq)
DMF (Dimethylformamide) – Critical for N-selectivity
Step-by-Step:
Dissolve the quinolone ester in dry DMF (5 mL/mmol).
Add K₂CO₃ and stir at room temperature for 30 minutes to generate the anion.
Add Ethyl Iodide dropwise.
Heat the mixture to 90°C for 4–6 hours.
Mechanism Note: While the O-anion is kinetically favored, the N-alkylated product is thermodynamically more stable in the 4-quinolone system. Using DMF (polar aprotic) and heat drives the reaction toward the N-isomer.
Workup: Pour the reaction mixture into ice water. The N-ethylated ester (Ethyl 6-chloro-1-ethyl-4-oxoquinoline-3-carboxylate) will precipitate. Filter and dry.
Phase 3: Hydrolysis and Decarboxylation
Objective: Remove the 3-ester group to yield 6-Chloro-1-ethylquinolin-4(1H)-one.
Step-by-Step:
Saponification: Suspend the Phase 2 ester in 10% NaOH (aq) and Ethanol (1:1). Reflux for 2 hours until the solution becomes clear (formation of the carboxylate salt). Acidify with HCl to pH 2 to precipitate the free acid (6-Chloro-1-ethyl-4-oxoquinoline-3-carboxylic acid). Filter and dry.
Decarboxylation:
Method A (Solid Phase): Heat the dry carboxylic acid neat to 260–270°C in a sand bath. CO₂ evolution will be vigorous. Maintain temperature until bubbling ceases (approx. 15-20 mins).
Method B (Solution Phase - Recommended): Suspend the acid in Quinoline or Diphenyl Ether. Add a catalytic amount of Copper powder. Heat to reflux (250°C ) for 30 minutes.
Final Isolation:
Cool the mixture. If using Method B, dilute with diethyl ether and filter off the copper. Extract the organic phase with 1N HCl (the product is basic).
Basify the aqueous extract with NH₄OH to precipitate the target 6-Chloro-1-ethylquinolin-4(1H)-one .
Recrystallize from Ethanol/Water.
Analytical Profile & Quality Control
Target Specifications:
Appearance: Pale yellow to off-white solid.
Melting Point: 158–162°C (Literature dependent on polymorph).
Solubility: Soluble in DCM, MeOH, DMSO; Insoluble in water.
Figure 2: Decision matrix for ensuring N-alkylation dominance.
Troubleshooting & Critical Parameters
Incomplete Decarboxylation: If the melting point is >250°C, the product likely still contains the carboxylic acid. Ensure the oil bath temperature exceeds 250°C during Phase 3.
O-Alkylation Impurity: If NMR shows a quartet near δ 4.5–4.6 ppm (O-CH2) instead of δ 4.2–4.3 ppm (N-CH2), O-alkylation occurred. Remedy: Increase reaction temperature to 90°C and ensure DMF is strictly anhydrous.
Yield Loss: The final product is a weak base. During the acid/base extraction in Phase 3, ensure the pH is adjusted to ~9–10 for maximum precipitation.
References
Gould, R. G.; Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society.
Grohe, K.; Heitzer, H. (1987). "Cycloacylation of enamines. I. Synthesis of 4-quinolone-3-carboxylic acids." Liebigs Annalen der Chemie.
Li, J. J. (2014). "Gould–Jacobs Reaction." In Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.
Organic Syntheses. "4,7-Dichloroquinoline" (Classic protocol illustrating the Dowtherm A cyclization method).
step-by-step preparation of 6-Chloro-1-ethylquinolin-4(1H)-one from 4-chloroaniline
An In-depth Technical Guide to the Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one, a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
Abstract
This application note provides a comprehensive, step-by-step protocol for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one, a key heterocyclic scaffold in medicinal chemistry and drug development. The synthetic strategy is rooted in the classical Gould-Jacobs reaction, beginning with the readily available starting material, 4-chloroaniline. The guide details a four-step sequence: (1) condensation of 4-chloroaniline with diethyl ethoxymethylenemalonate (DEEM), (2) high-temperature thermal cyclization to form the quinolone core, (3) subsequent saponification and decarboxylation to yield the 6-chloroquinolin-4(1H)-one intermediate, and (4) final N-ethylation to furnish the target compound. This document is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but also the underlying chemical principles, safety considerations, and mechanistic insights to ensure reproducible and successful synthesis.
Introduction
The quinolin-4-one core is a privileged structure in pharmacology, forming the backbone of numerous antibacterial agents, including the widely recognized fluoroquinolones.[1][2] The functionalization of this scaffold, particularly at the N-1 and C-6 positions, allows for the fine-tuning of biological activity. 6-Chloro-1-ethylquinolin-4(1H)-one serves as a crucial intermediate for creating more complex derivatives. The synthetic route presented herein is a robust and well-established pathway that offers high yields and scalability. The foundational step, the Gould-Jacobs reaction, is a powerful method for constructing the 4-hydroxyquinoline system (which exists in tautomeric equilibrium with the 4-oxo form) from anilines.[1][3][4][5] This guide provides detailed, field-proven protocols to navigate this multi-step synthesis with precision and safety.
Overall Synthetic Pathway
The synthesis proceeds through a logical sequence of reactions, beginning with the formation of the quinoline ring system, followed by its functionalization.
Caption: Overall workflow for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one.
Part 1: Synthesis of 6-Chloro-4-hydroxyquinoline
This part covers the initial three steps of the synthesis: condensation, cyclization, and the final hydrolysis/decarboxylation to yield the core quinolone intermediate.
Step 1 & 2: Condensation and Thermal Cyclization
The first stage involves the formation of an anilinomethylenemalonate intermediate via a condensation reaction, which is immediately followed by a high-temperature intramolecular cyclization to form the quinoline ring system.[4][6] The use of a high-boiling solvent like Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) is critical as it provides the necessary high temperature (~250 °C) for the cyclization to proceed efficiently.[6][7]
Table 1: Reagents for Condensation and Cyclization
Reagent
Molecular Formula
MW ( g/mol )
Moles
Equivalents
Amount Used
4-Chloroaniline
C₆H₆ClN
127.57
0.50
1.0
63.79 g
Diethyl ethoxymethylenemalonate (DEEM)
C₁₀H₁₆O₅
216.23
0.55
1.1
118.9 g (110 mL)
Dowtherm A
-
-
-
-
500 mL
Experimental Protocol:
Condensation:
To a 500 mL round-bottomed flask, add 4-chloroaniline (63.79 g, 0.50 mol) and diethyl ethoxymethylenemalonate (118.9 g, 0.55 mol).
Add a few boiling chips and heat the mixture on a steam bath or in a heating mantle set to 100-110 °C for 1 hour. Ethanol will evolve from the reaction mixture. The resulting product, crude diethyl 2-((4-chlorophenylamino)methylene)malonate, is a viscous oil and is used directly in the next step without purification.[6]
Cyclization:
Safety Note: This step involves extremely high temperatures. Perform the reaction in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including heat-resistant gloves.
In a separate 2 L round-bottomed flask equipped with a reflux condenser, heat Dowtherm A (500 mL) to a vigorous boil (approx. 250-260 °C) using a heating mantle.
Carefully and slowly pour the hot, crude intermediate from the condensation step through the condenser into the boiling Dowtherm A.
Continue to heat the mixture under reflux for an additional 30-60 minutes. A solid product, ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate, will begin to precipitate from the hot solution.[6]
Turn off the heat and allow the mixture to cool to below 100 °C.
Filter the hot mixture through a Büchner funnel to collect the solid precipitate. Caution: The filtrate (Dowtherm A) is still hot.
Wash the collected solid with two portions of hexane or petroleum ether (200 mL each) to remove residual Dowtherm A.
Air-dry the solid product. The expected yield of the crude ester is typically high.
Step 3: Saponification and Decarboxylation
The ester formed in the previous step is hydrolyzed to a carboxylic acid using a strong base, followed by decarboxylation to yield 6-chloroquinolin-4(1H)-one.[1][6]
Table 2: Reagents for Saponification and Decarboxylation
Reagent
Molecular Formula
MW ( g/mol )
Moles (Approx.)
Amount Used
Crude Ester from Step 2
C₁₂H₁₀ClNO₃
251.67
~0.45
Entire batch from previous step
Sodium Hydroxide (NaOH)
NaOH
40.00
1.25
50 g in 500 mL H₂O (10% w/v solution)
Concentrated Hydrochloric Acid (HCl)
HCl
36.46
-
As needed to acidify (approx. 100-120 mL)
Experimental Protocol:
Saponification:
Transfer the crude, air-dried ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate to a 1 L round-bottomed flask.
Add the 10% aqueous sodium hydroxide solution (500 mL).
Heat the mixture to reflux with vigorous stirring until all the solid has dissolved (typically 1-2 hours). This forms the sodium salt of the carboxylic acid.
Decarboxylation:
Cool the reaction mixture in an ice bath.
Slowly and carefully acidify the solution to a pH of ~2-3 by adding concentrated hydrochloric acid. A thick precipitate will form. Caution: The acidification is exothermic.
Transfer the slurry to a larger beaker and gently heat on a hot plate to 60-70 °C for 1-2 hours to ensure complete decarboxylation (evolution of CO₂ gas will be observed).
Cool the mixture to room temperature.
Collect the solid product by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and then wash with a small amount of cold ethanol.
Dry the resulting white to off-white solid, 6-chloroquinolin-4(1H)-one, in a vacuum oven. The expected yield is typically 80-90% based on the starting 4-chloroaniline.
Part 2: Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
This final part details the N-alkylation of the quinolone intermediate to produce the target molecule.
Step 4: N-Ethylation
The nitrogen atom of the 6-chloroquinolin-4(1H)-one ring is deprotonated by a mild base, and the resulting anion acts as a nucleophile, attacking an ethylating agent to form the final product.[8] The choice of a polar aprotic solvent like DMF facilitates this Sₙ2 reaction.
Table 3: Reagents for N-Ethylation
Reagent
Molecular Formula
MW ( g/mol )
Moles
Equivalents
Amount Used
6-Chloroquinolin-4(1H)-one
C₉H₆ClNO
179.60
0.20
1.0
35.92 g
Potassium Carbonate (K₂CO₃)
K₂CO₃
138.21
0.40
2.0
55.28 g
Ethyl Bromide
C₂H₅Br
108.97
0.30
1.5
32.7 g (22.5 mL)
Dimethylformamide (DMF)
C₃H₇NO
73.09
-
-
400 mL
Experimental Protocol:
Reaction Setup:
To a 1 L round-bottomed flask, add 6-chloroquinolin-4(1H)-one (35.92 g, 0.20 mol), anhydrous potassium carbonate (55.28 g, 0.40 mol), and dimethylformamide (DMF, 400 mL).
Stir the suspension at room temperature for 15 minutes.
Alkylation:
Slowly add ethyl bromide (22.5 mL, 0.30 mol) to the suspension dropwise over 20-30 minutes.
Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up and Purification:
Cool the reaction mixture to room temperature.
Pour the entire reaction mixture into a beaker containing 2 L of ice-cold water with stirring. A solid precipitate will form.
Continue stirring for 30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration.
Wash the filter cake extensively with water (3 x 200 mL) to remove DMF and inorganic salts.
Recrystallize the crude product from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield pure 6-Chloro-1-ethylquinolin-4(1H)-one as a crystalline solid.
Dry the final product under vacuum. The expected yield is typically 85-95%.
PrepChem.com. Synthesis of Diethyl Ethoxymethylenemalonate. [Link]
Yadav, G., & Singh, A. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20815-20843. [Link]
Google Patents. (CN112898152A)
Organic Chemistry Portal. Synthesis of quinolines. [Link]
Kowalska, A., et al. (2023). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 28(1), 163. [Link]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry, 2nd ed. Oxford University Press. (General reference for cyclization mechanisms). [Link]
Preprints.org. An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. (2025). [Link]
ACS Publications. Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. (2021). [Link]
ACS Publications. Synthesis of Vinylogous Amides by Gold(I)-Catalyzed Cyclization of N‐Boc-Protected 6. (2013). [Link]
ResearchGate. Cyclization of vinylogous amide 5. [Link]
NIH - PMC. Close the ring to break the cycle: Tandem quinolone-alkyne-cyclisation gives access to tricyclic pyrrolo[1,2-a]quinolin-5-ones with potent anti-protozoal activity. [Link]
Technical Application Note: Regioselective N-Ethylation of 6-Chloro-4-Hydroxyquinoline
This Application Note is designed for researchers and process chemists optimizing the synthesis of N-ethyl-6-chloro-4-quinolone (and related scaffolds). It addresses the specific challenge of regioselectivity inherent to...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and process chemists optimizing the synthesis of N-ethyl-6-chloro-4-quinolone (and related scaffolds). It addresses the specific challenge of regioselectivity inherent to the 4-hydroxyquinoline pharmacophore.
Executive Summary
The alkylation of 6-chloro-4-hydroxyquinoline presents a classic problem in heterocyclic chemistry: ambident nucleophilicity . The substrate exists in a tautomeric equilibrium between the enol form (4-hydroxyquinoline) and the keto form (4-quinolone).
While the N-ethylated product (quinolone) is thermodynamically preferred and pharmacologically significant (a precursor to antibacterial scaffolds like Norfloxacin), O-ethylation is a persistent competitive pathway. This guide details the thermodynamic control parameters required to maximize N-selectivity (>95%) using a K₂CO₃/DMF system, alongside a greener Phase Transfer Catalysis (PTC) alternative.
The Chemist's Challenge: Tautomerism & Regioselectivity
To control the reaction, one must understand the equilibrium. In polar aprotic solvents, the equilibrium shifts, but the "hard" oxygen and "soft" nitrogen nucleophiles react differently based on the alkylating agent and base used.
Mechanism & Pathway Analysis
The following diagram illustrates the divergent pathways. The goal is to drive the reaction down the Path A (N-Alkylation) axis.
Figure 1: Divergent alkylation pathways. N-alkylation is favored by polar aprotic solvents and "soft" leaving groups (Iodide).
Critical Process Parameters (CPP)
Parameter
Recommendation
Scientific Rationale
Solvent
DMF (N,N-Dimethylformamide)
High dielectric constant () dissociates the ion pair. It solvates the cation (), leaving the anion "naked" and more reactive. It favors the more polar transition state of N-alkylation.
Base
K₂CO₃ (Potassium Carbonate)
A mild, anhydrous base. Unlike NaH (which can be too aggressive and promote O-alkylation via hard alkoxide formation), K₂CO₃ provides a buffering effect that favors thermodynamic control.
Reagent
Ethyl Iodide (EtI)
Iodide is a better leaving group than bromide. It is "softer" (HSAB theory), which pairs better with the softer Nitrogen nucleophile.
Temp
60°C - 80°C
Sufficient heat is required to overcome the activation energy of N-alkylation. Room temperature often results in incomplete conversion.
Protocol A: The "Gold Standard" (DMF/K₂CO₃)
Recommended for highest purity and regioselectivity.
Preparation: Charge a round-bottom flask with 6-chloro-4-hydroxyquinoline (e.g., 10 mmol) and anhydrous K₂CO₃ (20 mmol).
Solvation: Add dry DMF (20-30 mL). Stir at room temperature for 30 minutes. Note: This pre-stirring period allows for initial deprotonation and formation of the anion.
Addition: Add Ethyl Iodide (12-15 mmol) dropwise via syringe.
Reaction: Heat the mixture to 70°C and stir for 4–6 hours.
Checkpoint: Monitor via TLC (Mobile phase: 5% MeOH in DCM). The N-ethyl product is typically more polar (lower Rf) than the O-ethyl byproduct due to the carbonyl functionality.
Dissolve substrate in Acetone. Add K₂CO₃ (2.0 eq) and TBAB (10 mol%).
Add Ethyl Iodide (1.5 eq).
Reflux (approx. 56°C for Acetone) for 12–18 hours.
Mechanism: TBAB shuttles the deprotonated quinoline anion into the organic phase, facilitating reaction with the alkyl halide.
Advantage: Easier work-up (solvent evaporation) compared to DMF removal.
Analytical Validation (QC)
Distinguishing the regioisomers is critical. Do not rely solely on melting point.
Proton NMR (¹H-NMR)
The chemical shift of the methylene protons (
) in the ethyl group is the diagnostic marker.
N-Ethyl (Target): The
signal typically appears at 4.10 – 4.30 ppm (quartet).
O-Ethyl (Impurity): The
signal is deshielded by the oxygen, appearing downfield at 4.50 – 4.70 ppm (quartet).
Aromatic Region: The C2-H proton (adjacent to Nitrogen) often shifts significantly between the two isomers.
IR Spectroscopy[3]
N-Ethyl: Shows a strong carbonyl (
) stretch at 1620–1640 cm⁻¹ (typical of 4-quinolones).
O-Ethyl: Lacks the carbonyl stretch; shows bands characteristic of the heteroaromatic ether system.
Carbon NMR (¹³C-NMR)
N-Ethyl: Carbonyl carbon (
) at ~175 ppm .
O-Ethyl: C-O carbon at ~160 ppm .
Troubleshooting Guide
Observation
Root Cause
Corrective Action
High O-Alkylation
Solvent too non-polar or "Hard" conditions.
Switch to DMF or DMSO. Ensure Base is K₂CO₃, not NaH.
Incomplete Reaction
Steric hindrance or low temp.
Increase temp to 90°C. Add 0.1 eq KI (Finkelstein condition) if using EtBr.
Dark/Tar Formation
Oxidation of DMF or substrate.
Degas DMF with Nitrogen before use. Keep reaction under inert atmosphere.
Bis-alkylation
Rare, but possible if C3 is active.
Ensure stoichiometry of EtI does not exceed 1.5 eq.
References
Regioselectivity Mechanisms
Hathwar, V. R., et al.[4] "3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one."[4] Acta Crystallographica, 2010. (Demonstrates K2CO3/DMF protocol for N-ethylation).
Synthetic Protocols & Reviews
Gao, F., et al.[6] "Quinolone hybrids and their anti-cancer activities: An overview."[6] European Journal of Medicinal Chemistry, 2019.[6] (Discusses N-alkylation structural requirements).
Analytical Distinction (NMR)
Al-Mughaid, H., et al. "N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations." ResearchGate, 2025.[5] (Detailed NMR shift analysis for N vs O isomers).
Phase Transfer Catalysis
TSI Journals. "Efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one...
Application Note: Gould-Jacobs Reaction Pathway for 6-Chloro-1-ethylquinolin-4(1H)-one
Abstract This application note details the optimized synthetic protocol for 6-Chloro-1-ethylquinolin-4(1H)-one , a core scaffold in the development of quinolone antibiotics and substituted quinolinone therapeutics. The m...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the optimized synthetic protocol for 6-Chloro-1-ethylquinolin-4(1H)-one , a core scaffold in the development of quinolone antibiotics and substituted quinolinone therapeutics. The methodology utilizes the classical Gould-Jacobs reaction , modified for modern laboratory standards to ensure high regioselectivity and reproducibility. Key process improvements include a solvent-controlled thermal cyclization to minimize polymer formation and a phase-transfer catalyzed N-alkylation strategy. This guide covers the full sequence: condensation, cyclization, N-ethylation, and the critical decarboxylation step required to yield the specific title compound.[1]
Introduction & Retrosynthetic Analysis
The 4-quinolone scaffold is the structural backbone of "floxacin" antibiotics (e.g., Ciprofloxacin, Norfloxacin). While the 3-carboxylic acid functionality is essential for antibacterial potency (binding to DNA gyrase), the decarboxylated core (6-Chloro-1-ethylquinolin-4(1H)-one) serves as a vital intermediate for non-antibiotic pharmacophores, including antiviral and anti-inflammatory agents.
The synthesis challenges primarily lie in:
Thermal Management: The cyclization step requires temperatures >250°C.[2][3][4]
Regiocontrol: Ensuring
-alkylation over -alkylation during the ethylation step.
Purification: Efficient removal of high-boiling solvents (e.g., Dowtherm A).
Retrosynthetic Pathway
The target molecule is disassembled via decarboxylation,
-dealkylation, and retro-cyclization to simple aniline precursors.
Figure 1: Retrosynthetic disassembly of the target quinolone.
Experimental Protocol
Stage 1: Condensation (Formation of Enamine)
The reaction between 4-chloroaniline and diethyl ethoxymethylenemalonate (EMME) is an addition-elimination reaction.
Charge a round-bottom flask with 4-chloroaniline and EMME.
Heat the mixture to 110–120°C for 2 hours.
Critical Step: Use a Dean-Stark trap or open distillation head to remove the ethanol byproduct. Driving off ethanol pushes the equilibrium to completion.
Cool to room temperature. The product (Diethyl (4-chloroanilino)methylenemalonate) will solidify.
Recrystallize from Ethanol/Hexane if necessary, though crude is often sufficient (Purity >95% by HPLC).
Stage 2: Gould-Jacobs Cyclization
This is the most critical step. It requires high thermal energy to overcome the aromaticity of the benzene ring for electrocyclic ring closure.
Saponification: Reflux the ester in NaOH/EtOH for 2 hours. Acidify with HCl to precipitate the Carboxylic Acid intermediate.[3] Dry this solid.
Decarboxylation: Suspend the dry acid in a minimum amount of Diphenyl ether.
Heat to 240–250°C until
evolution ceases (approx. 30–60 mins).
Cool and dilute with Hexane to precipitate the final product: 6-Chloro-1-ethylquinolin-4(1H)-one .
Technical Data & Process Parameters
Critical Process Parameters (CPPs)
Step
Parameter
Target Range
Impact of Deviation
1. Condensation
Ethanol Removal
Continuous
Failure to remove EtOH leads to incomplete conversion and lower yield in Step 2.
2. Cyclization
Temperature
>250°C
Temperatures <245°C result in zero reaction. The activation energy barrier is high.
2. Cyclization
Concentration
0.1 – 0.2 M
High concentration leads to intermolecular polymerization (tar formation).
3. Alkylation
Base Choice
vs NaH
is milder and favors -alkylation. NaH can increase -alkylation risk.
Reaction Workflow Diagram
Figure 2: Step-by-step experimental workflow.
Troubleshooting & Optimization
Issue: Low Yield in Cyclization.
Cause: Temperature dropped below 250°C upon addition of substrate.
Fix: Add substrate slowly to maintain vigorous boil. Ensure solvent volume is sufficient (dilution effect).
Issue: Product is sticky/dark tar.
Cause: Oxidation or polymerization.
Fix: Perform cyclization under Nitrogen atmosphere. Use fresh Dowtherm A.
Issue: Presence of O-Ethyl impurity.
Cause: "Hard" alkylating conditions.
Fix: Switch solvent to DMSO (favors soft nucleophiles like N). Ensure base is not in large excess.
Safety Considerations
Thermal Hazards: Dowtherm A at 260°C causes severe burns. Use full face shields and thermal gloves.
Chemical Hazards: Ethyl Iodide is an alkylating agent (potential carcinogen). Handle in a fume hood.
Pressure: Decarboxylation releases
. Do not seal the vessel; ensure proper venting.
References
Gould, R. G., & Jacobs, W. A. (1939).[7] "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895. Link
BenchChem. "Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis." Link
Biotage. "Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation."[2] Application Note AN056. Link
Grohe, K. (1989). "The chemistry of the quinolones." Chemistry of Heterocyclic Compounds: A Series Of Monographs, 32(1), 497-596.
Li, J. J. (2014). "Gould-Jacobs reaction."[1][2][4][6][8] In Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications (pp. 285-286). Springer. Link
Application Notes and Protocols for the C-3 Position Functionalization of 6-Chloro-1-ethylquinolin-4(1H)-one
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of C-3 Functionalization The 6-chloro-1-ethylquinolin-4(1H)-one scaffold is a privileged heterocyclic motif in medici...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of C-3 Functionalization
The 6-chloro-1-ethylquinolin-4(1H)-one scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery. The quinolin-4-one core is present in numerous biologically active compounds, exhibiting a wide range of therapeutic properties, including antibacterial, antiviral, and anticancer activities. The specific substitution pattern of 6-chloro and 1-ethyl groups can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules. Functionalization at the C-3 position is of particular strategic importance as it allows for the introduction of diverse substituents that can modulate biological activity, selectivity, and physicochemical properties. This guide provides a detailed overview of key reagents and protocols for the targeted functionalization of the C-3 position of 6-chloro-1-ethylquinolin-4(1H)-one, empowering researchers to synthesize novel derivatives for drug development and other applications.
Electrophilic Substitution at the C-3 Position: A Versatile Approach
The C-3 position of the quinolin-4-one ring system is nucleophilic in nature, making it susceptible to attack by various electrophiles. This reactivity provides a direct route to a wide array of C-3 substituted analogs.
Vilsmeier-Haack Formylation: Gateway to Further Derivatization
The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds. In the context of quinolin-4-ones, this reaction introduces a formyl group at the C-3 position, which can then serve as a versatile handle for subsequent transformations. The reaction typically employs a Vilsmeier reagent, generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).
Reaction Workflow:
Caption: Vilsmeier-Haack formylation workflow for 6-chloro-1-ethylquinolin-4(1H)-one.
Reagent Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), cool N,N-dimethylformamide (DMF, 3.0 equiv.) to 0 °C.
Add phosphorus oxychloride (POCl₃, 4.5 equiv.) dropwise to the cooled DMF with vigorous stirring.
After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the Vilsmeier reagent.
Reaction: Dissolve 6-chloro-1-ethylquinolin-4(1H)-one (1.0 equiv.) in a minimal amount of an appropriate solvent (e.g., chloroform or DMF).
Slowly add the substrate solution to the freshly prepared Vilsmeier reagent at 0 °C.
After the addition, heat the reaction mixture to 80-90 °C and maintain this temperature for 16-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and carefully pour it into crushed ice.
Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases.
Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum.
Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure 3-formyl-6-
Application
Application Notes and Protocols for 6-Chloro-1-ethylquinolin-4(1H)-one as a Pharmaceutical Intermediate
For: Researchers, scientists, and drug development professionals. Introduction 6-Chloro-1-ethylquinolin-4(1H)-one is a key heterocyclic building block belonging to the quinolone class of compounds, a scaffold of immense...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Introduction
6-Chloro-1-ethylquinolin-4(1H)-one is a key heterocyclic building block belonging to the quinolone class of compounds, a scaffold of immense importance in medicinal chemistry. The quinolone core is central to numerous approved drugs, particularly in the realm of antibacterial therapeutics.[1][2] The strategic placement of a chlorine atom at the 6-position and an ethyl group at the 1-position provides a synthetically versatile intermediate for the elaboration into more complex and biologically active molecules.[3][4] This document serves as a comprehensive technical guide, providing detailed protocols for the synthesis, characterization, and potential applications of 6-Chloro-1-ethylquinolin-4(1H)-one in drug discovery and development.
Physicochemical Properties
A summary of the key physicochemical properties of 6-Chloro-1-ethylquinolin-4(1H)-one is presented in the table below.
Property
Value
Source
Molecular Formula
C₁₁H₁₀ClNO
Calculated
Molecular Weight
207.66 g/mol
Calculated
Appearance
Off-white to pale yellow solid
Expected
Melting Point
>250 °C (decomposes)
Typical for this class of compounds
Solubility
Soluble in DMF, DMSO; sparingly soluble in methanol, ethanol
Expected
Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
The synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one is a two-step process commencing with the well-established Gould-Jacobs reaction to construct the quinolin-4-one core, followed by N-alkylation.[5][6]
Step 1: Synthesis of 6-Chloro-4-hydroxyquinoline (Precursor)
The Gould-Jacobs reaction provides a reliable method for the synthesis of 4-hydroxyquinolines from anilines and diethyl ethoxymethylenemalonate.[5][7]
Protocol 1: Gould-Jacobs Synthesis of 6-Chloro-4-hydroxyquinoline
Materials:
4-Chloroaniline
Diethyl ethoxymethylenemalonate (DEEM)
Diphenyl ether (or Dowtherm A)
Hexane
Ethanol
Procedure:
Condensation: In a round-bottom flask equipped with a reflux condenser, combine 4-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture to 100-120 °C for 2 hours. This step can be monitored by Thin Layer Chromatography (TLC).
Cyclization: To the resulting intermediate, add a high-boiling point solvent such as diphenyl ether. Heat the mixture to approximately 250 °C for 30-60 minutes to facilitate thermal cyclization.[7]
Work-up and Purification:
Cool the reaction mixture to room temperature.
Add hexane to precipitate the crude product.
Filter the solid and wash thoroughly with hexane to remove the high-boiling solvent.
The crude product can be further purified by recrystallization from ethanol to yield pure 6-chloro-4-hydroxyquinoline.
Step 2: N-Ethylation of 6-Chloro-4-hydroxyquinoline
The final step involves the N-alkylation of the quinolin-4-one precursor to introduce the ethyl group at the 1-position.[8]
Protocol 2: N-Ethylation to Yield 6-Chloro-1-ethylquinolin-4(1H)-one
Materials:
6-Chloro-4-hydroxyquinoline
Ethyl bromide (or ethyl iodide)
Potassium carbonate (K₂CO₃)
N,N-Dimethylformamide (DMF)
Crushed ice
Water
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 6-chloro-4-hydroxyquinoline (1.0 eq) in DMF.
Addition of Reagents: Add potassium carbonate (2.0 eq) to the solution, followed by the dropwise addition of ethyl bromide (1.5 eq).
Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by TLC.
Work-up and Purification:
Pour the reaction mixture into a beaker containing crushed ice.
The solid product will precipitate out of the solution.
Filter the solid, wash with cold water, and dry under vacuum to obtain 6-Chloro-1-ethylquinolin-4(1H)-one.
Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/petrol ether.[8]
Diagram 1: Synthetic Workflow
Caption: Synthetic pathway for 6-Chloro-1-ethylquinolin-4(1H)-one.
Quality Control and Characterization
The identity and purity of the synthesized 6-Chloro-1-ethylquinolin-4(1H)-one should be confirmed using standard analytical techniques.
High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for assessing the purity of the final product and for monitoring the progress of the reaction. A reverse-phase HPLC method is generally suitable for this class of compounds.[5][6][8]
Protocol 3: HPLC Analysis
Parameter
Recommended Condition
Column
C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase
A gradient of acetonitrile and a phosphate buffer (pH 3.0-5.5)
Flow Rate
1.0 mL/min
Detection
UV at 254 nm or 280 nm
Injection Volume
10-20 µL
Column Temperature
25-40 °C
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the quinolone ring, as well as the ethyl group (a quartet and a triplet).
¹³C NMR: The carbon NMR spectrum will confirm the presence of all 11 carbon atoms in the molecule, with characteristic shifts for the carbonyl carbon, the aromatic carbons, and the ethyl group carbons.
Mass Spectrometry (MS):
Mass spectrometry will confirm the molecular weight of the compound. The expected molecular ion peak [M+H]⁺ would be at m/z 208.66.
Applications in Drug Discovery
6-Chloro-1-ethylquinolin-4(1H)-one is a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs), particularly in the development of novel antibacterial agents.[9][10] The quinolone scaffold is a well-established pharmacophore that targets bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication.[2]
Synthesis of Quinolone Antibiotics
The 4-oxo group and the chlorine atom on the quinolone ring of 6-Chloro-1-ethylquinolin-4(1H)-one provide key handles for further chemical modifications. For instance, the 4-oxo group can be converted to a 4-chloro group, which can then undergo nucleophilic substitution with various amines, a common strategy in the synthesis of fluoroquinolone antibiotics.[11]
Diagram 2: General Reaction Scheme for API Synthesis
Caption: General pathway for the synthesis of quinolone antibiotics.
Safety and Handling
Quinolone derivatives should be handled with appropriate safety precautions in a well-ventilated laboratory or fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) of the compound and related quinoline derivatives.
MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]
Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300. [Link]
Trakya University Journal of Natural Sciences. 6-Chloro-3-nitro-4-hydroxyquinolin-2(1H)-one as an efficient antibacterial agent. [Link]
MDPI. Synthesis, Physicochemical Characterization using a Facile Validated HPLC Quantitation Analysis Method of 4-Chloro-phenylcarbamoyl-methyl Ciprofloxacin and Its Biological Investigations. [Link]
ScienceDirect. Chloro-substituted pyridine squaramates as new DNase I inhibitors. [Link]
Frontiers in Microbiology. Antibacterial Potential of an Antimicrobial Agent Inspired by Peroxidase-Catalyzed Systems. [Link]
ResearchGate. 3Acetyl6-chloro-1-ethyl-4-phenylquinolin-2(1 H )-one. [Link]
Google Patents.
MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]
MDPI. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. [Link]
Application Note: Catalytic & Advanced Synthesis of 1-Ethyl-6-chloro-4-quinolone
Abstract This application note details the synthesis of 1-ethyl-6-chloro-4-quinolone , a critical pharmacophore in the development of fluoroquinolone antibiotics (e.g., Ciprofloxacin, Norfloxacin). While traditional indu...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the synthesis of 1-ethyl-6-chloro-4-quinolone , a critical pharmacophore in the development of fluoroquinolone antibiotics (e.g., Ciprofloxacin, Norfloxacin). While traditional industrial routes (Gould-Jacobs) rely on harsh thermal cyclization (>250°C) and hazardous hydride bases for alkylation, this guide presents a modernized approach. We focus on Microwave-Assisted Cyclization for energy efficiency and Phase-Transfer Catalysis (PTC) for the N-ethylation step. These methods offer superior safety profiles, higher yields, and reduced reaction times compared to legacy protocols.
Introduction & Retrosynthetic Analysis
The 4-quinolone scaffold is the structural core of "quinolone" antibiotics. The 6-chloro substituent is a versatile handle for subsequent transition-metal catalyzed cross-couplings (e.g., Buchwald-Hartwig aminations) to introduce the C7-piperazinyl moiety common in later-generation drugs.
Retrosynthetic Strategy
The synthesis is disconnected into three strategic phases:
N-Alkylation: Introduction of the ethyl group at N1 using Phase Transfer Catalysis (PTC) to avoid strong bases.
Cyclization: Construction of the bicyclic core from an acyclic precursor.
Condensation: Formation of the enamine precursor from 4-chloroaniline and diethyl ethoxymethylenemalonate (EMME).
Figure 1: Retrosynthetic analysis of the 1-ethyl-6-chloro-4-quinolone scaffold.
This step is a standard addition-elimination reaction. No heavy catalysis is required, but controlling the temperature is crucial to prevent premature oligomerization.
Charge a reaction vessel with 4-chloroaniline (12.75 g, 100 mmol) and EMME (23.7 g, 110 mmol).
Add Ethanol (50 mL). Note: Toluene can be used if azeotropic water removal is planned, but ethanol is sufficient here.
Heat to reflux (80°C) for 2–3 hours.
Monitor: TLC (Hexane:EtOAc 3:1) should show consumption of aniline.
Workup: Cool the mixture to 0°C. The product usually precipitates as a white/off-white solid.
Filter and wash with cold ethanol (2 x 15 mL).
Yield: Expect 90–95% (approx. 27–29 g).
Phase 2: Cyclization (The Catalytic/Advanced Step)
Objective: Cyclize the enamine to the quinolone core (Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate).
Traditional Method: Heating in Dowtherm A at 250°C (Dangerous, difficult workup).
Advanced Method A: Microwave-Assisted (Recommended)Advanced Method B: Lewis Acid Promoted (Alternative)
Method A: Microwave-Assisted Cyclization
This method utilizes thermal energy more efficiently, often completing the reaction in minutes rather than hours.
Protocol:
Suspend the Phase 1 product (1.0 g) in Diphenyl Ether (5 mL) in a microwave-safe vial.
Seal the vial and place in a microwave reactor (e.g., Biotage Initiator or CEM Discover).
Irradiation: Heat to 250°C for 10–15 minutes with high stirring.
Mechanism:[1][2][3] The rapid heating bypasses decomposition pathways common in slow thermal ramp-ups.
Workup: Cool to room temperature. Dilute with Hexane (10 mL) to precipitate the product.
Filter the solid and wash with acetone to remove traces of diphenyl ether.
Method B: Lewis Acid Promoted Cyclization
For labs without microwave reactors, Lewis acids can lower the activation energy, avoiding the need for 250°C conditions.
Reagents:
Phase 1 Product
Catalyst: Zinc Chloride (ZnCl₂) or Polyphosphoric Acid (PPA)
Solvent: Chlorobenzene (bp 131°C)
Protocol:
Dissolve Phase 1 product (5.0 g) in Chlorobenzene (50 mL).
Add anhydrous ZnCl₂ (0.5 equiv) .
Reflux (131°C) for 12–16 hours.
Observation: The Lewis acid coordinates to the carbonyls, facilitating the intramolecular nucleophilic attack of the aromatic ring.
Workup: Quench with water. Extract with EtOAc. The product may precipitate at the interface; filter if necessary.
Phase 3: N-Ethylation (Phase Transfer Catalysis)
Objective: Selective N-alkylation using Green Catalytic Conditions.
This is the critical "Catalytic" improvement. Traditional methods use NaH/DMF. We employ Solid-Liquid Phase Transfer Catalysis (SL-PTC) .
Mechanistic Insight:
The catalyst (TBAB) shuttles the carbonate anion or the deprotonated quinolone species between the solid base surface and the organic phase, enabling reaction at milder temperatures without strictly anhydrous conditions.
Stir at room temperature for 15 minutes to allow catalyst distribution.
Add Ethyl Iodide (1.2 mL, 15 mmol) dropwise.
Heat to 60–80°C for 4–6 hours.
Note: O-alkylation is a competing side reaction. Higher temperatures and polar aprotic solvents (DMF) with K₂CO₃ favor the thermodynamic N-alkylated product (the desired quinolone).
Monitor: TLC (EtOAc:MeOH 9:1).
Workup: Pour the mixture into ice water (100 mL). The N-ethyl product should precipitate.
Filter, wash with water, and dry.
Purification: Recrystallize from Ethanol/DMF if necessary.
Objective: Remove the C3-ester to yield 1-ethyl-6-chloro-4-quinolone.
Protocol:
Hydrolysis: Reflux the Phase 3 ester in 10% NaOH (aq) for 2 hours. Acidify with HCl to precipitate the carboxylic acid.
Decarboxylation: Heat the dry carboxylic acid in Diphenyl Ether or Quinoline (solvent) at 200–220°C for 1 hour until CO₂ evolution ceases.
Isolation: Cool and dilute with hexane to precipitate the final target: 1-ethyl-6-chloro-4-quinolone .
Data Summary & Comparison
Parameter
Thermal Method (Traditional)
Microwave Method (Advanced)
Lewis Acid (ZnCl₂)
Cyclization Temp
250–260°C
250°C (Rapid)
130°C
Reaction Time
2–4 Hours
10–15 Minutes
12–16 Hours
Yield (Cyclization)
50–60%
75–85%
60–70%
Alkylation Mode
NaH / DMF (Hazardous)
PTC (K₂CO₃/TBAB)
PTC (K₂CO₃/TBAB)
Green Score
Low
High
Medium
Workflow Diagram
Figure 2: Integrated workflow for the catalytic synthesis of the target quinolone.
Troubleshooting & Optimization
Issue: Low Yield in Cyclization.
Cause: Incomplete removal of ethanol during the condensation step (Phase 1) can inhibit the subsequent cyclization.
Solution: Ensure the intermediate from Phase 1 is thoroughly dried. In the thermal/microwave step, the elimination of ethanol is reversible; allow venting if possible or use a solvent that permits ethanol distillation (in open vessel modes).
Issue: O-Alkylation vs. N-Alkylation.
Cause: Alkylation of the oxygen at C4 (forming the quinoline ether) competes with N1 alkylation.
Solution: Use Polar Aprotic Solvents (DMF) and Hard Bases (K₂CO₃). The PTC method generally favors N-alkylation for 4-quinolones because the N-potassio salt is the reacting species in the interface. Avoid silver salts (Ag₂CO₃), which favor O-alkylation.
Issue: Incomplete Decarboxylation.
Solution: Ensure the carboxylic acid intermediate is bone dry before heating. Traces of water can lower the boiling point of the solvent or cause side reactions.
Safety Considerations
Diphenyl Ether: High boiling point (258°C). Use in a fume hood. It solidifies at room temperature; handle with care.
Ethyl Iodide: Alkylating agent. Carcinogen suspect. Handle in a fume hood.
Microwave Reactors: Ensure vessels are rated for the high pressures generated by ethanol release during cyclization.
References
Gould, R. G., & Jacobs, W. A. (1939).[3] "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895. Link
Biotage Application Note AN056. "Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250°C and 300°C." Link
Makosza, M. (2000). "Phase-transfer catalysis. A general green methodology in organic synthesis." Pure and Applied Chemistry, 72(7), 1399–1403. Link
Dave, C. G., & Shah, R. D. (1999).[3] "Microwave-assisted synthesis of quinolines." Heterocycles, 51(8), 1819.
Potewar, T. M., et al. (2008). "Efficient N-alkylation of 4-quinolones under phase transfer catalysis.
microwave-assisted synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
Application Note: Precision Microwave-Assisted Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one Executive Summary The 4-quinolone scaffold is a cornerstone of medicinal chemistry, serving as the core structure for blockbu...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Microwave-Assisted Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
Executive Summary
The 4-quinolone scaffold is a cornerstone of medicinal chemistry, serving as the core structure for blockbuster antibiotics (e.g., Ciprofloxacin, Norfloxacin) and emerging anti-cancer agents. Traditional synthesis via the Gould-Jacobs reaction is characterized by harsh thermal conditions (>250 °C), long reaction times, and variable yields.
This guide details a microwave-assisted (MW) protocol for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one . Unlike conventional heating, microwave irradiation offers direct dielectric heating, enabling rapid access to the high temperatures required for cyclization and decarboxylation while suppressing side reactions.
Key Advantages of this Protocol:
Speed: Total reaction time reduced from ~24 hours to <1 hour.
To ensure high regioselectivity for the N-ethyl product over the O-ethyl ether, this protocol utilizes a "Lock-then-Load" strategy .
Cyclization: Construct the quinolone core with the C3-ester intact.
Alkylation: Perform N-ethylation on the ester intermediate. The C3-ester sterically and electronically discourages O-alkylation, locking the tautomer in the 4-oxo form.
Decarboxylation: Hydrolyze and remove the C3-ester to yield the final target.
Figure 1: Retrosynthetic pathway designed for regiochemical fidelity.
Experimental Protocols
Equipment & Materials
Microwave Reactor: Single-mode synthesizer (e.g., Biotage Initiator+ or CEM Discover) capable of 300 °C / 30 bar.
Vials: 10–20 mL Silicon Carbide (SiC) or heavy-walled borosilicate glass vials.
Intermediate: Acidify with HCl to pH 2 to precipitate the carboxylic acid. Filter.
Decarboxylation: Place the dried carboxylic acid intermediate into a clean MW vial with Diphenyl ether (5 mL) or use Quinoline as solvent.
MW: 250 °C, 10 minutes.
Final Isolation: Cool, dilute with hexane, filter the precipitate. Recrystallize from Ethanol/DMF.
Data Summary & Process Parameters
Step
Reaction Type
Temp (°C)
Time (min)
Solvent
Yield (Typical)
1
Condensation
150
5
Neat
92-95%
2
Cyclization
250
15
Ph₂O
80-85%
3
N-Alkylation
120
10
DMF
88-92%
4a
Hydrolysis
100
5
NaOH/H₂O
>95%
4b
Decarboxylation
250
10
Ph₂O
75-80%
Quality Control & Validation
Self-Validating the Protocol:
NMR Distinction (Regiochemistry):
N-Ethyl (Target): The N-CH₂ quartet appears at ~4.2 ppm . The C2-H proton appears as a singlet at ~8.0 ppm .
O-Ethyl (Impurity): The O-CH₂ quartet appears downfield at ~4.5-4.6 ppm . The C2-H proton is part of the aromatic system and shifts differently.
HPLC Purity: Run on C18 column, Acetonitrile/Water (0.1% Formic Acid) gradient. The target is less polar than the carboxylic acid precursor.
Workflow Diagram:
Figure 2: Integrated microwave workflow for rapid synthesis.
References
Gould-Jacobs Reaction Overview
Gould, R. G.; Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." J. Am. Chem. Soc.1939, 61, 2890.
Microwave-Assisted Cyclization Protocols
Biotage Application Note AN056.
Regioselective N-Alkylation of Quinolones
Duarte, P. D.; Paixão, M. W.; Corrêa, A. G. "Microwave assisted synthesis of 4-quinolones and N,N′-diarylureas."[1] Green Process.[2][3] Synth.2013 , 2, 19–24.[4]
Decarboxylation Strategies
Muscia, G. C., et al. "Microwave-assisted one-pot synthesis of polycyclic 4-quinolone derivatives." Research Trends in Heterocyclic Chemistry, 2013.
General Microwave Synthesis of Quinolones
Charris, J., et al. "Microwave-assisted synthesis of quinolones and 4H-1,4-benzothiazine 1,1-dioxides."[2] J. Chem. Res.[2]2005 , 2005(4), 271-273.
solvent selection for 6-Chloro-1-ethylquinolin-4(1H)-one reactions
Application Note: Solvent Selection & Process Optimization for 6-Chloro-1-ethylquinolin-4(1H)-one Scaffolds Executive Summary & Strategic Context The 6-Chloro-1-ethylquinolin-4(1H)-one scaffold is a critical intermediate...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Solvent Selection & Process Optimization for 6-Chloro-1-ethylquinolin-4(1H)-one Scaffolds
Executive Summary & Strategic Context
The 6-Chloro-1-ethylquinolin-4(1H)-one scaffold is a critical intermediate in the synthesis of immunomodulators (e.g., Laquinimod) and antibacterial agents. Its dual-functional nature—an electrophilic C3 position susceptible to formylation/acylation and a halogenated C6 position available for cross-coupling—presents a unique "Solubility-Reactivity Paradox."
The Challenge: The fused bicyclic core exhibits poor solubility in non-polar solvents (hexanes, heptane) but high solubility in polar aprotic solvents (DMF, DMSO), which can complicate work-up and impurity profiles.
The Solution: This guide provides a tiered solvent selection strategy focusing on reaction efficiency , green chemistry compliance , and crystallization purity .
Solvent Selection Matrix
The following matrix synthesizes solubility data with reaction kinetics to guide solvent choice for key transformations.
Process Stage
Recommended Solvent
Rationale
Green Alternative
C3-Formylation (Vilsmeier)
DMF (Neat/Excess)
Acts as both solvent and reagent; solubilizes the iminium salt intermediate.
Toluene (with stoichiometric DMF) to reduce waste.
C6-Coupling (Suzuki)
1,4-Dioxane / H₂O (4:1)
Excellent solubility for hydrophobic quinolone and inorganic bases (K₂CO₃).
2-MeTHF / H₂O or n-Butanol .
N-Alkylation
DMF or Acetone
High dielectric constant promotes Sₙ2 reaction with ethyl halides.
Acetonitrile or 2-MeTHF .
Extraction / Work-up
DCM (Traditional)
High solubility of product; immiscible with water.
2-MeTHF or Ethyl Acetate (prevents halogenated waste).
Crystallization
Ethanol or EtOAc/Heptane
Exploits temperature-dependent solubility for impurity rejection.
Mechanism & Solvent Role:
The reaction relies on the in situ formation of the electrophilic Vilsmeier reagent (chloromethyliminium salt) from DMF and POCl₃. Here, DMF serves a dual role: it is the solvent ensuring homogeneity and the substrate for reagent formation.
Step-by-Step Procedure:
Reagent Preparation: In a dry 3-neck round-bottom flask under N₂, charge DMF (5.0 equiv) . Cool to 0–5°C using an ice/salt bath.
Activation: Dropwise add POCl₃ (1.2 equiv) over 30 minutes. Critical: Maintain internal temperature <10°C to prevent thermal decomposition of the Vilsmeier complex. Stir for 30 min at 0°C.
Substrate Addition: Dissolve 6-Chloro-1-ethylquinolin-4(1H)-one (1.0 equiv) in minimal DMF (1-2 volumes) and add dropwise to the activated complex.
Reaction: Warm to RT for 1 hour, then heat to 70–80°C for 4–6 hours.
Checkpoint: Monitor via TLC (EtOAc/Hexane 1:1). The aldehyde product is less polar than the starting material.
Quench & Work-up:
Cool mixture to RT. Pour slowly into crushed ice/sodium acetate buffer (pH ~5–6).
Note: Avoid strong base (NaOH) initially to prevent Cannizzaro side reactions of the aldehyde.
Precipitate typically forms. Filter and wash with water.[1]
Purification: Recrystallize from hot Ethanol .
Protocol B: C6-Arylation via Suzuki-Miyaura Coupling
Solvent Logic:
The 6-chloro substituent is an unactivated aryl chloride, requiring higher temperatures and robust catalytic cycles. 1,4-Dioxane is preferred over THF due to its higher boiling point (101°C), allowing the reaction to overcome the activation energy barrier of the oxidative addition step.
Step-by-Step Procedure:
Charge: In a reaction vial, combine:
6-Chloro-1-ethylquinolin-4(1H)-one (1.0 equiv)
Aryl Boronic Acid (1.5 equiv)
Pd(dppf)Cl₂·DCM (0.05 equiv) - Chosen for stability/activity balance.
scale-up procedures for CAS 59885-15-5 manufacturing
An In-Depth Technical Guide to the Scale-Up Manufacturing of 4-(4-aminophenyl)cyclohexanecarboxylic acid (CAS 59885-15-5) Introduction 4-(4-aminophenyl)cyclohexanecarboxylic acid, identified by CAS number 59885-15-5, is...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Scale-Up Manufacturing of 4-(4-aminophenyl)cyclohexanecarboxylic acid (CAS 59885-15-5)
Introduction
4-(4-aminophenyl)cyclohexanecarboxylic acid, identified by CAS number 59885-15-5, is a pivotal intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The molecule possesses a cyclohexane ring with amino and carboxylic acid functionalities, which can exist as cis and trans isomers. The relative stereochemistry of these two functional groups is often crucial for the biological activity of the final drug product, with the trans isomer being the therapeutically desired one in many applications.
The manufacturing of 4-(4-aminophenyl)cyclohexanecarboxylic acid on an industrial scale presents several challenges, primarily centered around the control of stereochemistry, the safe handling of hazardous reagents and reaction conditions, and the robust purification of the final product to meet stringent pharmaceutical quality standards. This guide provides a comprehensive overview of the scale-up procedures for the manufacturing of this compound, with a focus on scientific integrity, safety, and process efficiency.
Synthesis Pathway: Catalytic Hydrogenation of p-Aminobenzoic Acid
The most common and industrially viable route for the synthesis of 4-(4-aminophenyl)cyclohexanecarboxylic acid is the catalytic hydrogenation of p-aminobenzoic acid. This process involves the reduction of the aromatic ring of the starting material to a cyclohexane ring in the presence of a metal catalyst and hydrogen gas.
Reaction Scheme
The overall reaction is as follows:
p-Aminobenzoic acid is dissolved in a suitable solvent, typically an aqueous basic solution, and subjected to high-pressure hydrogenation in the presence of a catalyst, such as Ruthenium on carbon (Ru/C). The reaction yields a mixture of cis and trans isomers of 4-(4-aminophenyl)cyclohexanecarboxylic acid.
Key Reaction Parameters
The efficiency of the hydrogenation and the resulting ratio of cis to trans isomers are highly dependent on several critical parameters:
Catalyst: Ruthenium on carbon (Ru/C) is a commonly used catalyst for this transformation. The choice of catalyst and its loading can significantly influence the reaction rate and selectivity.[1][2]
Solvent: The reaction is typically carried out in a basic aqueous medium, such as a sodium hydroxide solution.[1][2] The basic conditions help to solubilize the starting material and the product.
Temperature: The reaction temperature is a critical parameter that affects both the reaction rate and the isomer ratio. A temperature range of 100-120°C is often employed to achieve a favorable trans isomer ratio.[2]
Hydrogen Pressure: The reaction is conducted under elevated hydrogen pressure, typically around 15 bar, to facilitate the reduction of the aromatic ring.[1][2]
Scale-Up Procedures and Considerations
Scaling up the synthesis of 4-(4-aminophenyl)cyclohexanecarboxylic acid from the laboratory to an industrial scale requires careful consideration of chemical, engineering, and safety aspects.
Process Development and Optimization
The primary goal during process development is to establish a robust and reproducible process that consistently delivers the product with the desired quality attributes. Key areas of focus include:
Isomer Control: The formation of the desired trans isomer is a critical quality attribute. The reaction conditions, particularly temperature, should be optimized to maximize the formation of the trans isomer.[2]
Catalyst Selection and Loading: Different catalysts and catalyst loadings should be screened to identify the most active and selective system. Catalyst reusability should also be investigated to improve process economics.[1]
Process Analytical Technology (PAT): The implementation of in-process monitoring techniques, such as HPLC, can provide real-time information on the reaction progress and isomer distribution, enabling better process control.
Key Engineering and Safety Considerations for Hydrogenation
Catalytic hydrogenation is an inherently hazardous operation, and stringent safety measures must be implemented during scale-up.[3][4][5][6]
Reactor Design: High-pressure hydrogenation reactors must be designed and constructed to withstand the operating pressures and temperatures. The material of construction should be compatible with the reaction mixture.
Heat Management: Hydrogenation reactions are exothermic, and efficient heat removal is crucial to prevent thermal runaway.[3] The reactor should be equipped with a reliable cooling system.
Hydrogen Handling: Hydrogen is a highly flammable gas, and all equipment must be properly grounded to prevent static discharge.[3] The reactor area should be well-ventilated, and hydrogen detectors should be installed to monitor for leaks.[5]
Catalyst Handling: Many hydrogenation catalysts, including Ru/C, can be pyrophoric and may ignite spontaneously upon exposure to air.[3][6] The catalyst should be handled under an inert atmosphere (e.g., nitrogen or argon), and appropriate personal protective equipment should be worn.
Downstream Processing and Purification
After the completion of the reaction, a series of downstream operations are required to isolate and purify the product.
Catalyst Filtration: The solid catalyst is removed from the reaction mixture by filtration. This step must be performed carefully to avoid exposure of the pyrophoric catalyst to air.[3]
Product Isolation: The product is typically isolated by adjusting the pH of the filtrate. Acidification of the basic solution causes the carboxylic acid to precipitate out.
Crystallization: Crystallization is a critical step for both purification and separation of the cis and trans isomers.[7][8][9][10] The choice of solvent and crystallization conditions can be manipulated to selectively crystallize the desired trans isomer. In some cases, selective esterification of the cis isomer can be employed to facilitate the separation.[2]
Drying: The purified product is dried under vacuum to remove residual solvents.
Detailed Protocols
Protocol 1: Laboratory-Scale Synthesis of 4-(4-aminophenyl)cyclohexanecarboxylic acid
To a high-pressure autoclave, add p-aminobenzoic acid (10.0 g, 0.07 mol), 5% Ru/C (2.5 g), and 10% aqueous NaOH solution (100 mL).[1][2]
Seal the autoclave and purge with nitrogen three times to remove air.[11]
Pressurize the autoclave with hydrogen to 15 bar.[1][2]
Heat the reaction mixture to 100°C with stirring.
Maintain the reaction at 100°C and 15 bar for a specified time, monitoring the reaction progress by HPLC.
After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen.
Filter the reaction mixture to remove the catalyst.
Adjust the pH of the filtrate to acidic with hydrochloric acid to precipitate the product.
Filter the solid product, wash with water, and dry under vacuum.
Analyze the product by HPLC to determine the yield and the cis:trans isomer ratio.
Protocol 2: Pilot-Scale Hydrogenation Process
This protocol outlines the general steps for a pilot-scale hydrogenation. Specific parameters will need to be adapted based on the reactor and process specifics.
Reactor Preparation: Ensure the high-pressure reactor is clean, dry, and has passed all safety checks, including pressure testing.
Inerting: Purge the reactor multiple times with nitrogen to ensure an oxygen-free environment.[3][11]
Charging:
Charge the reactor with the 10% aqueous NaOH solution.
Under a nitrogen blanket, carefully add the p-aminobenzoic acid.
In a separate, inerted glovebox or using a closed-transfer system, weigh and prepare the 5% Ru/C catalyst as a slurry in a small amount of the reaction solvent.
Transfer the catalyst slurry to the reactor under nitrogen.
Leak Testing: Pressurize the sealed reactor with nitrogen to the intended maximum operating pressure and hold for a period (e.g., 30 minutes) to confirm there are no leaks.[11]
Reaction Execution:
Depressurize the nitrogen and introduce hydrogen to the target pressure (e.g., 15 bar).
Start agitation and begin heating the reactor to the setpoint temperature (e.g., 100°C).
Monitor the reaction temperature and pressure closely. The pressure will drop as hydrogen is consumed; maintain the pressure by feeding more hydrogen as needed.
Reaction Completion and Shutdown:
Once the reaction is complete (as determined by in-process controls), stop the hydrogen feed and cool the reactor.
Carefully vent the excess hydrogen to a safe location.
Purge the reactor with nitrogen several times to remove all residual hydrogen.[11]
Product Work-up: Transfer the reaction mixture for downstream processing (catalyst filtration and product isolation).
Protocol 3: Crystallization for Isomer Separation
The separation of cis and trans isomers is a critical purification step. The following is a general approach to selective crystallization.
Dissolve the crude mixture of cis and trans isomers in a suitable solvent system at an elevated temperature. The choice of solvent is critical and must be determined through solubility studies.
Slowly cool the solution to allow for the selective crystallization of the less soluble isomer (often the trans isomer). Seeding with pure trans isomer crystals can aid in initiating crystallization.[7]
Hold the mixture at the final temperature for a sufficient time to maximize the yield of the desired isomer.
Filter the crystals and wash with a small amount of cold solvent.
Dry the crystals under vacuum.
Analyze the mother liquor and the isolated crystals by HPLC to determine the efficiency of the separation. The mother liquor, enriched in the undesired isomer, may be subjected to further processing or recycling.
Analytical Methods for Quality Control
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the product and to quantify the ratio of cis and trans isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the final product and can be used to differentiate between the cis and trans isomers.
Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups present in the molecule.
Differential Scanning Calorimetry (DSC): Can be used to determine the melting point and thermal stability of the final product.
Visualization
Overall Manufacturing Workflow
Caption: Key safety features of a high-pressure hydrogenation reactor system.
References
US5034105A - Carboxylic acid purification and crystallization process - Google Patents.
General procedures for the purification of Carboxylic acids - Chempedia - LookChem. Available at: [Link]
US7307188B2 - Purification of carboxylic acids by complexation with selective solvents - Google Patents.
A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Available at: [Link]
Hydrogenation Reaction Safety In The Chemical Industry. Available at: [Link]
Hydrogenation Reactions | Safe Reaction Monitoring & Control - Mettler Toledo. Available at: [Link]
Hydrogenation: How we can make it safer | H.E.L Group. Available at: [Link]
Hazards associated with laboratory scale hydrogenations - UW-Madison Chemistry. Available at: [Link]
Purification: How To - Department of Chemistry : University of Rochester. Available at: [Link]
Recrystallization and Crystallization. Available at: [Link]
WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents.
CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents.
Technical Support Center: Synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one
Welcome to the technical support resource for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and process development scientists.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for the synthesis of 6-Chloro-1-ethylquinolin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and provide actionable, field-tested solutions to optimize your synthetic route, with a focus on improving reaction yield and product purity.
Frequently Asked Questions (FAQs)
Q1: What is the primary synthetic route for 6-Chloro-1-ethylquinolin-4(1H)-one?
The most established and widely utilized method is an adaptation of the Gould-Jacobs reaction .[1][2] This pathway involves two principal stages:
Condensation: A substituted aniline, in this case, 4-chloro-N-ethylaniline, undergoes a nucleophilic substitution reaction with diethyl ethoxymethylenemalonate (EMME). This step forms the key intermediate, diethyl ((4-chloro-N-ethylanilino)methylene)malonate.
Cyclization: The intermediate is subjected to high temperatures, inducing an intramolecular electrocyclization to form the quinolone ring system.[3]
This classical approach, while robust, is often plagued by issues related to the harsh conditions required for the final cyclization step.[4][5]
Q2: Why does the traditional Gould-Jacobs cyclization require such high temperatures?
The thermal cyclization step is an intramolecular electrophilic aromatic substitution (a type of benzannulation).[1] It requires significant thermal energy (typically 250 °C or higher) to overcome the activation barrier for the 6-electron electrocyclization of the anilinomethylenemalonate intermediate.[3] This process involves the formation of a high-energy ketene intermediate and subsequent ring closure. The reaction is often conducted in very high-boiling, inert solvents like Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) or mineral oil to achieve the necessary temperatures.[4][5][6]
Q3: Are there milder, higher-yielding alternatives to high-temperature thermal cyclization?
Yes. The harshness of thermal cyclization, which can lead to product decomposition and difficult purification, has driven the adoption of milder methodologies. The most effective and highly recommended alternative is the use of Eaton's reagent (a 7.7 wt % solution of phosphorus pentoxide in methanesulfonic acid).[7][8]
Eaton's reagent acts as a powerful Brønsted acid and dehydrating agent, promoting the cyclization via a Friedel-Crafts-type acylation mechanism.[7] This allows the reaction to proceed efficiently at significantly lower temperatures (typically 80–100 °C), leading to cleaner reactions, easier product isolation, and often, substantially improved yields.[9][10]
Troubleshooting Guide: Common Synthesis Issues
Problem 1: Very low or no yield of the final quinolone product.
This is the most common issue, often stemming from the critical cyclization step.
Potential Cause A (Thermal Method): Insufficient Cyclization Temperature
Why it happens: The thermal cyclization has a high activation energy and will not proceed efficiently, if at all, below ~240 °C.[11]
Solution:
Verify Temperature: Use a calibrated high-temperature thermometer or probe placed directly in the reaction mantle. Do not rely on the mantle's dial setting.
Ensure Effective Heating: The reaction flask should be appropriately sized for the heating mantle to ensure even heat distribution.
Solvent Choice: Confirm you are using a solvent with a sufficiently high boiling point, such as Dowtherm A (b.p. 257 °C) or diphenyl ether (b.p. 259 °C).[5] Using a lower-boiling solvent will prevent the reaction from reaching the required temperature.
Potential Cause B: Incomplete Initial Condensation
Why it happens: The formation of the diethyl ((4-chloro-N-ethylanilino)methylene)malonate intermediate is a prerequisite for cyclization. If this reaction is incomplete, the overall yield will be low.
Solution:
Monitor Reaction: Follow the condensation reaction using Thin Layer Chromatography (TLC) until the 4-chloro-N-ethylaniline starting material is fully consumed.
Purity of Reagents: Ensure the purity of both the aniline derivative and diethyl ethoxymethylenemalonate (EMME). EMME can degrade over time.[12]
Stoichiometry: While a 1:1 stoichiometry is common, a slight excess (1.1 eq) of EMME can sometimes be used to drive the reaction to completion.
Potential Cause C (Recommended): Failure to Switch to a Milder Method
Why it happens: Persisting with the high-temperature thermal method when starting materials are sensitive or when side reactions are prevalent.
Solution:
Adopt the Eaton's Reagent Protocol: This is the most robust solution for improving yield. The milder conditions (<100 °C) prevent thermal decomposition and simplify the workup, consistently providing higher yields.[7][13] See Protocol 2 below for a detailed methodology.
Problem 2: The reaction mixture turned into a dark, intractable tar during cyclization.
Potential Cause: Thermal Decomposition
Why it happens: At temperatures exceeding 250 °C, organic molecules, especially those with multiple functional groups, can begin to decompose, leading to polymerization and the formation of tarry byproducts. This is a significant drawback of the classical Gould-Jacobs approach.
Solution:
Reduce Reaction Time: Minimize the time the reaction is held at maximum temperature. Monitor by TLC and begin workup as soon as the intermediate is consumed.
Switch to Eaton's Reagent: This is the definitive solution. By lowering the reaction temperature to below 100 °C, you virtually eliminate the risk of thermal decomposition.[7]
Problem 3: Difficulty isolating the product from the high-boiling solvent (Dowtherm A / Diphenyl Ether).
Potential Cause: High Viscosity and Co-precipitation
Why it happens: High-boiling solvents are viscous at room temperature and can be difficult to remove completely from the precipitated product, leading to an oily, impure solid.[6]
Solution:
Use an Anti-Solvent: After cooling the reaction mixture, add a large volume of a non-polar solvent like hexanes, heptane, or diethyl ether.[11] This will decrease the solubility of your product while helping to wash away the high-boiling solvent.
Trituration: Stir the crude precipitate vigorously in the anti-solvent for an extended period (30-60 minutes). This process, known as trituration, helps to break up clumps and wash the trapped solvent from the solid.
Thorough Washing: After filtering, wash the collected solid extensively with the anti-solvent.
Vacuum Drying: Dry the product under high vacuum, potentially with gentle heating (e.g., 50-60 °C), to remove residual solvent traces.
Problem 4: The final product is colored or contains persistent impurities.
Potential Cause: Trapped Byproducts or Residual Solvent
Why it happens: Thermal side reactions can create colored impurities. The final quinolone product may also have limited solubility, making purification by column chromatography challenging.[14]
Solution:
Recrystallization: This is the most effective purification method. Solvents such as ethanol, acetonitrile, or DMF are often suitable.[11][15] Dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly to form pure crystals.
Charcoal Treatment: If the product is highly colored, you can add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities. Filter the hot solution through a pad of Celite® to remove the charcoal before cooling.
Solvent Wash: For less severe discoloration, washing the filtered solid with a solvent in which the impurities are soluble but the product is not (e.g., cold ethanol or diethyl ether) can be effective.
Optimized Experimental Protocols
Protocol 1: Traditional High-Temperature Gould-Jacobs Synthesis
This method follows the classical approach and is provided for reference. For improved yields and purity, Protocol 2 is strongly recommended.
Step 1: Condensation
In a round-bottom flask, combine 4-chloro-N-ethylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).
Heat the mixture at 100-110 °C for 2 hours. The reaction can be monitored by TLC.
Cool the mixture to room temperature. The intermediate, diethyl ((4-chloro-N-ethylanilino)methylene)malonate, should crystallize upon standing. It can be used directly in the next step.
Step 2: Thermal Cyclization
To a separate flask equipped with a mechanical stirrer and a reflux condenser, add Dowtherm A (approx. 10 mL per gram of intermediate).
Heat the Dowtherm A to 250 °C.
Slowly add the crude intermediate from Step 1 to the hot solvent in portions.
Maintain the temperature at 250 °C and stir for 1.5-2 hours.[16] Monitor the reaction by TLC until the intermediate is consumed.
Allow the dark mixture to cool to below 100 °C.
Carefully add a large volume of hexanes or diethyl ether (at least 10x the volume of Dowtherm A) to precipitate the product.
Stir the resulting slurry overnight at room temperature.
Collect the solid by vacuum filtration, wash thoroughly with hexanes, and dry under vacuum.
Purify the crude solid by recrystallization from a suitable solvent like ethanol or DMF.
Protocol 2: Improved Synthesis using Eaton's Reagent (Recommended)
This method provides higher yields under significantly milder conditions.[7][10]
Step 1: Condensation
Follow Step 1 from Protocol 1 to generate the crude intermediate, diethyl ((4-chloro-N-ethylanilino)methylene)malonate.
Step 2: Eaton's Reagent-Mediated Cyclization
Caution: Eaton's reagent is highly corrosive. Handle with extreme care in a fume hood using appropriate personal protective equipment (gloves, goggles, lab coat).
In a dry round-bottom flask, add the crude intermediate from Step 1.
Add Eaton's reagent (approx. 5-10 mL per gram of intermediate) to the flask.
Heat the mixture with stirring at 80-90 °C for 2-4 hours.[7] The reaction should become a clear solution and then a thick slurry as the product precipitates. Monitor by TLC.
Cool the reaction mixture to room temperature in an ice bath.
Slowly and carefully quench the reaction by adding crushed ice, followed by cold water.
Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is ~7-8.
Collect the resulting precipitate by vacuum filtration.
Wash the solid thoroughly with water, followed by a small amount of cold ethanol or diethyl ether.
Dry the product under vacuum to yield 6-Chloro-1-ethylquinolin-4(1H)-one, often in high purity. Recrystallization can be performed if necessary.
Yeung, K.-S., et al. (2007). A Mild and Efficient Synthesis of 4-Quinolones and Quinolone Heterocycles. The Journal of Organic Chemistry, 72(11), 4276–4279. [Link]
A mild and efficient synthesis of 4-quinolones and quinolone heterocycles - PubMed. PubMed.[Link]
Synthesis of 4-quinolone-2-carboxylic acid 15 using Eaton's reagent - ResearchGate. ResearchGate.[Link]
Duarte, F., et al. (2017). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Molbank, 2017(4), M963. [Link]
Yadav, D. K., et al. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Advances, 13(13), 8594-8622. [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities - Preprints.org. Preprints.org.[Link]
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - Scilit. Scilit.[Link]
Barluenga, J., et al. (2023). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 28(1), 163. [Link]
Nilsen, A., et al. (2013). A New Scalable Synthesis of ELQ-300, ELQ-316, and other Antiparasitic Quinolones. ACS Medicinal Chemistry Letters, 4(7), 675-678. [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. MDPI.[Link]
Dine, S. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 994. [Link]
260 quinolones for applications in medicinal chemistry: synthesis and structure. University of Porto Repository.[Link]
A green and efficient synthetic methodology towards the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives - PMC. National Center for Biotechnology Information.[Link]
recrystallization solvents for purifying 6-Chloro-1-ethylquinolin-4(1H)-one
Introduction & Compound Profile 6-Chloro-1-ethylquinolin-4(1H)-one is a critical scaffold in the synthesis of bioactive quinolone derivatives, including potential antiviral and anticancer agents (e.g., Roquinimex analogu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Compound Profile
6-Chloro-1-ethylquinolin-4(1H)-one is a critical scaffold in the synthesis of bioactive quinolone derivatives, including potential antiviral and anticancer agents (e.g., Roquinimex analogues). Achieving high purity (>99%) is essential, as regioisomers (O-ethyl vs. N-ethyl) and uncyclized intermediates can significantly alter biological activity.
This guide provides a tiered approach to purification, moving from standard green solvents to high-performance systems for stubborn impurities.
Physicochemical Profile
Property
Description
Implications for Purification
Structure
Bicyclic aromatic, polar carbonyl, N-ethyl group
Moderate polarity; likely soluble in hot alcohols and chlorinated solvents.
Requires a solvent that solubilizes the target at high T but rejects non-polar oils at low T.
Melting Point
~100–170°C (Derivative dependent)
Allows for reflux in Ethanol (78°C) or Toluene (110°C) without decomposing.
Solubility
Low in water/hexanes; High in DMF/DMSO
"Oiling out" is a primary risk in water-based anti-solvent methods.
Solvent Selection Strategy
Do not default to a single solvent. Select your system based on the nature of your crude material .
Tier 1: The "Green" Standard (Ethanol Systems)
Best for: Routine purification, removal of trace starting materials.
Solvent: Ethanol (Absolute or 95%)
Anti-solvent: Water
Mechanism: The N-ethyl quinolone core is soluble in hot ethanol but crystallizes upon cooling. Water drastically reduces solubility, forcing precipitation.
Why it works: Ethanol matches the polarity of the quinolone core while rejecting inorganic salts (if 95% is used) and very non-polar tars.
Tier 2: The "Lipophilic" System (Ethyl Acetate/Heptane)
Best for: Oily crude, removal of O-alkylated byproducts.
Solvent: Ethyl Acetate (EtOAc)
Anti-solvent: Heptane (or Hexane)
Mechanism: EtOAc dissolves the compound at reflux. Heptane acts as a non-polar anti-solvent that keeps oily, non-polar impurities in solution while the polar quinolone crystallizes.
Why it works: Quinolones often "oil out" in water. Heptane is less aggressive than water, promoting slower crystal growth and higher purity.
Tier 3: The "Heavy Duty" System (DMF/Water)
Best for: Highly impure dark solids, removal of inorganic salts/catalysts.
Slurry: Suspend crude in minimum Ethyl Acetate (approx. 5 mL per gram).
Dissolve: Heat to gentle reflux. The solid should dissolve completely.
Seed: Remove from heat. Add a seed crystal if available.
Anti-solvent: Add Heptane dropwise to the hot solution until it turns slightly cloudy.
Re-dissolve: Add just enough drops of EtOAc to clear the cloudiness.
Cool: Allow to stand undisturbed at RT. Crystals should form.
Tip: If oil droplets appear, reheat and add more EtOAc.
Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a liquid layer instead of crystals). Why?
Cause: The temperature dropped too fast, or the solvent system is too polar (forcing hydrophobic separation before crystallization).
Fix:
Reheat the mixture until the oil redissolves.
Add more solvent (the good solvent, e.g., Ethanol or EtOAc) to lower the saturation.
Seed the solution at a higher temperature (just below boiling).
Switch systems: Move to Protocol B (EtOAc/Heptane), as the non-polar anti-solvent is more compatible with the oil phase.
Q2: The crystals are colored (yellow/brown) even after recrystallization.
Cause: Oxidation products (quinones) or aniline residues are trapped in the crystal lattice.
Fix:
Perform a hot filtration with activated charcoal (Norit) during the dissolution step.
Use Acidic Methanol : Recrystallize from Methanol containing 1% Acetic Acid. This keeps basic aniline impurities in solution as salts.
Q3: Low yield (<50%). Where is my compound?
Cause: The compound is too soluble in the mother liquor.
Fix:
Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and cool again (Second Crop).
Check the pH.[1][2] If the compound has acidic/basic sites (e.g., if it's a carboxylic acid derivative), adjust pH to neutral to minimize solubility.
Process Workflow (Graphviz)
Caption: Step-by-step workflow for the purification process.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. Link
Foundational text for the synthesis and purific
Organic Syntheses. (1947). 4,7-Dichloroquinoline.[3][4][5] Org.[6] Synth. 27, 30. Link
Provides validated protocols for recrystallizing chloro-substituted quinolines using hydrocarbon/acet
National Institutes of Health (NIH) PubChem. (2025). 6-Chloroquinoline Compound Summary. Link
Source for physicochemical property data.[3][7][8][9]
Al-Qawasmeh, R. A. (2012).[1][6][10] Ethyl 7-chloro-1-cyclopropyl-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Acta Crystallographica Section E, 68(8), o2533.[6][10] Link
Demonstrates crystal packing and solvent choices (Ethanol/DMF) for complex quinolone analogs.
Technical Support Center: Purification of 6-Chloro-1-ethyl-4-quinolone Scaffolds
Case ID: QN-PUR-006 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary This guide addresses the purification of 6-chloro-1-ethyl-4-quinolone and its immediat...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: QN-PUR-006
Status: Active
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary
This guide addresses the purification of 6-chloro-1-ethyl-4-quinolone and its immediate derivatives (specifically the 3-carboxylic acid and 3-ester intermediates common in fluoroquinolone antibiotic synthesis).[1]
The primary challenge in this synthesis (typically via the Gould-Jacobs reaction ) is the persistence of unreacted starting materials—specifically 4-chloroaniline (or N-ethyl-4-chloroaniline) and EMME (diethyl ethoxymethylenemalonate).[1] Due to the genotoxic potential of anilines and the polymerization risk of malonates, their removal to <10 ppm levels is critical for downstream pharmaceutical applications.
Module 1: Diagnostic & Decision Matrix
Before selecting a protocol, you must identify the exact state of your intermediate. The purification strategy diverges based on whether your quinolone possesses the C-3 carboxylic acid moiety.[1]
Figure 1: Purification Decision Matrix. Select the protocol based on the functional groups present on your quinolone scaffold.
) and a known genotoxin.[1] It often co-precipitates with the quinolone product.
Quinolone Property: The 4-quinolone core is very weakly basic.[1] If the C-3 carboxylic acid is present, the molecule is amphoteric (soluble in base, insoluble in water/acid).
Solution: Exploit the basicity of aniline to form a water-soluble hydrochloride salt, while the quinolone remains insoluble (as a solid or in the organic layer).
Protocol A: The "pH Swing" (For 3-Carboxylic Acids)
Best for: 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid.[1]
Dissolution: Suspend the crude solid in 10% NaOH (aq) (approx. 5-10 volumes).
Mechanism:[1][2][3][4][5][6] The quinolone acid deprotonates to form the sodium salt (soluble). The aniline remains as a free base (insoluble/oily).
Filtration/Extraction:
If the aniline is solid/tarry: Filter the alkaline solution through Celite.
If the aniline is dissolved: Wash the aqueous alkaline layer with Ethyl Acetate (EtOAc) or DCM . The aniline partitions into the organic layer; the quinolone stays in the water.
Precipitation: Acidify the aqueous layer slowly with 6N HCl to pH 1–2.
Mechanism:[1][2][3][4][5][6] The quinolone reprotonates and precipitates out.[7] Any trace aniline forms the soluble anilinium chloride salt and stays in the mother liquor.
Isolation: Filter the white/off-white precipitate and wash with water.[1]
Protocol B: The Acid Slurry (For Esters/Decarboxylated Cores)
Best for: Ethyl 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylate.[1]
Slurry: Suspend the crude solid in 5% aqueous HCl . Do not use concentrated acid, or you risk hydrolyzing the ester.
Agitation: Stir vigorously for 30–60 minutes at room temperature.
Mechanism:[1][2][3][4][5][6] The HCl penetrates the crystal lattice (if fine enough) and converts surface aniline to the soluble hydrochloride salt.
Filtration: Filter the solid quinolone.
Wash: Wash the cake with water until the filtrate is neutral.
EMME is a lipophilic liquid/low-melting solid.[1] It does not ionize significantly, rendering acid/base extractions ineffective. However, it has high solubility in lower alcohols, whereas 6-chloro-1-ethyl-4-quinolone derivatives are notoriously insoluble in cold alcohols.[1]
Protocol C: The "Alcohol Swish" (Recrystallization/Trituration)
Solvent Choice: Methanol (MeOH) or Ethanol (EtOH).
Procedure:
Place the crude solid in a flask.
Add MeOH (3–5 volumes).
Heat to reflux for 15–20 minutes. (The quinolone may not fully dissolve; this is acceptable).
Cool to 0–5°C (ice bath) and stir for 1 hour.
Filtration: Filter the cold slurry.
Mechanism:[1][2][3][4][5][6] EMME remains highly soluble in the cold alcohol mother liquor. The quinolone, being highly crystalline and rigid, crashes out.
Wash: Wash the cake with cold MeOH.
Module 4: Troubleshooting & FAQ
Common Impurity Profiles
Impurity
Chemical Nature
Solubility Profile
Removal Strategy
4-Chloroaniline
Weak Base ()
Soluble in organic solvents; Soluble in dilute Acid.[1]
Acid Wash (forms salt).
EMME
Neutral Ester
Soluble in Alcohols/DCM; Insoluble in water.
MeOH Trituration .
Dowtherm A
High Boiling Ether
Soluble in Toluene/Hexane.
Hexane Wash or Steam Distillation.
O-Alkylated Isomer
Neutral
More soluble in non-polar solvents than N-alkyl product.[1]
Column Chromatography or Recrystallization from DMF.
FAQ
Q: My product is turning pink/brown during the acid wash. Why?A: This indicates oxidation of residual aniline or phenol traces. Ensure you wash the filter cake thoroughly with water. If the color persists, perform a recrystallization using DMF/Ethanol (dissolve in hot DMF, precipitate with EtOH).
Q: Can I use column chromatography?A: Yes, but it is often unnecessary for this scaffold. If required (e.g., to separate N-ethyl from O-ethyl isomers), use a gradient of DCM:Methanol (95:5) .[1] Note that quinolone carboxylic acids often streak on silica due to their acidity; add 1% Acetic Acid to the eluent to sharpen the bands.
Q: I have the N-ethyl-4-chloroaniline starting material, not the primary aniline. Does Protocol B still work?A: Yes. Secondary amines are more basic than primary anilines. The HCl wash (Protocol B) will remove N-ethyl-4-chloroaniline even more efficiently than the primary aniline.[1]
References
Gould-Jacobs Reaction & General Synthesis
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent.[1] (2025).[4][8] MDPI.[9]
Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis. BenchChem.[4]
Purification & Solubility D
Removal of Aniline from Reaction Mixtures via Acid Extraction.[10] ResearchGate.
Solubility and pKa of Fluoroquinolones.[9] Encyclopedia MDPI.[9]
Disclaimer: This guide is for research purposes only. All protocols involves hazardous chemicals (strong acids/bases, genotoxic anilines). Consult your institution's Chemical Hygiene Plan before proceeding.
Technical Support Center: Troubleshooting N-Alkylation Failures in Quinolinone Synthesis
Welcome to the technical support center for quinolinone synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the N-alkylation of quinolino...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for quinolinone synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the N-alkylation of quinolinone scaffolds. As a core transformation in medicinal chemistry, successful and regioselective N-alkylation is critical. This document provides in-depth, field-tested insights in a direct question-and-answer format to help you diagnose and resolve common experimental failures.
Frequently Asked Questions (FAQs)
FAQ 1: My N-alkylation reaction shows low or no conversion. What are the primary causes and how can I fix it?
This is the most common issue in quinolinone alkylation. A stalled reaction can typically be traced back to one of four key areas: the base, the solvent, the reagents, or the reaction conditions.
Answer:
Low conversion is a sign that the fundamental requirements for the SN2 reaction are not being met. Let's break down the likely culprits.
A. Inadequate Deprotonation (The Base)
The N-H bond of the quinolinone lactam is weakly acidic and requires a suitable base for deprotonation to generate the nucleophilic nitrogen anion.
Cause: The base may be too weak, or it may be insoluble in your chosen solvent, preventing efficient deprotonation.
Expert Analysis: While strong bases like sodium hydride (NaH) can be effective, they can also promote side reactions if not used carefully. The most commonly employed and reliable bases are inorganic carbonates like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃).[1][2] Cs₂CO₃ is more soluble and basic than K₂CO₃, often leading to faster reaction rates.[2]
Troubleshooting Steps:
Switch to a Stronger Base: If K₂CO₃ fails, consider switching to Cs₂CO₃. If the reaction is still sluggish, a stronger base like NaH may be necessary, but use it at low temperatures (e.g., 0 °C to start) to maintain control.
Use a Phase-Transfer Catalyst (PTC): For reactions with poor solubility between the base and the organic substrate, adding a PTC like tetrabutylammonium bromide (TBAB) can dramatically improve reaction rates by ferrying the anion into the organic phase.
B. Poor Reaction Medium (The Solvent)
The solvent must dissolve the quinolinone substrate and facilitate the SN2 mechanism.
Cause: An inappropriate solvent can lead to poor solubility of reactants or hinder the reaction mechanism.
Expert Analysis: Polar aprotic solvents are ideal for SN2 reactions as they solvate the cation of the base but do not strongly solvate the nucleophile, leaving it free to attack the electrophile.[3][4]
Troubleshooting Steps:
Ensure Solubility: Confirm your quinolinone starting material is soluble in the chosen solvent at the reaction temperature.
Solvent Selection: Dimethylformamide (DMF) is the most common and effective solvent.[1][5] Acetonitrile (ACN) and acetone are also good choices.[1] Be aware that DMF can decompose in the presence of strong bases at high temperatures.[3]
C. Suboptimal Reaction Conditions (Time & Temperature)
Cause: The reaction may not have enough energy to overcome the activation barrier, or it may not have been allowed to run for a sufficient duration.
Troubleshooting Steps:
Gradually Increase Temperature: If the reaction is slow at room temperature, gradually increase the heat (e.g., to 60-80 °C) and monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]
Increase Reaction Time: Some alkylations, especially with less reactive alkyl halides or sterically hindered substrates, can require extended reaction times (12-24 hours).
D. Reagent Reactivity & Steric Hindrance
Cause: The alkylating agent may be unreactive, or significant steric bulk near the nitrogen atom on either the quinolinone or the alkyl halide may be preventing the reaction.
Expert Analysis: The reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride with low success, switching to the bromide or iodide analogue can significantly accelerate the reaction.[3] This is the principle behind the Finkelstein reaction.
Troubleshooting Steps:
Improve the Leaving Group: Switch from an alkyl chloride or bromide to an alkyl iodide. Alternatively, add a catalytic amount (10 mol%) of potassium iodide (KI) to your reaction with an alkyl bromide to generate the more reactive alkyl iodide in situ.[3]
Consider an Alternative Strategy: For highly hindered systems, direct SN2 alkylation may not be feasible. A reductive amination approach, which involves different intermediates, may be a more successful strategy.[6][7]
Troubleshooting Workflow for Low Conversion
Here is a logical workflow to diagnose and solve low-yield N-alkylation reactions.
Caption: Troubleshooting workflow for N-alkylation.
FAQ 2: My reaction is producing the O-alkylated isomer instead of the desired N-alkylated product. How can I control this regioselectivity?
The quinolinone anion is an ambident nucleophile, meaning it can react at either the nitrogen or the oxygen atom. Controlling this regioselectivity is crucial.
Answer:
The competition between N- and O-alkylation is a classic challenge governed by Hard and Soft Acid-Base (HSAB) theory and reaction conditions.[3] Generally, the nitrogen atom is a "softer" nucleophile and the oxygen is a "harder" nucleophile.
Expert Analysis: Alkyl halides are considered soft electrophiles, which should inherently favor reaction at the softer nitrogen center.[3] Indeed, under standard conditions (K₂CO₃ in DMF), N-alkylation is almost always the major or exclusive product.[2][5] The formation of significant O-alkylation suggests that specific factors are altering this preference.
Troubleshooting Steps:
Solvent Choice: Polar aprotic solvents like DMF and DMSO favor N-alkylation. Protic solvents (like ethanol) can solvate the oxygen atom through hydrogen bonding, potentially hindering O-alkylation, but they are generally less effective for the overall SN2 reaction. Stick with DMF for the highest N-selectivity.[2]
Counter-ion Effect: The nature of the cation from the base can influence the position of alkylation. Larger, "softer" cations like Cesium (Cs⁺) are less tightly coordinated to the oxygen anion, leaving the nitrogen more accessible and favoring N-alkylation.
Steric Hindrance: If the nitrogen at position 1 is sterically hindered by a bulky substituent at position 8, the reaction may be forced to occur at the more accessible oxygen atom. Studies have shown that 8-substituted quinolin-2(1H)-ones can give exclusively O-alkylated products.[5]
Protecting Groups: If O-alkylation is a persistent and unavoidable side reaction, the most robust solution is to protect the hydroxyl group before performing the N-alkylation, followed by a deprotection step.[3][8] This adds steps to the synthesis but guarantees the correct regiochemistry.
minimizing side products in 6-Chloro-1-ethylquinolin-4(1H)-one production
Subject: Minimizing Side Products & Process Optimization Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist Introduction: The Tautomer Challenge Welcome to the technical support hub f...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Minimizing Side Products & Process Optimization
Ticket ID: CHEM-SUP-8821
Status: Open
Assigned Specialist: Senior Application Scientist
Introduction: The Tautomer Challenge
Welcome to the technical support hub for 6-Chloro-1-ethylquinolin-4(1H)-one . If you are accessing this guide, you are likely encountering yield losses due to O-alkylation (ether formation) or thermal degradation (tars) during the Gould-Jacobs synthesis.
This molecule’s production hinges on controlling the ambident nucleophilicity of the 4-quinolone core. The nitrogen (N1) and oxygen (O4) atoms compete for the ethyl group. Your objective is N-ethylation; however, thermodynamic and kinetic factors often conspire to produce the O-ethyl ether impurity.
This guide provides actionable troubleshooting for minimizing these specific side products.
Module 1: The Critical Fork (N- vs. O-Alkylation)
The Issue: You are observing a significant impurity peak (often 10–30%) that is less polar than your product. This is likely 4-ethoxy-6-chloroquinoline , the O-alkylated side product.
The Mechanism
The 6-chloro-4-hydroxyquinoline precursor exists in tautomeric equilibrium. When deprotonated, the resulting anion resonates between the Nitrogen and Oxygen.
N-Attack (Desired): Yields the thermodynamically stable 4-pyridone-like core (Target).
O-Attack (Undesired): Yields the kinetic quinoline ether product.
Troubleshooting Guide
Variable
Recommendation
Technical Rationale
Solvent
Use DMF or DMSO
Dielectric Constant: Polar aprotic solvents solvate the cation (e.g., K+), leaving the anion "naked." This promotes reaction at the softer nucleophilic center (Nitrogen) over the harder center (Oxygen), following HSAB theory. Avoid ethanol or acetone, which can increase O-alkylation ratios.
Base
K₂CO₃ or Cs₂CO₃
Cation Effect: Larger alkali metals (K+, Cs+) favor N-alkylation by loosely associating with the oxygen, shielding it less than Li+ or Na+, but also allowing the N-lone pair to attack. Avoid Silver (Ag+) salts, which exclusively drive O-alkylation.
Temperature
90°C – 100°C
Thermodynamic Control: N-alkylation is generally the thermodynamic product. Lower temperatures might kinetically favor the O-ether. Sufficient heat ensures the equilibrium shifts toward the stable amide-like carbonyl.
Reagent
Ethyl Iodide (EtI)
Ethyl iodide is a softer electrophile than Ethyl Bromide or Sulfate, pairing better with the soft Nitrogen center.
Q&A: Specific Scenarios
Q: I have 15% O-ether impurity. Can I convert it back to the product?A: No, but you can hydrolyze it. The O-ether is an imidate ether. Refluxing in dilute HCl will hydrolyze it back to the starting material (6-chloro-4-hydroxyquinoline), allowing you to recycle the core, though the ethyl group is lost.
Q: My reaction mixture is turning black.A: This is oxidative degradation. Ensure you are sparging the DMF/DMSO with Nitrogen or Argon before adding the base. Quinolones are electron-rich and prone to oxidation at high pH.
Module 2: Precursor Purity (The Gould-Jacobs Cyclization)
The Issue: Impurities carried over from the cyclization step (Gould-Jacobs reaction) are poisoning the final alkylation or creating "uncrystallizable" oils.
Process Logic
Condensation: 4-Chloroaniline + EMME
Enamine (C).
Cyclization: Enamine
Quinolone Ester (C).
Failure Mode: If the temperature drops below
C, cyclization stalls. If it exceeds C without inert gas, polymerization occurs.
Visualizing the Pathway & Impurities
Caption: Reaction pathway highlighting the two critical divergence points for impurity formation: Thermal degradation during cyclization and Regioselectivity during alkylation.
Module 3: Validated Purification Protocols
The Issue: You have a mixture of N-ethyl product and O-ethyl impurity. Separation by crystallization is difficult.
Protocol: Acid-Base "Wash" Separation
This method exploits the basicity difference. The N-alkylated quinolone is a vinylogous amide (neutral/weakly basic), whereas the O-alkylated impurity is a pyridine-like base.
Dissolution: Dissolve the crude solid in Dichloromethane (DCM) .
Acid Wash: Wash the organic phase with 1M HCl .
Chemistry: The O-ether (impurity) will protonate and move into the aqueous layer. The N-ethyl target (very weak base) will largely remain in the DCM layer (verify this with TLC, as strong acid might pull some product; if so, use weaker acid or adjust pH to ~3-4).
Recovery:
Organic Layer: Contains the Target.[1][2] Dry over MgSO₄ and evaporate.
Aqueous Layer: Contains the Impurity. (Discard or recover for hydrolysis).
Final Polish: Recrystallize the residue from the organic layer using Ethyl Acetate/Hexane (1:1) .
Analytical Checkpoints (QC)
Method
Observation
Interpretation
TLC (5% MeOH in DCM)
Spot A (Rf ~0.4)
Target (N-ethyl). More polar due to carbonyl.
Spot B (Rf ~0.7)
Impurity (O-ethyl). Less polar ether.
1H NMR
Triplet at 1.4 ppm
Check the integration of the ethyl -CH3.
Aromatic Region
The C2-H proton in the N-ethyl product usually appears as a singlet around 7.8–8.0 ppm . In the O-ethyl ether, the C2-H is more deshielded (pyridine-like), often 8.6–8.8 ppm .
References
Gould, R. G., & Jacobs, W. A. (1939).[3] "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895. Link
Grohe, K., & Heberg, H. (1993). "Cycloaracylation of Enamines." Justus Liebigs Annalen der Chemie.
Al-Mousawi, S. M., et al. (2013). "N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations." Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668.[4] Link
Organic Syntheses. (1947). "4,7-Dichloroquinoline."[5][6] Org.[2][3][5][6][7] Synth. 27, 30. (Standard protocol for high-temp cyclization in Dowtherm A). Link
Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.
Technical Support Center: Thermal Stability of 6-Chloro-1-ethylquinolin-4(1H)-one
This guide is designed for researchers, scientists, and drug development professionals investigating the thermal stability of 6-Chloro-1-ethylquinolin-4(1H)-one. As a substituted quinolone, understanding its behavior at...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed for researchers, scientists, and drug development professionals investigating the thermal stability of 6-Chloro-1-ethylquinolin-4(1H)-one. As a substituted quinolone, understanding its behavior at elevated temperatures is critical for ensuring the integrity of experimental data, the stability of drug formulations, and the safety of its handling and storage. This document provides a comprehensive framework for identifying and troubleshooting potential thermal stability issues through a series of frequently asked questions and detailed experimental protocols.
Part 1: Frequently Asked Questions (FAQs) on Thermal Stability
This section addresses common questions regarding the thermal stability of 6-Chloro-1-ethylquinolin-4(1H)-one, providing insights based on the general behavior of quinolone derivatives.
Q1: What are the primary concerns regarding the thermal stability of 6-Chloro-1-ethylquinolin-4(1H)-one?
The primary concerns are twofold: decomposition and the potential for hazardous reactions at elevated temperatures. Quinolone derivatives can undergo thermal degradation, leading to the formation of impurities that can compromise the quality and safety of the compound.[1] Understanding the onset temperature of decomposition is crucial for establishing safe handling, storage, and processing parameters.
Q2: At what temperature should I expect 6-Chloro-1-ethylquinolin-4(1H)-one to start degrading?
Q3: How can I determine the thermal stability of my specific batch of 6-Chloro-1-ethylquinolin-4(1H)-one?
The most direct methods for determining thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[2][4][5][6]
TGA measures the change in mass of a sample as a function of temperature, providing a clear indication of the onset of decomposition.[7][8]
DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature, allowing for the determination of melting point, phase transitions, and decomposition exotherms.[2][9]
Q4: What are the likely degradation pathways for 6-Chloro-1-ethylquinolin-4(1H)-one?
Based on the structure of quinolones, potential thermal degradation pathways could involve:
Decarboxylation: If a carboxylic acid group were present (which is not the case for the specified molecule, but is common in many quinolone antibiotics), its loss would be a primary degradation route.
Side-chain cleavage: The ethyl group at the N1 position could be susceptible to cleavage.
Ring opening: At higher temperatures, the quinolone ring system itself can break down, potentially forming various aromatic and heterocyclic fragments.[1]
Dehalogenation: The chlorine atom at the C6 position could be lost.
It is important to note that in the presence of other reactive species, such as active chlorines and hydroxyl radicals, degradation can lead to the formation of chlorinated and hydroxylated derivatives.[10]
Q5: How can I identify the degradation products of 6-Chloro-1-ethylquinolin-4(1H)-one?
High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS), particularly UPLC-MS/MS, is the gold standard for separating and identifying degradation products.[11][12][13] A stability-indicating HPLC method should be developed to resolve the parent compound from any potential degradants.[14]
Q6: What are the best practices for storing 6-Chloro-1-ethylquinolin-4(1H)-one to ensure its stability?
To minimize thermal degradation, 6-Chloro-1-ethylquinolin-4(1H)-one should be stored in a cool, dry, and dark place. While specific long-term stability data is unavailable, for many quinolones, storage at 4°C is generally recommended for short durations, with freezing (-20°C or -80°C) being suitable for longer-term storage.[15] It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) if it is found to be sensitive to oxidation.
Part 2: Troubleshooting Guides and Experimental Protocols
This section provides detailed troubleshooting guides and step-by-step protocols for key experiments to assess the thermal stability of 6-Chloro-1-ethylquinolin-4(1H)-one.
Inconsistent bioactivity or analytical results between batches.
The compound may have degraded due to improper storage or handling at elevated temperatures.
1. Perform TGA/DSC on the problematic batch to check for a lower decomposition temperature. 2. Analyze the batch using a stability-indicating HPLC method to look for degradation products. 3. Review storage and handling procedures to ensure the compound was not exposed to high temperatures.
Discoloration of the compound upon heating.
This is often a visual indicator of thermal decomposition.
1. Immediately stop heating. 2. Analyze a small sample of the discolored material by HPLC-MS to identify degradation products. 3. Use TGA to determine the precise temperature at which mass loss (and likely discoloration) begins.
Low yield or unexpected side products in a reaction involving heating.
The reaction temperature may be exceeding the thermal stability threshold of the compound.
1. Perform the reaction at a lower temperature. 2. Use TGA to determine the maximum safe operating temperature for the compound. 3. Consider alternative synthetic routes that do not require high temperatures.
Pressure build-up in a sealed reaction vessel.
Gaseous degradation products may be forming.
1. CAUTION: Safely vent the vessel in a fume hood. 2. Analyze the headspace gas by GC-MS if possible. 3. Lower the reaction temperature significantly.
Experimental Protocol 1: Determination of Thermal Decomposition Temperature by TGA
Objective: To determine the onset temperature of thermal decomposition of 6-Chloro-1-ethylquinolin-4(1H)-one.
Accurately weigh 5-10 mg of the 6-Chloro-1-ethylquinolin-4(1H)-one sample into the pan.
Place the sample pan in the TGA furnace.
Purge the furnace with nitrogen gas at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.
Set the TGA method parameters:
Temperature Range: Start at ambient temperature (e.g., 25°C) and ramp up to a temperature where complete decomposition is expected (e.g., 600°C).
Heating Rate: A standard heating rate is 10°C/min. Slower heating rates can provide better resolution of thermal events.[16]
Atmosphere: Nitrogen.
Start the TGA run.
Analyze the resulting TGA curve (mass vs. temperature). The onset of decomposition is typically determined by the intersection of the baseline with the tangent of the decomposition curve.
Data Interpretation:
Caption: Interpreting a typical TGA thermogram.
Experimental Protocol 2: Analysis of Thermal Properties by DSC
Objective: To determine the melting point and identify any exothermic or endothermic events associated with the thermal decomposition of 6-Chloro-1-ethylquinolin-4(1H)-one.
Accurately weigh 2-5 mg of the sample into the pan.
Hermetically seal the pan using the crimper. This is important to contain any potential off-gassing.
Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.
Purge the DSC cell with nitrogen gas.
Set the DSC method parameters:
Temperature Program: Typically, a heat-cool-heat cycle is used. For this purpose, a single heating ramp is sufficient. Start from ambient temperature and heat to a temperature beyond the expected melting/decomposition point (as determined by TGA, if available).
Heating Rate: 10°C/min is a standard rate.
Atmosphere: Nitrogen.
Start the DSC run.
Analyze the resulting DSC thermogram (heat flow vs. temperature). Look for endothermic peaks (melting) and exothermic peaks (decomposition).
Data Interpretation:
Caption: Identifying melting and decomposition in a DSC thermogram.
Experimental Protocol 3: Development of a Stability-Indicating HPLC Method and Forced Degradation Studies
Objective: To develop an HPLC method that can separate 6-Chloro-1-ethylquinolin-4(1H)-one from its potential degradation products and to perform forced degradation to assess its stability under various stress conditions.
Materials:
HPLC system with a UV or PDA detector
C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)[14]
Mobile phase solvents (e.g., acetonitrile, methanol, water with buffers like phosphate or formate)
Acids (e.g., 0.1 M HCl), bases (e.g., 0.1 M NaOH), and oxidizing agents (e.g., 3% H₂O₂)
Temperature-controlled oven or water bath
Photostability chamber
Procedure:
Part A: Method Development (Initial Conditions)
Column: C18 reverse-phase column.
Mobile Phase: Start with a gradient elution, for example, from 95:5 to 5:95 Water (with 0.1% formic acid) : Acetonitrile over 20-30 minutes.
Detection Wavelength: Scan the UV spectrum of the compound to find the wavelength of maximum absorbance (λmax). A common detection wavelength for quinolones is around 280-330 nm.[17]
Part B: Forced Degradation Studies
Prepare solutions of 6-Chloro-1-ethylquinolin-4(1H)-one (e.g., 1 mg/mL) and subject them to the following conditions:
Acid Hydrolysis: Add an equal volume of 0.1 M HCl and heat at 60-80°C for several hours.
Base Hydrolysis: Add an equal volume of 0.1 M NaOH and heat at 60-80°C for several hours.
Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for several hours.
Thermal Degradation: Heat the solid compound in an oven at a temperature below its melting point (e.g., 100-150°C) for several hours. Also, heat a solution of the compound.
Photolytic Degradation: Expose a solution of the compound to UV light in a photostability chamber.
For all conditions, take samples at various time points (e.g., 0, 2, 4, 8, 24 hours), neutralize if necessary, dilute to a suitable concentration, and inject into the HPLC system.
Part C: Method Validation
Analyze the samples from the forced degradation studies.
The HPLC method is considered "stability-indicating" if the degradation products are well-resolved from the parent peak and from each other.[13][18]
The peak purity of the parent compound should be checked using a PDA detector to ensure no co-eluting impurities.
Troubleshooting Workflow for Method Development:
Caption: A logical workflow for troubleshooting HPLC method development.
References
New Journal of Chemistry.
ResearchGate.
ACS Publications. Quinolone Derivative Physicochemical Studies: Phase Equilibria in Water and Alcoholic Solutions, Ionization Constants, and Calorimetric Analyses.
MDPI.
ResearchGate. Thermogravimetric curve (TGA) and derivative thermogravimetric curve (DrTGA) of (A) lidocaine (LID), (B) ciprofloxacin (CFX), and (C) enrofloxacin (EFX).
ResearchGate. A comparative differential scanning calorimetry (DSC) spectrum of pure....
MDPI.
Scientific & Academic Publishing. Transition Metal Complexes of New N-Amino Quinolone Derivative; Synthesis, Characterization, Thermal Study and Antimicrobial Properties.
Analytical methods for the determination of some selected 4-quinolone antibacterials.
Diva-portal.org. Thermal stability assessment of antibiotics in moderate temperature and subcritical water using a pressurized dynamic flow-through system.
Quest Journals. Novel analytical method development and validation of several third and fourth generation fluoroquinolone antibacterials in pharmaceutical dosage.
PubMed. Effect of various storage conditions on the stability of quinolones in raw milk.
Asian Publication Corpor
Organic Syntheses Procedure. DOI.
PubMed. Differential scanning calorimetry in drug-membrane interactions.
PMC. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions.
International Journal of Pharmacy & Pharmaceutical Research.
Semantic Scholar.
MDPI. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue.
ResearchGate. An improved synthesis of 6-chloro-1H-quinoxalin-2-one.
PMC.
North Central London Integrated Care System.
Investigation on the Thermal Stability of Deep Eutectic Solvents.
FDA approves safety labeling changes for fluoroquinolones.
The Importance of Degradation in the Fate of Selected Organic Compounds in the Environment. Part I.
MDPI. Impact of Active Chlorines and •OH Radicals on Degradation of Quinoline Using the Bipolar Electro-Fenton Process.
PubMed. Metabolic Pathway Involved in 6-Chloro-2-Benzoxazolinone Degradation by Pigmentiphaga sp. Strain DL-8 and Identification of the Novel Metal-Dependent Hydrolase CbaA.
Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline Wenhui Wang1, Yuping Guo1, a, Linxiao Wang1, Yiqiang OuYang1, Qinqin Wang1, Wufu Zhu1,b**.
Organic Syntheses Procedure. is added over a 4-hour period, and about 610 ml. of distillate is collected. At the end of this period the reaction mixture is cooled and distilled in vacuum, three fractions being collected (up to 136°/15 mm..
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #Q4-PRECIP-OPT
Subject: Optimizing pH conditions for 6-Chloro-1-ethylquinolin-4(1H)-one precipitation
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Introduction
Welcome to the Technical Support Center. You are likely accessing this guide because you are experiencing yield losses, "oiling out" (liquid-liquid phase separation), or purity issues during the isolation of 6-Chloro-1-ethylquinolin-4(1H)-one (CEQ).
Unlike its 3-carboxylic acid derivatives (common in fluoroquinolone antibiotic synthesis), CEQ lacks an acidic functional group. This fundamental structural difference dictates that CEQ is not amphoteric . It behaves strictly as a weak base. Understanding this solubility profile is the single most critical factor in designing a robust precipitation protocol.
Part 1: The Solubility Physics (Critical Parameters)
Q: Why does my product fail to precipitate or re-dissolve?
A: You are likely misinterpreting the ionization state of the molecule.
CEQ contains a basic nitrogen/carbonyl system but lacks an acidic proton (the N-1 position is ethylated). Therefore, it has two distinct states based on pH:
Cationic State (Soluble): In strong acid (pH < 2.0), the carbonyl oxygen/nitrogen system is protonated. The molecule exists as a soluble hydrochloride salt.
Free Base State (Insoluble): As pH rises above the pKa (approx. 2.5–3.5), the molecule deprotonates to its neutral, lipophilic form. Since it has no acidic group to ionize at high pH, it does not redissolve in base.
Technical Insight: If you overshoot the pH to 12-14, you will not dissolve the product (unlike nalidixic acid derivatives). However, extreme basicity can hydrolyze the chloro-group or degrade the quinolone ring.
Solubility vs. pH Profile
pH Range
Dominant Species
Solubility Status
Operational Action
< 1.5
Cation (Protonated)
High (>50 g/L)
Dissolution Phase: Use for filtration of non-basic mechanical impurities.
2.0 – 3.5
Transition
Unstable
Danger Zone: Supersaturation occurs here. Risk of "oiling out."
4.0 – 7.0
Neutral (Free Base)
Very Low (<0.5 g/L)
Precipitation Phase: Target range for maximum yield.
> 9.0
Neutral (Free Base)
Very Low
No Benefit: High pH wastes reagent and risks chemical degradation.
Part 2: Optimized Precipitation Protocol
Q: What is the recommended Standard Operating Procedure (SOP) for high-purity isolation?
A: The "Reverse Quench" technique is recommended to control particle size and prevent occlusion of impurities.
Reagents Required:
Crude Reaction Mixture (or crude solid CEQ).
Hydrochloric Acid (3M or 6M).
Sodium Hydroxide (20% w/v) or Ammonia (25%).
Seed Crystals (High purity CEQ, >99%).
Step-by-Step Workflow
Acid Extraction (Purification Step):
Suspend crude CEQ in water (5 volumes).
Add HCl slowly until pH reaches < 1.0 .
Agitate at 40°C for 30 minutes. Mechanism: CEQ dissolves as the HCl salt; non-basic tars and inorganic insolubles remain solid.
Filtration: Filter the acidic solution through Celite or a 5µm membrane. The filtrate contains your product.
Controlled Neutralization (Precipitation Step):
Cool the acidic filtrate to 10–15°C . Reason: Lower temperature decreases solubility and improves yield, but too cold increases viscosity.
Seeding: Add 0.5% w/w seed crystals to the acidic solution.
Add NaOH (20%) dropwise.
Critical Control Point: When pH reaches 2.0 , pause addition for 15 minutes. Allow the "haze" (nucleation) to stabilize.
Continue addition until pH 7.0 – 7.5 .
Aging (Ostwald Ripening):
Hold the slurry at pH 7.0–7.5 and 10°C for 2 hours. This allows small crystals to dissolve and redeposit on larger ones, improving filtration speed.
Isolation:
Filter the white/off-white solid.
Wash with water (pH 7) until filtrate chloride levels are negligible (AgNO3 test).
Dry at 60°C under vacuum.
Visual Workflow: Acid-Base Swing Protocol
Caption: Figure 1. Acid-Base Swing Purification workflow. The process leverages the pH-dependent solubility of the quinolone nitrogen to remove non-basic impurities.
Part 3: Troubleshooting Common Failure Modes
Q: My product is "oiling out" (forming a sticky gum) instead of crystallizing. Why?
A: This is the most common issue with N-alkylated quinolones.
Cause: CEQ is lipophilic (LogP ~2.5). If you neutralize the solution while the concentration is too high or the temperature is too high, the solution enters the "metastable limit" where liquid-liquid separation is energetically more favorable than crystallization.
Corrective Actions:
Dilution: Ensure the concentration of CEQ in the acidic phase does not exceed 10% w/v.
Temperature: Maintain T < 20°C during neutralization.
Seeding: You must provide a surface for crystal growth. Without seeds, the system builds massive supersaturation until it crashes out as an oil.
Q: The product is colored (yellow/brown) even after precipitation.
A: Color bodies in quinolone synthesis are often polymerized by-products or residual iron/oxidized species.
Corrective Actions:
Carbon Treatment: During the Acidic Phase (Step 1) , add Activated Carbon (5% w/w) along with the acid. Stir for 30 minutes, then filter. The cationic CEQ stays in solution, while non-polar colored impurities adsorb to the carbon.
Avoid Oxidation: Perform the neutralization under a Nitrogen blanket. Quinolones can be light-sensitive; protect the reactor from direct UV light.
Q: Filtration is extremely slow (clogging).
A: You have generated "fines" (micro-crystals) due to rapid nucleation.
Corrective Actions:
Slower Addition: Reduce the NaOH addition rate.
Pulsed pH Adjustment: Add base to reach pH 4 (nucleation), stop for 30 mins, then proceed to pH 7.
Thermal Cycling: After precipitation, heat the slurry to 50°C for 1 hour, then cool slowly to 10°C. This promotes crystal growth.
Visual Logic: Troubleshooting Decision Tree
Caption: Figure 2. Troubleshooting logic for physical quality attributes. Addresses phase separation, purity, and particle morphology.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. Link
Foundational text on the cyclization chemistry used to form the 4-quinolone core.
Grohe, K., & Heberg, A. (1987). Cycloaracylation of Enamines: A New Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie. Link
Describes the standard industrial routes and purification logic for quinolone intermedi
Ley, S. V., et al. (2006). Purification of 4-Quinolones via Acid-Base Extraction. Organic Process Research & Development.
Provides the mechanistic basis for the pH-swing protocol described in Module 2.
PubChem Compound Summary. (2024). 6-Chloro-1-ethylquinolin-4(1H)-one (and related analogs). National Library of Medicine. Link
Source for physicochemical properties (LogP, H-bond acceptors) used to determine solubility behavior.
Optimization
Technical Support Center: Solubilization Strategies for CAS 59885-15-5 (Dihydrocyclosporin A)
Identity Verification & Core Challenge CRITICAL NOTE ON CAS REGISTRY: Our database analysis indicates that CAS 59885-15-5 is likely a typographic error for CAS 59865-15-5 , which corresponds to Dihydrocyclosporin A .[1][...
Author: BenchChem Technical Support Team. Date: February 2026
Identity Verification & Core Challenge
CRITICAL NOTE ON CAS REGISTRY:
Our database analysis indicates that CAS 59885-15-5 is likely a typographic error for CAS 59865-15-5 , which corresponds to Dihydrocyclosporin A .[1][2][3] This guide is engineered for Dihydrocyclosporin A , a cyclic undecapeptide and non-immunosuppressive analog of Cyclosporin A.[2][3]
If your compound is NOT Dihydrocyclosporin A, please halt immediately and verify the Certificate of Analysis (CoA).[1]
The Physicochemical Barrier
Dihydrocyclosporin A (MW ~1204.6 g/mol ) shares the extreme lipophilicity of its parent molecule, Cyclosporin A. It is a neutral, cyclic peptide rich in hydrophobic amino acids.[2][3]
Water Solubility: Practically insoluble (<0.04 mg/mL).[2][3]
Behavior: It does not ionize significantly in the physiological pH range (no convenient acidic/basic centers for salt formation).[2] Therefore, pH adjustment will not resolve solubility issues.[1][2][3]
Decision Matrix: Choosing a Solubilization Strategy
Use the following logic flow to determine the correct protocol for your specific application.
Figure 1: Decision tree for selecting the appropriate vehicle based on experimental constraints.
Troubleshooting Guides & Protocols
Protocol A: The "DMSO Pulse" (Standard In Vitro)
Best for: Low concentration cell assays (< 10 µM).
The Trap: Adding aqueous buffer directly to the solid will result in a gummy residue that never dissolves.[2]
The Fix: You must create a high-concentration organic stock first.[2][3]
Stock Preparation: Dissolve solid CAS 59865-15-5 in anhydrous DMSO to 10 mM .
Visual Check: Solution should be crystal clear. If cloudy, sonicate for 30 seconds.[1][2][3]
Intermediate Step (Optional but Recommended): If you experience precipitation upon adding the stock to media, dilute the stock 1:10 in Ethanol first.[2][3]
Final Dilution:
Pipette the cell culture media into a tube first.[2][3]
While vortexing the media, slowly inject the DMSO stock.[2][3]
Limit: Ensure final DMSO concentration is < 0.1% (v/v) to avoid solvent toxicity.
Best for: Higher concentrations in aqueous buffers without organic solvents.
Cyclodextrins (specifically HP-β-CD) form a "donut" shape, encapsulating the hydrophobic peptide inside while presenting a hydrophilic exterior to the water.[1][2][3]
Vehicle Prep: Prepare a 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) solution in water or PBS.[2][3] Filter sterilize (0.22 µm).
Solubilization: Add the solid Dihydrocyclosporin A to the HP-β-CD solution.
Agitation: This is not instant. You must shake/vortex at room temperature for 4-6 hours or overnight.
Why? The peptide needs thermodynamic time to enter the cyclodextrin cavity.[2][3]
Result: A clear solution up to ~0.5 - 1.0 mg/mL is achievable without precipitation.[2][3]
Protocol C: The "Sandimmune" Mimic (In Vivo/IP Injection)
Best for: Animal studies where high drug load is required.
Since this molecule mimics Cyclosporin A, use the industry-standard formulation strategy (Cremophor EL).[1][2][3]
Vehicle Composition:
Ethanol (anhydrous): 10%
Cremophor EL (Kolliphor EL): 10%
Saline (0.9% NaCl): 80%
Step-by-Step:
Dissolve compound completely in the Ethanol + Cremophor EL mixture first.[2][3] (This is your "pre-concentrate").
Just before injection, dilute this mixture slowly with warm (37°C ) Saline.
Warning: Inject within 30 minutes. This emulsion is kinetically stable but may separate over time.[2][3]
Q: I added the DMSO stock to my PBS, and it turned milky immediately. Why?A: This is the "Crash-Out" effect.[2][3] The local concentration of the peptide exceeded its solubility limit at the interface of the DMSO droplet and the water.[2]
Fix: Vortex the PBS vigorously while adding the DMSO stock dropwise. Do not add DMSO to a stationary liquid.[2][3] Warm the PBS to 37°C before mixing.
Q: Can I use acid (HCl) to dissolve it?A: No. Unlike many small molecule drugs (which are weak bases), Dihydrocyclosporin A is a neutral cyclic peptide.[2][3] Protonation is not a viable mechanism for solubilization.[2][3] You must rely on co-solvents or encapsulation.[2][3]
Q: Is the compound light sensitive?A: While less sensitive than some fluorophores, cyclosporin analogs can degrade under intense UV.[2] It is standard practice to store stock solutions in amber vials or wrapped in foil.[2][3]
Q: My stock solution in DMSO froze in the fridge. Is it ruined?A: No. DMSO freezes at 19°C.[2][3][4] This is normal. Thaw it completely at room temperature and vortex to ensure homogeneity before use. Do not heat above 40°C to avoid peptide degradation.[2][3]
References
LGC Standards. (2025). Safety Data Sheet: Dihydro Cyclosporin A (CAS 59865-15-5).[2][3][7] Link
BioAustralis. (2024).[2][3][6] Product Data Sheet: Dihydrocyclosporin A. Link
ChemicalBook. (2024).[2][3] CAS 59865-15-5 Properties and Solubility. Link
Wenger, R. M. (1986).[2][3] Synthesis of Cyclosporine and Analogues: Structural Requirements for Immunosuppressive Activity. Angewandte Chemie International Edition. (Contextual grounding for Cyclosporin analog solubility).
Loftsson, T., & Brewster, M. E. (2010).[1][2][3] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Basis for Protocol B).
purification of 6-Chloro-1-ethylquinolin-4(1H)-one by column chromatography
Technical Support Center: Purification of 6-Chloro-1-ethylquinolin-4(1H)-one Core Analysis & Strategy The Molecule: 6-Chloro-1-ethylquinolin-4(1H)-one is a bicyclic heteroaromatic ketone. Polarity: Moderately polar due t...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of 6-Chloro-1-ethylquinolin-4(1H)-one
Core Analysis & Strategy
The Molecule:
6-Chloro-1-ethylquinolin-4(1H)-one is a bicyclic heteroaromatic ketone.
Polarity: Moderately polar due to the vinylogous amide system (N-C=O).
Basicity: The nitrogen at position 1 is substituted, but the carbonyl oxygen at position 4 renders the system a weak Lewis base.
Challenge: The primary difficulty in purifying 4-quinolones on silica gel is "tailing" (streaking) . This occurs because the basic quinolone core interacts strongly with the acidic silanol groups (
) on the silica surface.
The Solution:
To achieve a sharp separation, you must disrupt this acid-base interaction. We will employ a Basified Silica Strategy using a mobile phase modifier (Triethylamine or Ammonia) and a Dry Loading technique to manage solubility limits.
Pre-Purification Assessment (FAQs)
Q: I usually recrystallize quinolones. Why should I use column chromatography?A: While recrystallization (e.g., from Ethanol or Skellysolve B) is standard for bulk purity, column chromatography is superior when:
Decarboxylation is incomplete: If you synthesized this via the Gould-Jacobs route, you may have residual 3-carboxylic acid. This acid is much more polar and will stick to the baseline, allowing easy separation from the desired "one" product.
O-Alkylation byproducts exist: The N-ethylation step can sometimes yield trace O-ethyl impurities (quinolines), which have significantly different
values (usually higher) than the N-ethyl-4-quinolone.
Tarry residues: High-temperature cyclization (Dowtherm A) often generates non-polar tars. A column allows you to flush these out quickly before eluting your product.
Q: My TLC spots are streaking badly. How do I fix this?A: Standard DCM/MeOH is insufficient. You must add a basic modifier.
Standard System: 95:5 DCM:MeOH (Likely streaks).
Corrected System: 95:5:1 DCM:MeOH:Triethylamine (TEA) or 25%
.
Validation: Run a TLC plate with the modifier. The spot should become compact (
). If it moves too fast, reduce MeOH, not the base.
Step-by-Step Purification Protocol
Phase 1: Column Preparation (The "Basified" Silica)
Stationary Phase: Silica Gel 60 (230-400 mesh).
Column Volume: Use 30-50g of silica per 1g of crude material.
Why? Pre-treating the silica with TEA neutralizes the acidic sites before the sample touches them.
Phase 2: Sample Loading (Dry Load)
Q: Can I just dissolve it in DCM and load it?A:Avoid liquid loading if possible. Quinolones often require a volume of DCM to dissolve that is too large for a sharp band.
Protocol:
Dissolve crude mixture in a minimum amount of DCM/MeOH (9:1).
Add Silica Gel (1-2x weight of crude).
Evaporate to dryness on a rotovap until you have a free-flowing powder.
Load this powder on top of the packed column.
Phase 3: Elution Gradient
Use the following gradient table to ensure separation of non-polar impurities (tars) from the polar product.
Step
Solvent Composition (v/v)
Modifier
Target Elution
1
100% DCM
1% TEA
Non-polar tars, O-alkylated byproducts
2
98:2 DCM:MeOH
1% TEA
Impurities with close
3
95:5 DCM:MeOH
1% TEA
6-Chloro-1-ethylquinolin-4(1H)-one (Main Product)
4
90:10 DCM:MeOH
1% TEA
Residual 3-COOH acid (if present)
Troubleshooting Guide
Symptom
Probable Cause
Corrective Action
Product precipitates on column
Solubility limit reached in mobile phase.
Switch to Dry Loading (described above). Ensure the gradient starts with enough polarity (e.g., 1% MeOH) if the compound is insoluble in pure DCM.
Broad, tailing peaks
Silanol interaction.
Increase TEA concentration to 2% or switch to Ammonium Hydroxide (stronger competitor).
Co-elution with impurities
Gradient too steep.
Hold the gradient at 98:2 DCM:MeOH for 3-4 column volumes before increasing polarity.
Yellow band stays at top
Oxidized polymers or carboxylic acid.
This is normal. The 3-carboxylic acid precursor is very polar. Flush with 10% MeOH if you need to recover it; otherwise, discard.
Process Logic Visualization
Caption: Logical workflow for the purification of N-ethyl-4-quinolones, emphasizing the critical decision points for loading and fractionation.
References
Agilent Technologies. (2013). Analyze Quinolone Residues in Milk with an Agilent Poroshell 120 Column. Retrieved from [Link]
Organic Syntheses. (1947). 4,7-Dichloroquinoline and Related Quinolone Intermediates. Organic Syntheses, Coll. Vol. 3, p.272. Retrieved from [Link]
National Institutes of Health (PubChem). (2023). 6-Chloro-4-quinolinol Compound Summary. Retrieved from [Link]
Teledyne ISCO. (2012).[1] Purification Strategies for Flavones and Related Heterocycles. Retrieved from [Link]
Hubicka, U. et al. (2006).[2] Separation of fluoroquinolone antibiotics by TLC on silica gel.[3][4] Journal of Planar Chromatography.[4] Retrieved from [Link]
1H NMR Spectrum Analysis of 6-Chloro-1-ethylquinolin-4(1H)-one: A Comparative Guide
The following guide details the 1H NMR analysis of 6-Chloro-1-ethylquinolin-4(1H)-one, designed for researchers requiring rigorous structural verification. Executive Summary 6-Chloro-1-ethylquinolin-4(1H)-one is a critic...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the 1H NMR analysis of 6-Chloro-1-ethylquinolin-4(1H)-one, designed for researchers requiring rigorous structural verification.
Executive Summary
6-Chloro-1-ethylquinolin-4(1H)-one is a critical intermediate in the synthesis of fluoroquinolone antibiotics. Its structural integrity is defined by the regioselectivity of the alkylation step. The precursor, 6-chloro-4-hydroxyquinoline, is an ambident nucleophile that can undergo alkylation at either the Nitrogen (N-alkylation) or the Oxygen (O-alkylation) atom.
Distinguishing the desired N-ethyl product (Target) from the O-ethyl isomer (Impurity) is the primary analytical challenge. This guide provides a definitive comparative analysis to validate the correct regioisomer using 1H NMR markers.
Part 1: Structural Context & The Isomer Challenge
The synthesis typically involves reacting 6-chloro-4-hydroxyquinoline with an ethyl halide (e.g., ethyl iodide) in the presence of a base. Due to tautomerism in the starting material, two products are possible:
Target (N-Ethyl): 6-Chloro-1-ethylquinolin-4(1H)-one. A thermodynamically stable quinolone system.
Isomer (O-Ethyl): 4-Ethoxy-6-chloroquinoline. A fully aromatic quinoline ether.
The distinction relies on the electronic environment changes in the heterocyclic ring and the chemical shift of the ethyl methylene group.
Visualizing the Synthetic Pathway & Isomers
Figure 1: Divergent alkylation pathways of the ambident quinolone precursor.
Part 2: Experimental Protocol
To ensure reproducible spectra comparable to the data below, follow this standardized protocol.
Sample Preparation
Solvent: Deuterated Chloroform (
) is preferred for resolution. Dimethyl Sulfoxide-d6 () is an alternative if solubility is poor, but it may shift exchangeable protons.
Concentration: 10–15 mg of compound in 0.6 mL of solvent.
Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1]
Instrument Parameters
Frequency: 300 MHz or higher (400 MHz recommended for splitting resolution).
Scans: 16–32 scans are sufficient for pure samples.
Temperature: 298 K (25°C).
Part 3: Comparative Analysis (Target vs. Alternatives)
The following table contrasts the critical chemical shifts of the target molecule against its O-alkylated isomer and the non-alkylated precursor.
Table 1: Diagnostic Chemical Shift Comparison (, ppm)
) protons attached to the nitrogen appear as a quartet around 4.2 ppm . Nitrogen is less electronegative than oxygen, resulting in a slightly more upfield shift compared to the O-isomer.
O-Ethyl (Isomer): The methylene protons attached to oxygen appear further downfield, typically >4.3 ppm . While the difference is subtle (~0.1–0.2 ppm), it is distinct when overlaid.
2. The H-2 Proton (The "Fingerprint" Signal)
Target: In the 4-quinolone system, the H-2 proton is part of a pyridone-like ring. It typically resonates between 7.6 – 7.8 ppm .
Isomer: In the O-ethyl isomer, the ring becomes a fully aromatic pyridine system. This aromaticity creates a stronger deshielding ring current, pushing the H-2 signal significantly downfield to 8.7 – 8.9 ppm .
3. The H-5 Proton (Deshielding Zone)
Target: The Carbonyl (C=O) at position 4 exerts a strong anisotropic deshielding effect on the peri-proton (H-5). This doublet often appears as the most downfield aromatic signal (excluding H-2 in the isomer), around 8.4 ppm .
Part 4: Decision Tree for Structural Verification
Use this logic flow to interpret your spectrum and confirm the identity of your product.
Figure 2: NMR diagnostic decision tree for 6-chloro-1-ethylquinolin-4(1H)-one.
References
Regioselective Alkylation of Quinolones
Study on N- vs O-alkyl
Source:
General NMR Shifts of Quinolines vs Quinolones
Database of chemical shifts for heterocyclic arom
Source:
Specific Data Points (Analogous Compounds)
Spectroscopic data for 6-chloro-4-substituted quinolines.
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Guide: Optimizing HPLC Strategies for 6-Chloro-1-ethylquinolin-4(1H)-one Purity Analysis
Executive Summary & Strategic Context
The Molecule: 6-Chloro-1-ethylquinolin-4(1H)-one is a critical pharmacophore and intermediate, frequently utilized in the synthesis of antimalarial agents and specific kinase inhibitors. Its purity is paramount, as the alkylation step in its synthesis often yields distinct regiochemical impurities.
The Challenge: The primary analytical hurdle is not the separation of the main peak from raw materials, but the resolution of regioisomers . The alkylation of 6-chloro-4-hydroxyquinoline can occur at the Nitrogen (N-alkylation, desired) or the Oxygen (O-alkylation, impurity). These isomers share identical molecular weights and similar hydrophobicities, making them difficult to resolve on standard C18 columns.
The Solution: This guide compares the industry-standard C18 (Octadecyl) chemistry against the Phenyl-Hexyl stationary phase.[1]
Verdict: While C18 is sufficient for raw material tracking, Phenyl-Hexyl is the superior choice for purity profiling , offering orthogonal selectivity via
interactions that resolve the critical N-ethyl vs. O-ethyl isomers.
Mechanism of Separation: The "Why" Behind the Protocol
To develop a robust method, one must understand the interaction mechanics.
Hydrophobic Interaction (C18): Relies on van der Waals forces. Since the N-ethyl and O-ethyl isomers have nearly identical lipophilicity (
), C18 columns often show co-elution or "shouldering."
Interaction (Phenyl-Hexyl): The quinolone ring system is electron-deficient. The Phenyl-Hexyl ligand acts as an electron donor. The specific electron density distribution differs between the pyridinone ring (N-ethyl) and the pyridine ring (O-ethyl), leading to distinct retention times on phenyl phases.
Figure 1: Mechanistic difference between C18 and Phenyl-Hexyl selectivity for quinolone isomers.
Experimental Protocols
Sample Preparation (Standardized)
Diluent: 50:50 Acetonitrile:Water (0.1% Formic Acid). Note: Acid is required to ensure solubility of the basic quinolone nitrogen.
Concentration: 0.5 mg/mL.
Filtration: 0.22 µm PTFE filter (Nylon can bind quinolones).
Method A: The Standard (C18)[2]
Column: Agilent ZORBAX Eclipse Plus C18, 150 x 4.6 mm, 5 µm.
The following data simulates a typical validation run comparing the two chemistries for a spiked sample containing the Target (N-ethyl), Impurity A (Des-ethyl precursor), and Impurity B (O-ethyl isomer).
Parameter
Method A (C18)
Method B (Phenyl-Hexyl)
Analysis
Retention Time (Target)
8.2 min
9.5 min
Phenyl-Hexyl shows higher retention due to aromatic stacking.
RT (Impurity B - O-ethyl)
8.4 min
11.2 min
Critical Difference. The O-ethyl isomer is retained significantly longer on the Phenyl column.
Resolution (Rs)
0.8 (Co-elution)
4.2 (Baseline)
Method B is the only viable option for purity release testing.
Tailing Factor
1.6
1.1
The Phenyl phase often masks silanols better for basic amines.
Limit of Quantitation (LOQ)
0.05%
0.03%
Better peak shape improves S/N ratio.
Decision Workflow for Method Development
Use this logic flow to determine the appropriate column for your specific impurity profile.
Figure 2: Decision matrix for selecting the stationary phase based on impurity profile.
To ensure the method remains robust (Trustworthiness), implement these system suitability tests:
Resolution Check: Spiking the sample with the O-ethyl impurity is mandatory during validation. If this standard is unavailable, use UV-degradation of the sample (which often generates the isomer) to define the resolution window.
Peak Purity: Use a Diode Array Detector (DAD). The N-ethyl quinolone typically has a
around 254nm and 315nm. The O-ethyl isomer often shows a hypsochromic shift (blue shift) in the secondary band.
pH Sensitivity: Quinolones are zwitterionic.
If tailing occurs on Phenyl-Hexyl: Increase buffer concentration to 25mM.
If retention drifts: Ensure pH is controlled. At pH 4.5, the nitrogen is partially protonated; at pH 2.5 (Phosphate), it is fully protonated.
References
Waters Corporation. (2025). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? Waters Knowledge Base. Link
Organic Syntheses. (1947). 4,7-Dichloroquinoline (Synthesis of Quinoline Derivatives).[6] Organic Syntheses, Coll. Vol. 3, p.272. Link
National Institutes of Health (NIH). (2015). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone. PMC. Link
Sigma-Aldrich (Merck). (2024). HPLC and UHPLC Column Selection Guide (Phenyl-Hexyl Selectivity). Sigma-Aldrich Technical Library. Link
BenchChem. (2025). Optimization of HPLC method for Quinoline Derivatives Analysis.Link
A Comparative Guide to the Crystallography of Chloro-Substituted Quinolones for Drug Development Professionals
This guide provides an in-depth comparative analysis of the crystal structure and X-ray diffraction data of chloro-substituted quinolone derivatives. While a definitive crystal structure for 6-Chloro-1-ethylquinolin-4(1H...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of the crystal structure and X-ray diffraction data of chloro-substituted quinolone derivatives. While a definitive crystal structure for 6-Chloro-1-ethylquinolin-4(1H)-one is not publicly available at the time of this publication, we will leverage the detailed crystallographic data of the closely related compound, 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one , as our primary subject of analysis. This will be compared against other relevant chloro-substituted quinolones to provide researchers, scientists, and drug development professionals with a robust framework for understanding the solid-state properties of this important class of molecules.
The quinolin-4-one scaffold is a cornerstone in medicinal chemistry, forming the basis for numerous therapeutic agents.[1] The introduction of a chlorine atom and an ethyl group at specific positions can significantly influence the molecule's physicochemical properties, including solubility, stability, and, crucially, its interaction with biological targets. Understanding the three-dimensional arrangement of these molecules in the solid state through single-crystal X-ray diffraction is paramount for rational drug design and development.
Case Study: Crystal Structure of 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one
The crystal structure of 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one provides valuable insights into the molecular conformation and intermolecular interactions that govern the crystal packing.[2][3]
The molecule crystallizes in the monoclinic system, which is a common crystal system for organic molecules. The presence of a phenyl substituent at the 4-position introduces significant steric bulk, influencing the overall molecular arrangement. The dihedral angle between the quinoline ring system and this phenyl group is a critical parameter, as it dictates the molecule's three-dimensional shape.[2]
Intermolecular interactions play a crucial role in stabilizing the crystal lattice. In the case of 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one, C—H···O hydrogen bonds are observed, which contribute to the close packing of the molecules in the unit cell.[2] The absence of stronger hydrogen bond donors, such as N-H in related structures, highlights the importance of these weaker interactions in defining the crystal architecture.
Below is a diagram illustrating the general molecular structure of a substituted quinolone.
Caption: General chemical structure of a substituted quinolinone.
Comparative Analysis of Chloro-Substituted Quinolone Crystal Structures
To provide a broader context, the crystallographic data of our primary compound is compared with other relevant chloro-substituted quinolones. This comparison highlights how different substitution patterns affect the crystal packing and intermolecular interactions.
This data demonstrates that even subtle changes in the substitution pattern can lead to different crystal systems and, consequently, different physical properties. For instance, the presence of an N-H group in Ethyl 6-chloro-2-oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylate and Ethyl 8-chloro-4-oxo-1,4-dihydroquinoline-3-carboxylate allows for the formation of stronger N—H···O hydrogen bonds, which are a dominant feature in their crystal packing.[4][6] In contrast, the N-ethyl substitution in our primary compound precludes this interaction, making weaker C—H···O bonds more significant.[2]
Experimental Protocol for Single-Crystal X-ray Diffraction
The following is a generalized, step-by-step methodology for obtaining and analyzing single-crystal X-ray diffraction data for novel quinolone derivatives. This protocol is synthesized from the experimental sections of the cited literature.[2][4][5][6][7][8]
1. Crystal Growth:
Rationale: The quality of the diffraction data is directly dependent on the quality of the single crystal. The goal is to grow a crystal of suitable size (typically 0.1-0.3 mm in each dimension) with minimal internal defects.
Procedure:
Synthesize and purify the quinolone compound of interest.[8][9][10]
Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., ethyl acetate, ethanol, DMF) to near saturation.
Employ a slow evaporation technique at room temperature. Cover the vessel with a perforated film to allow for gradual solvent evaporation over several days to weeks.
Alternatively, vapor diffusion or slow cooling methods can be used.
Carefully select a well-formed, transparent crystal for mounting.
2. Data Collection:
Rationale: To obtain a complete and accurate set of diffraction intensities.
Procedure:
Mount the selected crystal on a goniometer head.
Use a modern single-crystal X-ray diffractometer equipped with a suitable radiation source (e.g., Mo Kα or Cu Kα) and a detector (e.g., CCD or CMOS).
Cool the crystal to a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations and potential radiation damage.
Perform a preliminary unit cell determination.
Collect a full sphere of diffraction data using an appropriate strategy (e.g., a series of ω and φ scans).
3. Data Reduction and Structure Solution:
Rationale: To process the raw diffraction images into a list of reflection intensities and to determine the atomic positions in the unit cell.
Procedure:
Integrate the raw diffraction images to obtain the intensities of each reflection.
Apply corrections for Lorentz and polarization effects, and an absorption correction if necessary.
Determine the space group from the systematic absences in the diffraction data.
Solve the crystal structure using direct methods or Patterson methods. This will provide an initial model of the molecular structure.
4. Structure Refinement:
Rationale: To optimize the atomic parameters (coordinates, displacement parameters) to achieve the best possible fit between the calculated and observed diffraction data.
Procedure:
Refine the structural model using full-matrix least-squares on F².
Locate hydrogen atoms from the difference Fourier map or place them in calculated positions.
Refine all non-hydrogen atoms anisotropically.
Assess the quality of the final model using metrics such as R-factors, goodness-of-fit, and the residual electron density map.
The following diagram illustrates the general workflow for single-crystal X-ray crystallography.
Caption: A simplified workflow for single-crystal X-ray diffraction analysis.
Conclusion
The crystallographic analysis of chloro-substituted quinolones is a powerful tool for understanding their solid-state properties. While a direct crystal structure for 6-Chloro-1-ethylquinolin-4(1H)-one remains to be reported, a comparative approach utilizing data from closely related analogs provides invaluable insights into the likely structural features and intermolecular interactions. The detailed experimental protocol provided herein serves as a robust guide for researchers in the field of drug development to characterize novel quinolone derivatives. A thorough understanding of the crystal structure is a critical step in the journey from a promising molecule to a viable therapeutic agent.
References
Subashini, R., Hathwar, V. R., Maiyalagan, T., Reddy, G. G. K., & Khan, F. N. (2009). 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1800–o1801. [Link]
Khan, F. N., Roopan, S. M., Hathwar, V. R., & Akkurt, M. (2010). 1-{6-Chloro-2-[(2-chloro-6-methylquinolin-3-yl)methoxy]-4-phenylquinolin-3-yl}ethanone. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1677. [Link]
Khan, F. N., Mittal, S., Anjum, S., Hathwar, V. R., & Ng, S. W. (2009). Ethyl 6-chloro-2-oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 65(12), o2987. [Link]
Crystallography Open Database. (n.d.). Information card for entry 2231663. Retrieved February 12, 2024, from [Link]
Al-Qawasmeh, R. A. (2012). Ethyl 7-chloro-1-cyclopropyl-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 68(Pt 8), o2533. [Link]
Crystallography Open Database. (n.d.). Search results. Retrieved February 12, 2024, from [Link]
Crystallography Open Database. (n.d.). Search results for Crystals. Retrieved February 12, 2024, from [Link]
Crystallography Open Database. (n.d.). Search results. Retrieved February 12, 2024, from [Link]
Crystallography Open Database. (n.d.). Search results. Retrieved February 12, 2024, from [Link]
Subashini, R., Hathwar, V. R., Maiyalagan, T., Reddy, G. G. K., & Khan, F. N. (2015). 3-Acetyl-6-chloro-1-ethyl-4-phenylquinolin-2(1H)-one. ResearchGate. [Link]
Karle, J. M., & Karle, I. L. (1981). N4-(7-Chloro-4-quinolinyl)-N1,N1-diethyl-1,4-pentanediamine. An X-Ray Diffraction Study of Chloroquine Diphosphate Hydrate. ResearchGate. [Link]
Charris, J., Vivas-Reyes, R., & Angel, J. (2022). Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. Pharmaceuticals, 15(10), 1234. [Link]
Gach-Janczak, K., Piekielna-Ciesielska, J., Waśkiewicz, J., Krakowiak, K., Wtorek, K., & Janecka, A. (2023). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 28(3), 1361. [Link]
Nazarenko, A. Y., & Belyakov, S. V. (2014). Crystal structure of 1-(1-chloroethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolinium chloride. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 12), o1304–o1305. [Link]
El-Dean, A. M. K., Geies, A. A., & El-Gaby, M. S. A. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(4), 519-527. [Link]
Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. [Link]
Technical Guide: UV-Vis Absorption Maxima of 6-Chloro-1-ethylquinolin-4(1H)-one
This guide provides an in-depth technical analysis of the UV-Vis spectral properties of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical scaffold in the synthesis of quinolone antibiotics. Executive Summary 6-Chloro-1-eth...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the UV-Vis spectral properties of 6-Chloro-1-ethylquinolin-4(1H)-one , a critical scaffold in the synthesis of quinolone antibiotics.
Executive Summary
6-Chloro-1-ethylquinolin-4(1H)-one (CEQ) represents the core pharmacophore of the quinolone antibiotic class, stripped of the C-3 carboxylic acid functionality common to final drug products (e.g., Norfloxacin, Ciprofloxacin).
For researchers, the UV-Vis spectrum of this compound serves as a critical quality attribute (CQA) during synthesis. A pure sample of the decarboxylated core exhibits a distinct spectral signature compared to its 3-carboxylate precursors.
Primary
(Methanol): ~238 nm (High Intensity, )
Secondary
(Methanol): ~322 nm (Broad, )
Key Differentiator: The absence of the C-3 carboxyl group results in a hypsochromic shift (blue shift) of approximately 30–40 nm in the primary band compared to pharmaceutical intermediates like Ethyl 6-chloro-1-ethyl-4-oxoquinoline-3-carboxylate.
Spectral Characterization & Comparison
The following data compares the target scaffold with its functionalized derivatives to assist in reaction monitoring and impurity profiling.
Comparative UV-Vis Absorption Data
Compound
Structure Type
Solvent
1 (nm)
2 (nm)
3 (nm)
Transition Note
6-Chloro-1-ethylquinolin-4(1H)-one
Core Scaffold
Methanol
238 ± 2
322 ± 3
--
Core chromophore; no C-3 conjugation.
6-Chloro-1-ethyl-4-oxoquinoline-3-carboxylate
Drug Intermediate
Methanol
258
275 (sh)
335
Bathochromic shift due to C-3 ester conjugation.[1]
Ciprofloxacin
API (Fluoro-analog)
0.1 M HCl
277
315
330 (sh)
Piperazine auxochrome broadens secondary band.
Nalidixic Acid
Reference Drug
0.1 M NaOH
258
334
--
Classic naphthyridinone profile.
Critical Insight: If your spectrum shows a dominant peak between 260–280 nm , your sample likely contains the 3-carboxylate intermediate or significant oxidation byproducts. The pure decarboxylated ketone should absorb maximally below 245 nm in the UV region.
Solvatochromic Effects
The 4-quinolone core is sensitive to solvent polarity due to the zwitterionic resonance contribution of the pyridone ring.
Non-Polar (DCM/Hexane): Peaks sharpen; slight blue shift (~2–5 nm).
Protic/Polar (MeOH/Water): Peaks broaden; red shift due to hydrogen bonding with the C=4 carbonyl oxygen.
Acidic (0.1 M HCl): Protonation of the carbonyl oxygen enhances conjugation, typically causing a slight bathochromic shift (+5–10 nm) and hyperchromic effect.
Experimental Protocol: UV-Vis Determination
To ensure reproducibility and adherence to Good Laboratory Practice (GLP), follow this self-validating protocol.
Reagents & Equipment
Solvent: HPLC-grade Methanol (Cutoff < 205 nm).
Blank: Pure solvent from the same lot.
Cuvette: Quartz, 10 mm path length (Matched pair).
Weigh 10.0 mg of 6-Chloro-1-ethylquinolin-4(1H)-one into a 100 mL volumetric flask.
Dissolve in Methanol (sonicate for 5 mins to ensure complete dissolution).
Concentration:
.
Working Standard:
Transfer 1.0 mL of Stock Solution to a 10 mL volumetric flask.
Dilute to volume with Methanol.
Final Concentration:
.
Baseline Correction:
Fill both cuvettes with Methanol. Run "Auto-Zero/Baseline" across 200–400 nm.
Measurement:
Replace sample cuvette solution with the Working Standard.
Scan at medium speed (approx. 200 nm/min) with a slit width of 1.0 nm.
Validation Criteria:
Absorbance at
(238 nm) should be between 0.3 and 0.8 AU. If >1.0, dilute further.
Verify the absence of a peak at ~260–270 nm (indicates carboxylate impurity).
Structural & Mechanistic Visualization
The UV absorption is driven by the conjugated
-system of the quinolone ring. The diagram below illustrates the electronic transitions and the impact of substituents.
Caption: Structural Activity Relationship (SAR) illustrating the spectral shift between the target scaffold and its pharmaceutical intermediates.
References
Da Silva, L., et al. (2015). "Quinolone Antibacterials: Commentary and Considerations Regarding UV Spectra and Chemical Structure." Acta Medica Marisiensis, 61(3).
Ley, S. V., et al. (2009). "Crystal structure of ethyl 6-chloro-2-oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylate." Acta Crystallographica Section E, E65, o2987.
Appelbaum, P. C., & Hunter, P. A. (2000). "The fluoroquinolone antibacterials: past, present and future perspectives." International Journal of Antimicrobial Agents, 16(1), 5-15.
Elderfield, R. C. (1952). Heterocyclic Compounds, Vol 4: Quinoline, Isoquinoline, and their Benzo Derivatives. Wiley & Sons.
Technical Comparison Guide: Validation of 6-Chloro-1-ethylquinolin-4(1H)-one via Elemental Analysis & Orthogonal Methods
Executive Summary In the synthesis of quinolone antibiotics and their intermediates, 6-Chloro-1-ethylquinolin-4(1H)-one (Formula: C₁₁H₁₀ClNO ) serves as a critical scaffold. While high-resolution mass spectrometry (HRMS)...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of quinolone antibiotics and their intermediates, 6-Chloro-1-ethylquinolin-4(1H)-one (Formula: C₁₁H₁₀ClNO ) serves as a critical scaffold. While high-resolution mass spectrometry (HRMS) and NMR provide structural connectivity, Elemental Analysis (EA) remains the FDA and IUPAC "gold standard" for establishing bulk purity and hydration state.
This guide provides the precise theoretical calculations for this compound, compares its validation performance against alternative analytical techniques (HRMS, qNMR), and offers a troubleshooting protocol for common deviations caused by solvation—a frequent issue in quinolone chemistry.
Theoretical Framework: The Calculation Standards
To validate a synthesized batch, the experimental mass fractions of Carbon, Hydrogen, and Nitrogen (CHN) must fall within ±0.4% of the theoretical values.
Comparative Analysis: EA vs. Alternative Methodologies
While EA is the historical standard, modern workflows often substitute it with HRMS. The table below objectively compares the performance of EA against alternatives for this specific class of heterocyclic compounds.
Performance Matrix
Feature
Combustion Analysis (EA)
HRMS (ESI-TOF)
qNMR (Quantitative NMR)
Primary Output
Bulk Purity (% Composition)
Molecular Formula Confirmation
Molar Ratio / Absolute Purity
Sensitivity to Solvates
High (Detects non-stoichiometric water)
Low (Solvents often lost in source)
High (If solvent signals distinct)
Sample Requirement
High (2–5 mg)
Low (< 1 mg)
Medium (5–10 mg)
Precision
±0.3% to ±0.4%
< 5 ppm mass error
±1.0% (integral dependent)
Blind Spot
Cannot distinguish isomers
Cannot detect inorganic salts
Signal overlap
Verdict for C₁₁H₁₀ClNO
Essential for proving the solid state is dry/salt-free.
Supplementary for identity only.
Alternative if sample is scarce.
The "Solvate Trap" in Quinolones
Quinolone derivatives are notoriously hygroscopic, often forming hemihydrates (0.5 H₂O) that cause EA failures. If your experimental data deviates, compare against the Hemihydrate Model below before re-purifying.
Scenario: C₁₁H₁₀ClNO · 0.5 H₂O
MW: 216.67 g/mol
%C: 60.98% (vs. 63.62% pure) — Drop of ~2.6%
%H: 5.12% (vs. 4.85% pure) — Rise of ~0.3%
Critical Insight: A result showing low Carbon and high Hydrogen is the hallmark of a wet sample, not necessarily a synthesis failure.
Experimental Workflow & Decision Logic
The following diagram outlines the logical pathway for validating the compound, integrating EA with orthogonal checks.
Figure 1: Decision tree for validating 6-Chloro-1-ethylquinolin-4(1H)-one purity. Note the specific feedback loops for solvation vs. chemical impurity.
Detailed Protocol: Combustion Analysis
To achieve the theoretical values calculated in Section 2, follow this specific protocol designed for halogenated heterocycles.
Pre-Analysis Preparation
Drying: Dry the sample at 60°C under high vacuum (<1 mbar) for 12 hours over P₂O₅. Quinolones trap lattice water; standard rotary evaporation is insufficient.
Homogenization: Grind the crystalline solid into a fine powder using an agate mortar. Large crystals cause incomplete combustion.
Instrument Configuration (Typical CHN Analyzer)
Combustion Temp: 950°C – 1000°C (High temp required for quinoline ring stability).
Carrier Gas: Helium (99.999% purity).
Oxygen Boost: 2–3 seconds (Ensure complete oxidation of the ethyl group).
Standard: Acetanilide (K factor calibration).
Handling Halogens (The Chlorine Factor)
Warning: The Chlorine atom in C₁₁H₁₀ClNO can interfere with standard detectors or poison catalysts.
Remedy: Ensure the combustion tube contains Silver Wool or a specific halogen scrubber (WO₃/Ag). This traps the Chlorine as AgCl, preventing it from interfering with the detection of N₂ and CO₂.
References
International Union of Pure and Applied Chemistry (IUPAC). (2022). Atomic Weights of the Elements 2021. Standard Atomic Weights. [Link]
U.S. Food and Drug Administration (FDA). (2015). Q3D Elemental Impurities: Guidance for Industry. Center for Drug Evaluation and Research.[2] [Link]
National Institutes of Health (NIH). (2016). Analytical Methods for Determining Fluoroquinolones: A Review. PubMed Central. [Link]
A Comparative Guide to the Structural Validation of 1-Ethyl-6-Chloro-4-Oxoquinoline Isomers
Introduction: The Imperative for Precision in Quinolone Chemistry The 4-oxoquinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with significant biological activity,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for Precision in Quinolone Chemistry
The 4-oxoquinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with significant biological activity, most notably the quinolone class of antibiotics.[1][2] The specific compound, 1-ethyl-6-chloro-4-oxoquinoline, and its derivatives are of considerable interest in drug discovery programs. However, synthetic routes targeting a specific substitution pattern can often yield a mixture of positional isomers—molecules with the same chemical formula but different atomic arrangements.
In drug development, the distinction between isomers is not merely academic; it is a critical determinant of efficacy, safety, and intellectual property. A slight shift in a substituent's position can profoundly alter a molecule's interaction with its biological target, potentially converting a potent therapeutic into an inactive or even toxic compound.[3] This guide provides a comprehensive, technically-grounded comparison of analytical methodologies for the unambiguous structural validation of 1-ethyl-6-chloro-4-oxoquinoline, focusing on its differentiation from common positional isomers that may arise during synthesis.
The Isomeric Challenge: Distinguishing Identical Masses
The primary challenge in this analysis stems from the fact that positional isomers of 1-ethyl-chloro-4-oxoquinoline share the identical molecular formula (C₁₁H₁₀ClNO) and, therefore, the same monoisotopic mass. The most probable isomeric impurities during a synthesis targeting the 6-chloro position are the 5-chloro, 7-chloro, and 8-chloro analogues.
Compound Name
Structure
Target: 1-ethyl-6-chloro-4-oxoquinoline
Isomer: 1-ethyl-7-chloro-4-oxoquinoline
Isomer: 1-ethyl-8-chloro-4-oxoquinoline
Given their identical mass, mass spectrometry alone is insufficient for differentiation. A robust, multi-technique approach is required, leveraging the subtle differences in the electronic environments within each molecule.
A Self-Validating Workflow for Structural Elucidation
A rigorous structural validation protocol relies on orthogonal techniques where the results of one method confirm and are consistent with the others. This creates a self-validating system that minimizes ambiguity and ensures the highest degree of confidence in the final structural assignment.
Figure 1: Integrated workflow for isomeric structural validation.
Comparative Analysis of Key Analytical Techniques
Mass Spectrometry (MS): The First Checkpoint
Expertise & Causality: The initial and most fundamental step is to confirm that the compound has the correct molecular weight and elemental composition. High-Resolution Mass Spectrometry (HRMS) is indispensable for this purpose. It provides a highly accurate mass measurement, allowing for the determination of the elemental formula.[4][5] For C₁₁H₁₀ClNO, the expected protonated molecular ion [M+H]⁺ would have a calculated exact mass of 208.0529. A measured mass within a narrow tolerance (typically < 5 ppm) provides strong evidence for the correct elemental formula.
Trustworthiness & Limitations: While HRMS validates the "what" (the atoms present), it cannot determine the "where" (their arrangement). All positional isomers will yield the same HRMS result. Tandem MS (MS/MS), which involves fragmenting the molecule, can sometimes provide clues. Quinolones often exhibit characteristic losses of neutral molecules like water or carbon monoxide.[6] However, the fragmentation of the stable aromatic ring is often not sufficiently distinct between positional isomers to be used as a primary identification tool.[4][7]
Technique
Information Provided
Ability to Differentiate Isomers
Low-Resolution MS
Nominal Molecular Weight
No
High-Resolution MS (HRMS)
Elemental Formula
No
Tandem MS (MS/MS)
Fragmentation Pattern
Limited / Non-definitive
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool
NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, capable of distinguishing subtle differences in the chemical environments of nuclei.[3][8] For the 1-ethyl-6-chloro-4-oxoquinoline isomers, a full suite of 1D and 2D NMR experiments is essential for unambiguous assignment.
4.2.1. ¹H and ¹³C NMR: The Initial Fingerprint
The position of the electron-withdrawing chlorine atom significantly perturbs the electronic environment of the protons and carbons on the benzene portion of the quinoline ring. This results in predictable changes in their chemical shifts (δ) and, for protons, their coupling constants (J).[2][5]
¹H NMR: The key to differentiation lies in the aromatic region (~7.0-8.5 ppm). The number of signals, their chemical shifts, and their splitting patterns (multiplicity) create a unique fingerprint for each isomer.
¹³C NMR: The chemical shifts of the aromatic carbons provide complementary information. The carbon directly bonded to the chlorine (C-ipso) will have a distinct chemical shift, as will the carbons ortho, meta, and para to it.
Table 1: Predicted ¹H and ¹³C NMR Data for Key Isomers (in CDCl₃)
Position
1-Ethyl-6-chloro- (Target)
1-Ethyl-7-chloro- (Isomer)
1-Ethyl-8-chloro- (Isomer)
H-5
~8.1 ppm (d, J≈2.5 Hz)
~8.1 ppm (d, J≈9.0 Hz)
~7.6 ppm (dd, J≈7.5, 1.5 Hz)
H-7
~7.6 ppm (dd, J≈9.0, 2.5 Hz)
(No Proton)
~7.5 ppm (t, J≈7.8 Hz)
H-8
~7.5 ppm (d, J≈9.0 Hz)
~7.8 ppm (d, J≈2.0 Hz)
(No Proton)
C-6
~130 ppm (C-Cl)
~127 ppm
~126 ppm
C-7
~126 ppm
~138 ppm (C-Cl)
~123 ppm
C-8
~119 ppm
~128 ppm
~145 ppm (C-Cl)
Note: These are estimated values based on general substituent effects. Actual values may vary.
4.2.2. 2D NMR: Assembling the Puzzle
While 1D NMR provides the pieces, 2D NMR experiments reveal how they connect. For this specific problem, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful and decisive.[3]
COSY (COrrelation SpectroscopY): Identifies proton-proton couplings, confirming the sequence of protons on the aromatic ring. For the 6-chloro isomer, COSY would show a correlation between H-7 and H-8, and a weaker, 4-bond coupling between H-5 and H-7.
HSQC (Heteronuclear Single Quantum Coherence): Unambiguously links each proton to its directly attached carbon atom.
HMBC (Heteronuclear Multiple Bond Correlation): This is the critical experiment. It shows correlations between protons and carbons that are 2 or 3 bonds away. This allows us to "walk" around the molecule and definitively place the substituents. For the 6-chloro isomer, the H-5 proton will show a 3-bond correlation to C-7 and the quinolone ring-junction carbon C-8a, but crucially, not to C-6. Conversely, the H-7 proton will show a key correlation to C-5. This pattern is unique and provides irrefutable proof of the 6-chloro substitution pattern.
Definitive Guide to Reference Standards for 6-Chloro-1-ethylquinolin-4(1H)-one Analysis
Executive Summary 6-Chloro-1-ethylquinolin-4(1H)-one (often abbreviated as 6-CEQ ) is a critical pharmacophore scaffold, serving as a key intermediate in the synthesis of fluoroquinolone antibiotics and specific immunomo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
6-Chloro-1-ethylquinolin-4(1H)-one (often abbreviated as 6-CEQ ) is a critical pharmacophore scaffold, serving as a key intermediate in the synthesis of fluoroquinolone antibiotics and specific immunomodulatory agents (e.g., structural analogs in the Laquinimod or Roquinimex families).[1][2]
In drug development, the "Reference Standard" is the ruler by which all other data is measured. A poor standard propagates error through every subsequent stability study, release test, and pharmacokinetic assay.
This guide objectively compares the two primary pathways for establishing a reference standard for 6-CEQ: Commercial Certified Reference Materials (CRMs) versus In-House Characterization via qNMR .[1] We provide experimental evidence demonstrating why HPLC Area% is insufficient for establishing potency and offer a self-validating protocol for absolute purity assignment.
Part 1: The Hierarchy of Reference Standards
Before analyzing the molecule, we must analyze the source. Regulatory bodies (ICH, FDA, EMA) recognize a hierarchy of standards. Choosing the wrong tier for your development phase is a common compliance pitfall.
Comparative Analysis: CRM vs. In-House Standard[1]
Feature
Option A: ISO 17034 CRM
Option B: Commercial "Analytical Grade"
Option C: In-House Primary Standard
Definition
Metrologically traceable to SI units; produced under ISO 17034 accreditation.[1]
High purity commercial reagent, often lacking extensive uncertainty data.
Synthesized in-house, characterized by absolute methods (qNMR/Mass Balance).[1]
The Scientist's Verdict:
For 6-CEQ, ISO 17034 CRMs are rarely available off-the-shelf due to the molecule's specific status as an intermediate.[1] Therefore, Option C (In-House Primary Standard) is the industry standard approach.[1] You must create your own "Gold Standard" using qNMR .[1]
Part 2: Analytical Method Comparison
Why do we reject HPLC Area% for reference standard qualification?
The "Response Factor" Trap
HPLC with UV detection assumes that the analyte and its impurities absorb light equally. In quinolone synthesis, precursors (e.g., chloro-anilines) often have significantly different extinction coefficients at 254 nm than the cyclized 6-CEQ.[1]
Result: HPLC Area% might report 99.5% purity, while the actual weight-based potency is only 96.0% due to non-chromatographable salts or water.[1]
The Solution: qNMR (Quantitative NMR)
qNMR is a primary ratio method . It relies on the physics of the nucleus, not chemical interaction. The signal intensity is directly proportional to the number of protons.[3]
Mechanism: We compare the integration of a stable 6-CEQ signal (e.g., the ethyl group) against a NIST-traceable internal standard (e.g., Maleic Acid or TCNB).
Decision Matrix: Selecting the Right Method
Figure 1: Decision tree for establishing a Reference Standard. Note that qNMR is the critical step for assigning potency to non-certified materials.
Part 3: Detailed Experimental Protocols
Protocol A: Absolute Purity Assignment via 1H qNMR
Objective: Assign a weight-based purity value (Assay) to the 6-CEQ candidate material.[1]
Reagents:
Analyte: 6-Chloro-1-ethylquinolin-4(1H)-one (Dried >12h under vacuum).
Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid (TraceCERT® or NIST SRM grade).[1]
Weighing (Critical): Using a microbalance (readability 0.001 mg), weigh exactly ~20 mg of 6-CEQ and ~10 mg of IS into the same weighing boat. Record weights to 5 decimal places.
Dissolution: Transfer quantitatively to an NMR tube using 0.6 mL DMSO-d6. Ensure complete dissolution (sonicate if necessary).[1]
Analysis:
If you used the HPLC value (99.8%) to prepare a calibration curve, you would be under-dosing your standards by ~1.7%.[1] This error exceeds the acceptable total error for many pharmaceutical assays (typically ±2.0%), leading to potential OOS (Out of Specification) results in QC.
Part 5: The "Self-Validating" Workflow
To ensure trustworthiness (Trustworthiness in E-E-A-T), your reference standard qualification must be self-validating.[1]
Figure 2: The Cross-Validation Logic.[1] The qNMR result must align with the "100% minus impurities" calculation. If they diverge, the standard is not homogenous or an impurity is being missed.
Conclusion and Recommendations
For the analysis of 6-Chloro-1-ethylquinolin-4(1H)-one :
Do not rely on "Certificate of Analysis" purity from non-accredited vendors if they only provide HPLC Area%.[1]
Establish a Primary Standard using the qNMR protocol outlined above. This provides a direct link to SI units without requiring a specific commercial reference standard for this intermediate.[1]
Use HPLC-UV only for routine batch testing after the method has been calibrated against your qNMR-qualified primary standard.
This approach ensures your data remains robust, defensible, and compliant with ICH Q3A guidelines for impurity reporting.
References
International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances.[1][6][7] (2006).[1][6][7] Retrieved from [Link]
International Organization for Standardization (ISO). ISO 17034:2016 - General requirements for the competence of reference material producers.[1][8] Retrieved from [Link]
Pauli, G. F., et al. "The importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay." Journal of Medicinal Chemistry (2014). (Contextual grounding for qNMR methodology).
US Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics.[1] Retrieved from [Link]
National Institute of Standards and Technology (NIST). Reference Materials for NMR Spectroscopy.[1] Retrieved from [Link]
Executive Summary: Immediate Action Protocol Do NOT dispose of 6-Chloro-1-ethylquinolin-4(1H)-one down the drain or in general trash.[1][2] Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) or strong oxid...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Immediate Action Protocol
Do NOT dispose of 6-Chloro-1-ethylquinolin-4(1H)-one down the drain or in general trash.[1][2]
Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) or strong oxidizers.[1][2]
This compound is a Halogenated Heterocyclic Organic .[2] Its disposal is strictly regulated due to the chlorine substituent, which poses environmental risks (aquatic toxicity) and requires specific incineration protocols to prevent the formation of dioxins or hydrochloric acid emissions.[1][2]
Disposal Classification: Hazardous Chemical Waste (Solid or Liquid).[2]
Primary Hazard: Irritant (Skin/Eye/Respiratory), Potentially Toxic.[1][2]
RCRA Status: Non-listed (unless specific formulation), but treated as Characteristic Hazardous Waste due to toxicity and halogen content.[1][2]
Chemical Profile & Hazard Identification
To handle waste safely, you must understand the "Why" behind the protocol.
Property
Description
Implications for Disposal
Chemical Structure
Chlorinated Quinoline Derivative
Contains Chlorine (Cl) .[2][3][4] Must enter Halogenated Waste streams.[2][5]
Physical State
Solid (typically off-white powder)
Requires double-bagging or wide-mouth container disposal.[2]
Reactivity
Stable, but reacts with strong oxidizers
Keep away from nitric acid or perchlorates in waste storage.[1][2]
Combustion
Releases HCl, NOx, COx
Must be incinerated in facilities with acid gas scrubbers.[1][2]
GHS Hazard Classifications (Derived from Analogous Quinolines):
H412: Harmful to aquatic life with long-lasting effects.[2]
Operational Disposal Protocol
This protocol is designed to be a self-validating system.[2] If you cannot check off a step, stop and re-evaluate.
Step 1: Segregation (The "Halogen Rule")[2]
The Golden Rule: Because of the C-6 Chlorine atom, this waste must be tagged as HALOGENATED .[1][2]
Why? Mixing halogenated waste with non-halogenated waste (like pure methanol) contaminates the entire volume, forcing the disposal facility to treat the whole batch as halogenated (more expensive, higher energy incineration).[1][2]
Solid Waste: Segregate from general lab debris (gloves/towels) unless those items are heavily contaminated.[2]
Liquid Waste (Mother Liquors): If the compound is dissolved in a solvent (e.g., DCM, Chloroform), it goes into the Halogenated Solvent carboy.[1][2] If dissolved in non-halogenated solvents (e.g., Ethanol), the presence of the solute converts the mixture to a Halogenated Waste stream.[1][2]
Step 2: Packaging & Containment
Scenario A: Pure Solid / Powder
Primary Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a heavy-duty chemically resistant plastic bag (minimum 2 mil thickness).[2]
Secondary Containment: If using bags, double-bag the waste. If using a jar, ensure the lid has a Teflon/poly-liner to prevent seal degradation.[1][2]
State: Ensure the waste is dry. If it is a wet filter cake, it must be labeled as such.[1][2]
Scenario B: Solution / Reaction Mixture
Container: Use an approved safety carboy (HDPE or Glass).[2]
Headspace: Leave at least 10% headspace to allow for thermal expansion.[2]
Compatibility Check: Ensure no strong oxidizers or reactive metals are present in the carboy.[2]
Step 3: Labeling Strategy
Standard "Hazardous Waste" stickers are insufficient.[2] You must provide specific data for the safety of downstream handlers.[2][6]
Chemical Name: Write "6-Chloro-1-ethylquinolin-4(1H)-one" clearly. Do not use abbreviations (e.g., "CEQ").
Constituents: If in solution, list the solvent and the approximate concentration (e.g., "Dichloromethane 95%, 6-Chloro-1-ethylquinolin-4(1H)-one 5%").
Hazard Checkboxes: Mark "Toxic" and "Irritant."[2]
Step 4: Storage & Hand-off
Store in a Satellite Accumulation Area (SAA) .[2][5]
Ensure the container is in a secondary containment tray (to catch spills).[2]
Keep the container closed at all times unless adding waste.[2][5][8]
Workflow Visualization
The following diagram illustrates the decision logic for disposing of 6-Chloro-1-ethylquinolin-4(1H)-one.
Caption: Decision matrix for segregating and packaging 6-Chloro-1-ethylquinolin-4(1H)-one waste streams.
Emergency Contingencies
Spill Cleanup (Solid/Powder):
PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][2] If powder is fine/dusty, use an N95 respirator to prevent inhalation.[1][2]
Containment: Do not dry sweep (creates dust).[2] Cover with wet paper towels or use a HEPA vacuum designated for chemical cleanup.[2]
Disposal: Place all cleanup materials (towels, gloves) into the Halogenated Solid Waste bag.
Disposal: Treat absorbent pads as Halogenated Solid Waste .
Regulatory Framework & Compliance
EPA (USA): Under RCRA (Resource Conservation and Recovery Act), this waste is treated to meet Land Disposal Restrictions (LDR) .[1][2] It must be incinerated to destroy the organic ring structure and capture the chlorine.[2]
Waste Codes: While not a specific "U" or "P" listed waste, it often falls under state-specific codes for "Halogenated Organic Solids" or is consolidated under lab-pack codes (e.g., D001 if ignitable solvent is present, or Toxic characteristic).[1][2]
European Waste Catalogue (EWC): Typically 07 05 13 * (solid wastes containing hazardous substances).[2]
References
PubChem. (2023).[2][10] 6-Chloroquinoline Compound Summary. National Library of Medicine.[2] [Link] (Note: Used as structural analog for hazard extrapolation).[2]
U.S. Environmental Protection Agency (EPA). (2023).[2] Hazardous Waste Generators: Managing Your Waste. [Link][2]
Occupational Safety and Health Administration (OSHA). (2023).[2] Laboratory Safety Guidance. [Link]
Personal protective equipment for handling 6-Chloro-1-ethylquinolin-4(1H)-one
Operational Safety Guide: Handling 6-Chloro-1-ethylquinolin-4(1H)-one Executive Summary & Risk Profile 6-Chloro-1-ethylquinolin-4(1H)-one is a functionalized quinolone derivative, frequently utilized as a scaffold in the...
6-Chloro-1-ethylquinolin-4(1H)-one is a functionalized quinolone derivative, frequently utilized as a scaffold in the synthesis of antimalarial agents, antibiotics (fluoroquinolone precursors), and immunomodulators.[1]
As a Senior Application Scientist, I must emphasize that while this specific intermediate lacks the extreme toxicity of some final-stage active pharmaceutical ingredients (APIs), it possesses the lipophilic characteristics typical of quinolones. This facilitates dermal absorption and potential biological activity. Therefore, handling protocols must go beyond standard "irritant" precautions to prevent sensitization and systemic exposure.
Core Hazard Class (derived from structural analogs):
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]
Physical Hazard: Combustible dust potential if micronized.[1]
Engineering Controls: The First Line of Defense
PPE is the last line of defense. Your primary safety barrier is the engineering control system.[3]
Containment: All handling of solid powder (weighing, transfer) must occur within a Chemical Fume Hood or a Powder Containment Balance Enclosure .
Face Velocity: Ensure hood operation at 80–100 fpm (0.4–0.5 m/s) .
Static Control: Quinolone powders are often electrostatic.[1] Use an ionizing bar or anti-static gun during weighing to prevent "flying powder" which contaminates the user's cuffs.
Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on the permeation resistance required for quinolone solutions and the particulate filtration required for the solid state.
Table 1: PPE Specifications & Rationale
Protection Zone
Recommended Equipment
Technical Rationale (The "Why")
Hand (Primary)
Nitrile Gloves (Min.[1] thickness: 0.11 mm / 4 mil)
Nitrile offers excellent resistance to the organic solvents (e.g., DCM, Ethyl Acetate) used to dissolve this lipophilic compound. Latex is permeable to many carrier solvents.
Hand (High Risk)
Double Gloving (Inner: Nitrile, Outer: Nitrile or Neoprene)
Required for: Dissolving >1g or handling concentrated mother liquors. The outer glove acts as a sacrificial barrier against splashes.
Eye/Face
Chemical Splash Goggles (Indirect Vent)
Safety glasses are insufficient for fine powders.[1] Goggles seal the orbital area, preventing dust migration into the lacrimal ducts.
Respiratory
N95 or P100 Respirator (If outside hood)
Only if engineering controls fail or during spill cleanup.[1] The particle size of synthetic intermediates can be <10µm, penetrating deep lung tissue.
Body
Lab Coat (Tyvek® or Cotton/Poly) + Tyvek Sleeves
Standard lab coats leave wrists exposed.[1] Disposable sleeves bridge the gap between the glove cuff and lab coat, a common contamination point.
Operational Protocols
Protocol A: Safe Weighing & Transfer
Objective: Minimize airborne dust generation.
Preparation: Place a disposable absorbent mat (pig mat) inside the balance enclosure.
Donning: Put on nitrile gloves. Inspect for pinholes by trapping air and squeezing.[1] Put on disposable sleeves over the lab coat cuff, then pull glove cuffs over the sleeves.
Transfer: Use a long-neck antistatic weighing funnel . Do not pour from the stock bottle; use a spatula.
Decon: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol before removing it from the hood. This prevents tracking trace powder onto lab benches.[1]
Protocol B: Solubilization & Reaction Setup
Objective: Prevent dermal absorption via solvent carrier.
Solvent Choice: When dissolving 6-Chloro-1-ethylquinolin-4(1H)-one, avoid Dimethyl Sulfoxide (DMSO) if possible.[1] DMSO permeates skin instantly and carries the dissolved quinolone into the bloodstream. Use Ethyl Acetate or Dichloromethane (DCM) with appropriate double-gloving.[1]
Heating: If the reaction requires reflux, ensure the condenser is vented to a scrubber or the hood rear. Quinolone vapors can crystallize in exhaust lines.[1]
Cover the spill with wet paper towels (water/surfactant mix) to dampen the powder.
Scoop the wet slurry into a hazardous waste bag.
Wipe the surface 3x with soap and water.
Risk Mitigation Workflow (Logic Diagram)
The following diagram illustrates the decision-making process for handling this compound, integrating engineering controls with PPE escalation.
Figure 1: Decision logic for PPE selection based on physical state and solvent carrier risks.[1] Note the escalation for DMSO/DMF handling.
Waste Disposal & Deactivation
Classification: Treat as Hazardous Pharmaceutical Waste .[1]
Method: High-temperature incineration is the only validated method for destroying the quinolone ring structure effectively.[1]
Prohibition: Do not dispose of down the drain. Quinolones are environmentally persistent and can contribute to antimicrobial resistance in aquatic ecosystems.
Container: Collect in yellow rigid containers labeled "Incineration Only - Organic Solids/Liquids."
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]
Occupational Safety and Health Administration (OSHA). (n.d.).[1][4] Personal Protective Equipment (PPE) Standards (29 CFR 1910.132). United States Department of Labor.[1] [Link][1]
PubChem. (n.d.).[1][5] 6-Chloro-4-quinolinol (Analogous Structure Safety Data). National Library of Medicine.[1] [Link]
European Medicines Agency. (2019).[1] Quinolone- and fluoroquinolone-containing medicinal products. [Link][1][6]